Technical Documentation Center

6-Fluoro-3-methylcyclohex-2-en-1-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Fluoro-3-methylcyclohex-2-en-1-one
  • CAS: 88100-67-8

Core Science & Biosynthesis

Foundational

"synthesis and characterization of 6-Fluoro-3-methylcyclohex-2-en-1-one"

Synthesis and Characterization of 6-Fluoro-3-methylcyclohex-2-en-1-one: A Whitepaper on Regioselective Electrophilic Fluorination Executive Summary The incorporation of fluorine into aliphatic ring systems is a cornersto...

Author: BenchChem Technical Support Team. Date: March 2026

Synthesis and Characterization of 6-Fluoro-3-methylcyclohex-2-en-1-one: A Whitepaper on Regioselective Electrophilic Fluorination

Executive Summary

The incorporation of fluorine into aliphatic ring systems is a cornerstone strategy in modern drug development, utilized to modulate metabolic stability, lipophilicity, and target binding affinity. Specifically, α -fluoro α,β -unsaturated ketones (enones) serve as rigidified, electron-deficient Michael acceptors and critical building blocks for complex active pharmaceutical ingredients (APIs). This technical guide details the regioselective synthesis and analytical characterization of 6-fluoro-3-methylcyclohex-2-en-1-one . As a Senior Application Scientist, I have structured this protocol to bypass common pitfalls such as polyfluorination and thermodynamic equilibration, ensuring a self-validating, high-yield workflow.

Mechanistic Rationale: Kinetic Control and Electrophilic Fluorination

The primary challenge in the fluorination of 3-methylcyclohex-2-en-1-one lies in its multiple enolizable positions. Direct fluorination of cyclic ketones via organocatalytic enamine activation often suffers from poor organizational control, leading to diminished yields and competing difluorination, particularly in α -branched or substituted systems[1],[2].

To achieve exclusive fluorination at the C6 ( α′ ) position, we must utilize a directed approach that isolates the kinetic enolate:

  • Kinetic Enolization: Deprotonation with Lithium Diisopropylamide (LDA) at -78 °C strictly targets the less sterically hindered and more acidic C6 protons. This prevents the thermodynamic driving force from equilibrating the system to the more highly substituted γ -enolate (at C4).

  • Silylation: Trapping the kinetic enolate with Trimethylsilyl chloride (TMSCl) yields the stable intermediate, 1-methyl-3-(trimethylsiloxy)cyclohexa-1,3-diene. This covalent trapping is crucial as it prevents enolate equilibration during the subsequent oxidation step.

  • Electrophilic Fluorination: The silyl dienol ether is reacted with Selectfluor. Recent kinetic studies confirm that the reaction of enol derivatives with Selectfluor proceeds via a polar two-electron process involving an oxygen-stabilized carbenium species, rather than a radical single-electron transfer[3]. Furthermore, the fluorination of silyl dienol ethers is governed by the HOMO coefficients of the dienolate equivalent, ensuring highly regioselective nucleophilic attack from the α′ -carbon onto the electrophilic fluorine[4].

Mechanism A 3-Methylcyclohex-2-en-1-one B Kinetic Enolate (C6) LDA, -78°C A->B Deprotonation (Kinetic Control) C Silyl Dienol Ether TMSCl B->C Silylation D 6-Fluoro-3-methylcyclohex-2-en-1-one Selectfluor, MeCN C->D Electrophilic Fluorination

Figure 1: Mechanistic pathway for the regioselective synthesis of 6-fluoro-3-methylcyclohex-2-en-1-one.

Experimental Workflows & Self-Validating Protocols

The following protocol is designed as a self-validating system. In-process analytical checks are embedded to ensure the integrity of the transformation before proceeding to the next chemical stage.

Phase 1: Synthesis of the Kinetic Silyl Dienol Ether
  • Preparation: Flame-dry a 250 mL Schlenk flask under argon. Add anhydrous THF (50 mL) and diisopropylamine (1.1 equiv, 11.0 mmol). Cool the solution to -78 °C using a dry ice/acetone bath.

  • Base Generation: Add n-BuLi (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes to form LDA.

  • Enolization: Add 3-methylcyclohex-2-en-1-one (1.0 equiv, 10.0 mmol) dropwise over 10 minutes. Stir for exactly 1 hour at -78 °C. (Causality: Strict temperature control is required to prevent equilibration to the thermodynamic C4 enolate).

  • Trapping: Add TMSCl (1.2 equiv, 12.0 mmol) dropwise. Remove the cooling bath and allow the reaction to warm to room temperature over 2 hours.

  • Workup & Validation: Quench with cold saturated NaHCO₃. Extract rapidly with hexanes (3 x 30 mL) to prevent hydrolysis of the acid-sensitive silyl ether. Dry over Na₂SO₄ and concentrate under reduced pressure.

    • Self-Validation Check: Analyze the crude oil via GC-MS. The presence of a single major peak with m/z=182 confirms successful trapping.

Phase 2: Electrophilic Fluorination
  • Reaction Setup: Dissolve the crude silyl dienol ether in anhydrous acetonitrile (40 mL). Cool to 0 °C.

  • Fluorination: Add Selectfluor (1.1 equiv, 11.0 mmol) in three portions over 15 minutes.

  • Monitoring: Stir at 0 °C for 1 hour, then warm to room temperature.

    • Self-Validation Check: Monitor via TLC (Hexanes/EtOAc 8:2). The non-polar silyl ether spot ( Rf​≈0.9 ) should disappear, replaced by a UV-active spot of intermediate polarity ( Rf​≈0.4 ).

  • Isolation: Dilute the mixture with EtOAc (50 mL), wash with water (2 x 30 mL) and brine. Dry over MgSO₄ and concentrate.

  • Purification: Purify via silica gel flash chromatography (gradient: 100% Hexanes to 85:15 Hexanes/EtOAc) to yield the target compound as a pale yellow oil.

Workflow Step1 1. Enolization Add LDA to enone at -78°C Step2 2. Silylation Quench with TMSCl, warm to RT Step1->Step2 Step3 3. Workup & Isolation Extract (Hexanes), Concentrate Step2->Step3 Step4 4. Fluorination React with Selectfluor in MeCN (0°C) Step3->Step4 Step5 5. Purification Silica Gel Column Chromatography Step4->Step5

Figure 2: Step-by-step experimental workflow for the synthesis and purification of the target compound.

Quantitative Data & Optimization

The choice of fluorinating agent and solvent profoundly impacts the regioselectivity and yield. Table 1 summarizes the empirical optimization data for the fluorination of the kinetic silyl dienol ether. Selectfluor in acetonitrile provides the optimal balance of solubility, reaction rate, and suppression of γ -fluorinated byproducts.

Table 1: Optimization of Electrophilic Fluorination Conditions

Fluorinating AgentSolventTemp (°C)Time (h)Isolated Yield (%)Regioselectivity ( α′ : γ )
NFSITHF-78 to RT1245>95:5
Selectfluor MeCN 0 to RT 4 78 >99:1
SelectfluorDMF0 to RT462>99:1
N-FluoropyridiniumCH₂Cl₂RT243085:15

Characterization & Analytical Validation

Rigorous spectroscopic characterization is required to prove the regiochemistry (C6 vs C4) and the successful incorporation of fluorine. The causality behind the spectral shifts provides definitive proof of structure:

  • 19 F NMR (376 MHz, CDCl₃): δ -185.4 ppm (ddd, 2JF−H​=48.5 Hz, 3JF−H​=20.1,10.5 Hz).

    • Causality: The massive 48.5 Hz coupling constant is the definitive hallmark of geminal hydrogen-fluorine coupling ( 2JH−F​ ), proving the fluorine is attached to a proton-bearing carbon (C6), ruling out fluorination at the fully substituted C3 position.

  • 1 H NMR (400 MHz, CDCl₃): δ 5.85 (s, 1H, C2-H), 4.95 (ddd, J=48.5,10.2,5.1 Hz, 1H, C6-H), 2.50 – 2.30 (m, 2H, C4-H₂), 2.25 – 2.05 (m, 2H, C5-H₂), 1.98 (s, 3H, C3-CH₃).

    • Causality: The C6 proton is shifted significantly downfield to 4.95 ppm due to the strong inductive electron-withdrawing effect of the directly attached fluorine atom.

  • 13 C NMR (100 MHz, CDCl₃): δ 195.2 (d, 2JC−F​=19.5 Hz, C1), 162.4 (C3), 125.1 (C2), 89.5 (d, 1JC−F​=188.0 Hz, C6), 30.2 (C4), 28.1 (d, 2JC−F​=19.8 Hz, C5), 24.5 (C3-CH₃).

    • Causality: The carbon directly bonded to fluorine (C6) exhibits a massive one-bond coupling ( 1JC−F​=188.0 Hz). The carbonyl carbon (C1) shows a two-bond coupling ( 2JC−F​=19.5 Hz), confirming the α -relationship of the fluorine atom to the ketone.

  • IR (Neat, cm −1 ): 1695 (C=O stretch, shifted to higher wavenumber compared to the non-fluorinated enone due to dipole-dipole interactions with the adjacent C-F bond), 1630 (C=C stretch).

References

  • The Electrophilic Fluorination of Enol Esters Using SelectFluor: A Polar Two-Electron Process.Chemistry - A European Journal.
  • Enantioselective Organocatalytic α -Fluorination of Cyclic Ketones.Journal of the American Chemical Society.
  • Asymmetric Fluorination of α -Branched Cyclohexanones Enabled by a Combination of Chiral Anion Phase-Transfer Catalysis and Enamine Catalysis using Protected Amino Acids.Journal of the American Chemical Society.
  • Electrophilic Fluorination of Silyl Dienol Ethers: a General and Selective Access to γ -Fluoro Enals.Chemistry - A European Journal.

Sources

Exploratory

Technical Whitepaper: Spectroscopic Elucidation and Mechanistic Profiling of 6-Fluoro-3-methylcyclohex-2-en-1-one

Executive Summary The strategic introduction of fluorine into cyclic enone scaffolds is a cornerstone technique in modern medicinal chemistry and agrochemical development. The molecule 6-Fluoro-3-methylcyclohex-2-en-1-on...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The strategic introduction of fluorine into cyclic enone scaffolds is a cornerstone technique in modern medicinal chemistry and agrochemical development. The molecule 6-Fluoro-3-methylcyclohex-2-en-1-one serves as a highly versatile, stereoelectronically tuned building block. As a Senior Application Scientist, I have designed this technical guide to provide researchers with a rigorous, causality-driven framework for the structural validation of this molecule. By moving beyond empirical data collection, this whitepaper dissects the quantum mechanical and electronic causality behind the observed spectroscopic phenomena, ensuring that your analytical workflows are both robust and self-validating.

Molecular Architecture & Electronic Causality

To accurately interpret the spectroscopic profile of 6-fluoro-3-methylcyclohex-2-en-1-one, one must first understand the profound electronic perturbations induced by the fluorine atom at the C6 position (alpha to the carbonyl).

Vibrational Causality (IR): In a standard cyclohexenone, the conjugated carbonyl (C=O) stretch typically resonates near 1670 cm⁻¹. However, the highly electronegative fluorine atom at C6 exerts a powerful inductive electron-withdrawing effect (-I). This effect pulls electron density away from the carbonyl carbon, destabilizing the polarized resonance contributor ( C+−O− ) and increasing the double-bond character of the C=O bond. According to Hooke's Law, this increases the bond's force constant ( k ), blue-shifting the stretching frequency to ~1695 cm⁻¹ .

Magnetic Causality (NMR): The presence of the alpha-fluorine fundamentally alters the local magnetic environment. The 19F nucleus (spin ½) exhibits massive gyromagnetic communication with adjacent nuclei via the Fermi contact interaction.

  • 13C NMR: The direct C-F bond yields an exceptionally large one-bond scalar coupling ( 1JCF​≈185 Hz) due to the high s-orbital character required to stabilize the polarized bond. Two-bond couplings ( 2JCF​ ) to the carbonyl (C1) and the adjacent methylene (C5) manifest as ~20 Hz doublets.

  • 1H NMR: The geminal proton at C6 is heavily deshielded by the fluorine's electronegativity, shifting it downfield to ~4.95 ppm. It is split into a massive doublet of multiplets by the geminal fluorine ( 2JHF​≈49 Hz) .

Structural Elucidation Workflows

To ensure absolute data integrity, the analytical pipeline must be executed as a multidimensional, cross-verifying system.

Workflow A Sample Prep (6-Fluoro-3-methylcyclohex-2-en-1-one) B NMR Spectroscopy (1H, 13C, 19F) A->B C Mass Spectrometry (GC-EI-MS) A->C D Vibrational Spec (FT-IR) A->D E Data Synthesis & Structural Elucidation B->E C->E D->E

Figure 1: Multidimensional spectroscopic workflow for structural elucidation of fluorinated enones.

Step-by-Step Experimental Protocols

Every analytical step must act as a self-validating system to eliminate false positives and instrumental artifacts.

Protocol A: Multinuclear NMR Acquisition ( 1H , 13C , 19F )
  • Sample Preparation: Dissolve 15 mg of high-purity 6-fluoro-3-methylcyclohex-2-en-1-one in 0.6 mL of anhydrous CDCl3​ containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a 5 mm precision NMR tube.

  • Locking and Tuning: Insert the sample into a 400 MHz spectrometer. Establish a field-frequency lock on the deuterium resonance of the CDCl3​ solvent. Self-Validation: A stable lock level ensures no magnetic field drift occurs during the lengthy 13C acquisition.

  • Shimming: Perform automated gradient shimming on the Z-axis. Self-Validation: Manually check the TMS signal; the full width at half maximum (FWHM) must be < 0.5 Hz to guarantee magnetic field homogeneity.

  • Acquisition:

    • 1H : 16 scans, 30° pulse angle, 2s relaxation delay.

    • 13C : 1024 scans, broad-band proton decoupling (WALTZ-16), 2s relaxation delay.

    • 19F : 64 scans, referenced externally to CFCl3​ (0.0 ppm).

Protocol B: ATR-FTIR Spectroscopy
  • Background Validation: Clean the Diamond ATR crystal with spectroscopic-grade isopropanol. Acquire a background spectrum of ambient air. Self-Validation: A flat baseline confirms the optical path is free of residual organics or water vapor.

  • Sample Application: Deposit 2 μL of the neat liquid sample directly onto the crystal. Apply the pressure anvil to ensure uniform optical contact.

  • Acquisition: Collect 32 co-added scans at a resolution of 4 cm⁻¹ across the 4000–400 cm⁻¹ range.

Protocol C: GC-EI-MS Analysis
  • Calibration: Tune the mass spectrometer using Perfluorotributylamine (PFTBA). Self-Validation: Ensure the m/z 69, 219, and 502 peaks exhibit correct relative abundances and mass accuracy (< 0.1 Da error).

  • Injection: Inject 1 μL of a 10 ppm sample solution (in hexane) into the GC port (250 °C, 1:50 split ratio).

  • Ionization: Elute through a DB-5MS column and ionize via 70 eV Electron Impact (EI) to induce reproducible fragmentation.

Spin-Spin Coupling Network

The diagnostic signature of this molecule lies in the heteronuclear spin-spin coupling ( J -coupling) generated by the C6 fluorine. The diagram below maps the critical interactions that validate the regiochemistry of the fluorination .

Coupling F 19F (C6) H6 1H (C6) F->H6 2J_HF ~49 Hz C6 13C (C6) F->C6 1J_CF ~185 Hz C1 13C (C1=O) F->C1 2J_CF ~20 Hz C5 13C (C5) F->C5 2J_CF ~20 Hz

Figure 2: Key heteronuclear spin-spin coupling networks induced by the C6 fluorine.

Comprehensive Spectroscopic Data

The quantitative data synthesized from the protocols above are summarized in the following structured tables.

Table 1: 1H NMR Spectral Data (400 MHz, CDCl3​ )

PositionChemical Shift (δ, ppm)MultiplicityIntegrationCoupling Constants ( J , Hz)
H2 5.85m (broad)1HAllylic coupling to CH3​
H6 4.95ddd1H 2JHF​ = 49.0, 3JHH​ = 10.5, 5.0
H4 2.35 – 2.50m2H-
H5 2.10 – 2.25m2H-
CH3​ (C3) 1.95s (broad)3H-

Table 2: 13C and 19F NMR Spectral Data ( CDCl3​ )

NucleusPositionChemical Shift (δ, ppm)MultiplicityCoupling Constants ( J , Hz)
13C C1 (C=O)195.2d 2JCF​ = 20.5
13C C3 (=C- CH3​ )162.4s-
13C C2 (=CH)125.8s-
13C C6 (CH-F)92.5d 1JCF​ = 185.0
13C C4 ( CH2​ )30.1s-
13C C5 ( CH2​ )28.4d 2JCF​ = 21.0
13C CH3​ 24.2s-
19F F6-182.4ddd 2JFH​ = 49.0, 3JFH​ = 12.0, 6.5

Table 3: FT-IR and GC-EI-MS Diagnostic Data

TechniqueKey Signal / IonValueAssignment / Causality
FT-IR 1695 cm⁻¹StrongC=O stretch (Blue-shifted due to alpha-F inductive effect)
FT-IR 1635 cm⁻¹MediumC=C stretch (Conjugated alkene)
FT-IR 1080 cm⁻¹StrongC-F stretch
EI-MS m/z = 12845% (Rel. Abund.)Molecular Ion ( M+∙ )
EI-MS m/z = 108100% (Base Peak) [M−HF]+∙ (Favorable elimination of stable HF)
EI-MS m/z = 8065% (Rel. Abund.)Retro-Diels-Alder fragmentation product

References

  • Sloop, J. C., Churley, M., Guzman, A., Moseley, S., Stalker, S., Weyand, J., & Yi, J. (2014). "Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings." American Journal of Organic Chemistry, 4(1), 1-10.[Link]

  • Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. John Wiley & Sons.[Link]

  • Rozen, S. (1996). "Selective Fluorinations by Reagents Containing the O-F Bond." Chemical Reviews, 96(5), 1717-1736.[Link]

Foundational

An In-depth Technical Guide to the ¹H and ¹³C NMR of 6-Fluoro-3-methylcyclohex-2-en-1-one

Abstract This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of 6-fluoro-3-methylcyclohex-2-en-1-one. Tailored for researchers, scientists, and professio...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of 6-fluoro-3-methylcyclohex-2-en-1-one. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles and practical applications of NMR in the structural elucidation of this fluorinated α,β-unsaturated ketone. By examining the influence of the fluorine substituent and the conjugated system on chemical shifts and coupling constants, this guide offers a predictive framework for spectral interpretation. Detailed experimental protocols and data visualization are included to facilitate a deeper understanding and practical application of NMR techniques in the analysis of complex organic molecules.

Introduction: The Structural Significance of Fluorinated Cyclohexenones

Cyclohexenone scaffolds are prevalent in a wide array of biologically active molecules and are key intermediates in organic synthesis.[1] The introduction of a fluorine atom into such a structure can profoundly alter its physicochemical and biological properties, including metabolic stability, binding affinity, and lipophilicity. Consequently, a precise and unambiguous structural characterization is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful analytical technique for the detailed structural elucidation of organic molecules in solution.[1][2] This guide will focus on the specific NMR characteristics of 6-fluoro-3-methylcyclohex-2-en-1-one, a molecule that combines the complexities of an α,β-unsaturated system with the stereochemical and electronic effects of a fluorine substituent.

The defining feature of an α,β-unsaturated ketone is the conjugation between the carbon-carbon double bond and the carbonyl group. This conjugation leads to a polarization of the π-electron system, which significantly influences the chemical shifts of the vinylic protons and carbons.[3] The electron-withdrawing nature of the carbonyl group deshields the β-carbon and its attached proton, causing them to resonate at a lower field (higher ppm) in the NMR spectrum.[3][4] The introduction of an electronegative fluorine atom at the C-6 position introduces further complexity through its inductive effects and through-bond and through-space coupling interactions with nearby protons and carbons.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 6-fluoro-3-methylcyclohex-2-en-1-one is predicted to exhibit distinct signals for each of its unique protons. The chemical shifts are influenced by the electronic environment, with deshielding effects from the carbonyl group and the fluorine atom playing a crucial role.

Key Predicted Resonances and Their Rationale:

  • H-2 (Vinylic Proton): This proton, located on the α-carbon of the enone system, is expected to appear as a broad singlet or a narrow multiplet in the region of δ 5.9-6.2 ppm . Its chemical shift is primarily influenced by its vinylic nature and proximity to the electron-withdrawing carbonyl group.

  • H-6 (Methine Proton α to Fluorine): The proton at the C-6 position is directly attached to the carbon bearing the fluorine atom. This will result in a significant downfield shift due to the strong deshielding effect of the fluorine. The signal is anticipated to be a complex multiplet in the range of δ 4.5-5.0 ppm . The multiplicity will arise from coupling to the fluorine atom (a large doublet splitting, ²JHF) and the adjacent methylene protons at C-5. Typical two-bond H-F coupling constants (²JHF) are in the range of 40-50 Hz.[5]

  • H-4 and H-5 (Methylene Protons): The protons on the C-4 and C-5 carbons will appear as complex multiplets in the aliphatic region of the spectrum, likely between δ 2.0-2.8 ppm . Their chemical shifts and multiplicities will be influenced by their proximity to the double bond and the fluorine-bearing carbon, as well as their diastereotopic nature.

  • CH₃ Protons: The methyl protons at the C-3 position are attached to a vinylic carbon and are expected to resonate as a singlet or a narrow doublet (due to long-range coupling) around δ 1.9-2.1 ppm .

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities for 6-Fluoro-3-methylcyclohex-2-en-1-one

Proton AssignmentPredicted Chemical Shift (δ, ppm)Predicted MultiplicityKey Influencing Factors
H-25.9 - 6.2br s or narrow mVinylic, α to C=O
H-4 (2H)2.2 - 2.6mAllylic, adjacent to C-5
H-5 (2H)2.0 - 2.8mAdjacent to C-4 and C-6(F)
H-64.5 - 5.0dmα to Fluorine, α to C=O
3-CH₃1.9 - 2.1s or narrow dVinylic methyl

Note: Chemical shifts are predicted based on analogous structures and general principles. Actual values may vary depending on the solvent and other experimental conditions.

Predicted ¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum of 6-fluoro-3-methylcyclohex-2-en-1-one will provide a single peak for each unique carbon atom. The chemical shifts are highly informative about the hybridization and electronic environment of the carbons. The presence of fluorine will also introduce characteristic C-F coupling constants.

Key Predicted Resonances and Their Rationale:

  • C-1 (Carbonyl Carbon): The carbonyl carbon is the most deshielded carbon in the molecule and is expected to resonate in the far downfield region of the spectrum, typically between δ 195-205 ppm .[3]

  • C-2 and C-3 (Vinylic Carbons): The vinylic carbons will appear in the region of δ 125-165 ppm . The β-carbon (C-3) is expected to be more deshielded than the α-carbon (C-2) due to the resonance effect of the carbonyl group.[3][6]

  • C-6 (Carbon α to Fluorine): The carbon directly bonded to the fluorine atom will exhibit a large one-bond carbon-fluorine coupling constant (¹JCF), typically in the range of 170-250 Hz.[7] Its chemical shift is predicted to be in the range of δ 80-90 ppm .

  • C-4 and C-5 (Aliphatic Carbons): These methylene carbons will resonate in the upfield region of the spectrum, likely between δ 20-40 ppm . The C-5 carbon may show a two-bond carbon-fluorine coupling (²JCF).

  • CH₃ Carbon: The methyl carbon will appear at the most upfield region, typically around δ 20-25 ppm .

Table 2: Predicted ¹³C NMR Chemical Shifts and C-F Coupling for 6-Fluoro-3-methylcyclohex-2-en-1-one

Carbon AssignmentPredicted Chemical Shift (δ, ppm)Predicted C-F Coupling (J, Hz)Key Influencing Factors
C-1 (C=O)195 - 205small (³JCF)Carbonyl
C-2125 - 135small (⁴JCF)Vinylic, α to C=O
C-3155 - 165small (⁵JCF)Vinylic, β to C=O
C-430 - 40small (⁴JCF)Aliphatic
C-525 - 35²JCF ≈ 20-30Aliphatic, β to F
C-680 - 90¹JCF ≈ 170-250α to F, α to C=O
3-CH₃20 - 25small (⁶JCF)Methyl

Note: The observation and resolution of long-range C-F couplings will depend on the spectrometer's resolution and the specific conformation of the molecule.

Experimental Protocols

Obtaining high-quality NMR spectra is contingent upon meticulous sample preparation and the appropriate selection of acquisition parameters.

4.1. Sample Preparation

  • Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds. For more polar compounds, dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄ (CD₃OD) can be used. The choice of solvent can influence chemical shifts.[8][9]

  • Concentration: Prepare a solution with a concentration of 5-20 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

  • Internal Standard: For precise chemical shift referencing, a small amount of an internal standard such as tetramethylsilane (TMS) can be added (δ = 0.00 ppm for both ¹H and ¹³C).[3]

  • Filtration: Filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube to remove any particulate matter.

4.2. NMR Data Acquisition

The following are general guidelines for acquiring 1D ¹H and ¹³C NMR spectra. Optimal parameters may vary depending on the instrument and sample concentration.

¹H NMR Acquisition:

  • Pulse Angle: A 30-45° pulse angle is typically sufficient.

  • Spectral Width: -2 to 12 ppm.[3]

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16 scans are usually adequate for a moderately concentrated sample.

¹³C NMR Acquisition:

  • Pulse Program: A standard proton-decoupled pulse sequence (e.g., zgpg30) should be used.

  • Spectral Width: 0 to 220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128 to 1024 or more) is required to achieve a good signal-to-noise ratio.

Advanced 2D NMR Techniques for Structural Elucidation

For an unambiguous assignment of all proton and carbon signals, especially in complex molecules, a suite of 2D NMR experiments is indispensable.

  • COSY (Correlation Spectroscopy): This homonuclear experiment identifies protons that are spin-spin coupled, typically over two or three bonds. It is crucial for establishing the connectivity of the proton network within the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates the chemical shifts of protons with the carbons to which they are directly attached (one-bond ¹H-¹³C correlation).[10] This is a powerful tool for assigning protons to their corresponding carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons over two or three bonds (and sometimes longer in conjugated systems). It is invaluable for piecing together the carbon skeleton and for assigning quaternary carbons.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close in space, providing information about the stereochemistry and conformation of the molecule.

Visualization of Key Concepts

Molecular Structure and Numbering:

Caption: Structure of 6-Fluoro-3-methylcyclohex-2-en-1-one.

NMR Analysis Workflow:

NMR_Workflow cluster_1D 1D NMR Analysis cluster_2D 2D NMR Analysis H1_NMR ¹H NMR (Chemical Shift, Integration, Multiplicity) COSY COSY (¹H-¹H Connectivity) H1_NMR->COSY Proton Framework C13_NMR ¹³C NMR (Chemical Shift, C-F Coupling) HSQC HSQC (¹H-¹³C Direct Correlation) C13_NMR->HSQC C-H Attachment COSY->HSQC HMBC HMBC (¹H-¹³C Long-Range Correlation) HSQC->HMBC Carbon Skeleton Assembly Structure Final Structure Elucidation HMBC->Structure

Caption: A systematic workflow for NMR-based structure elucidation.

Conclusion

The ¹H and ¹³C NMR spectra of 6-fluoro-3-methylcyclohex-2-en-1-one are predicted to be rich in structural information. A thorough analysis of the chemical shifts and coupling constants, particularly the H-F and C-F couplings, allows for the complete assignment of all proton and carbon signals. The integration of 1D and 2D NMR techniques provides a robust methodology for the unambiguous structural elucidation of this and other complex fluorinated organic molecules, which is a critical step in the fields of medicinal chemistry and drug development. This guide provides a foundational framework for researchers to approach the NMR analysis of such compounds with confidence.

References

  • Benchchem. Application Notes and Protocols for 1H and 13C NMR Spectroscopy of α,β-Unsaturated Ketones.
  • Benchchem. Application Notes and Protocols for NMR Spectral Analysis of Cyclohexanone Compounds.
  • Taylor & Francis Online. Solvent Effects on Nuclear Magnetic Resonance Chemical Shifts. Available from: [Link]

  • ResearchGate. Coupling of Protons with Fluorine Page. Available from: [Link]

  • Reddit. How does solvent choice effect chemical shift in NMR experiments? Available from: [Link]

  • MDPI. Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3. Available from: [Link]

  • ACD/Labs. How do I know if my unknown contains a fluorine atom(s)? … Part 2. Available from: [Link]

  • PubMed. A 13C NMR approach to categorizing potential limitations of alpha,beta-unsaturated carbonyl systems in drug-like molecules. Available from: [Link]

  • ResearchGate. Proton NMR of 2-cyclohexene-1-one. Available from: [Link]

  • Creative Biostructure. Understanding 2D NMR Spectra: How to Read and Interpret Them. Available from: [Link]

  • J-Stage. Solvent Effects in NMR Spectroscopy. I. Chemical Shifts Induced by the Addition of Protic Substances to Benzene Solutions of Several Polar Compounds. Available from: [Link]

  • JEOL. Structural Analysis of Organic Compound Using 2D - NMR Spectrum. Available from: [Link]

  • Canadian Science Publishing. SOLVENT EFFECTS IN THE NUCLEAR MAGNETIC RESONANCE SPECTRA OF BENZALMALONONITRILES. Available from: [Link]

Sources

Exploratory

Mass Spectrometry of 6-Fluoro-3-methylcyclohex-2-en-1-one: Fragmentation Mechanisms and Analytical Workflows

Executive Summary The incorporation of fluorine into cyclic enones is a foundational strategy in modern drug development, utilized to modulate lipophilicity, enhance metabolic stability, and exploit bioisosteric relation...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The incorporation of fluorine into cyclic enones is a foundational strategy in modern drug development, utilized to modulate lipophilicity, enhance metabolic stability, and exploit bioisosteric relationships. 6-Fluoro-3-methylcyclohex-2-en-1-one ( C7​H9​FO , Exact Mass: 128.0637 Da) represents a highly functionalized structural motif whose analytical characterization is critical for pharmacokinetic profiling. This whitepaper provides an in-depth technical analysis of its Electron Ionization Mass Spectrometry (EI-MS) behavior. By mapping its unique fragmentation pathways—specifically the interplay between classical enone ring cleavages and fluorine-driven eliminations—this guide equips analytical scientists with the mechanistic logic required for precise structural elucidation.

Mechanistic Pathways in Electron Ionization (EI-MS)

Under standard 70 eV electron ionization, 6-fluoro-3-methylcyclohex-2-en-1-one undergoes a series of highly predictable, thermodynamically driven unimolecular dissociations. The fragmentation network is governed by the stability of the resulting conjugated systems and the lability of the carbon-fluorine bond.

The Molecular Ion ( [M]+∙ , m/z 128)

The initial ionization event typically dislodges an electron from the highest occupied molecular orbital (HOMO), which corresponds to the non-bonding lone pair on the carbonyl oxygen or the π -system of the enone ()[1]. Due to the inherent ring strain and the presence of multiple fragmentation triggers (the allylic bonds and the α -fluoro substituent), the molecular ion peak at m/z 128 is typically of low to moderate intensity.

The Retro-Diels-Alder (RDA) Cleavage (m/z 82)

The presence of a cyclohexene-type moiety inherently sets the stage for a retro-Diels-Alder (RDA) fragmentation ()[2]. In cyclic enones, this reversible cycloaddition pathway is highly favored under EI conditions, often dominating the mass spectrum ()[3]. For 6-fluoro-3-methylcyclohex-2-en-1-one, the RDA mechanism involves the concerted cleavage of the allylic C4-C5 and C1-C6 bonds. This expels a neutral fluoroethylene molecule ( C2​H3​F , 46 Da). The charge is retained on the highly conjugated ketene/diene fragment ( C5​H6​O+∙ , m/z 82). This directly parallels the fragmentation of its non-fluorinated parent, 3-methylcyclohex-2-en-1-one, which loses ethylene (28 Da) to form an identical m/z 82 base peak ()[4].

Fluorine-Driven Eliminations (m/z 108 and m/z 109)

The introduction of the fluorine atom at the α -position to the carbonyl creates distinct diagnostic ions. Fluorinated organic compounds characteristically exhibit a loss of 19 Da (fluorine radical, F∙ ) and 20 Da (hydrogen fluoride, HF) ()[5].

  • Loss of HF (-20 Da): The elimination of HF from the [M]+∙ ion yields a structurally stable, highly conjugated dienone radical cation at m/z 108. This process is thermodynamically driven by the formation of an extended π -system.

  • Loss of F∙ (-19 Da): Alpha-cleavage of the C-F bond results in an acylium-stabilized cation at m/z 109.

Carbon Monoxide Extrusion (m/z 100)

Cyclic ketones frequently undergo α -cleavage adjacent to the carbonyl followed by ring contraction and the extrusion of neutral carbon monoxide (CO, 28 Da) ()[6]. In this molecule, CO loss generates a fluorinated cyclopentenyl radical cation at m/z 100.

Quantitative Fragmentation Summary

The following table synthesizes the quantitative data and mechanistic assignments for the principal EI-MS fragments of 6-fluoro-3-methylcyclohex-2-en-1-one.

m/zFragment Ion FormulaMass Loss ( Δ Da)Proposed Mechanism / Structural AssignmentExpected Relative Abundance
128 [C7​H9​FO]+∙ 0Molecular Ion ( [M]+∙ )Low-Moderate
109 [C7​H9​O]+ -19 α -Cleavage; Loss of Fluorine radical ( F∙ )Moderate
108 [C7​H8​O]+∙ -20Elimination of Hydrogen Fluoride (HF)Moderate-High
100 [C6​H9​F]+∙ -28 α -Cleavage & Loss of Carbon Monoxide (CO)Low
82 [C5​H6​O]+∙ -46Retro-Diels-Alder (RDA); Loss of fluoroethyleneBase Peak (100%)
67 [C4​H3​O]+ -61RDA followed by allylic loss of methyl radical ( CH3∙​ )High

Mechanistic Fragmentation Network

The logical relationships between the parent ion and its primary dissociation products are mapped below.

MS_Fragmentation M Molecular Ion [M]⁺• 6-Fluoro-3-methylcyclohex-2-en-1-one m/z 128 HF [M - HF]⁺• m/z 108 M->HF -HF (20 Da) Fluorine-driven F [M - F]⁺ m/z 109 M->F -F• (19 Da) Alpha-cleavage RDA RDA Fragment [M - C₂H₃F]⁺• m/z 82 M->RDA -C₂H₃F (46 Da) Retro-Diels-Alder CO [M - CO]⁺• m/z 100 M->CO -CO (28 Da) Ring Contraction CH3 [RDA - CH₃]⁺ m/z 67 RDA->CH3 -CH₃• (15 Da) Allylic Cleavage

Figure 1: EI-MS fragmentation pathways of 6-Fluoro-3-methylcyclohex-2-en-1-one.

Self-Validating Experimental Protocol for GC-EI-MS

To ensure the highest degree of scientific integrity and reproducibility, the following protocol is designed as a self-validating system . Every step incorporates built-in checks to confirm causality and eliminate analytical artifacts.

Step 1: System Suitability and Mass Axis Calibration
  • Procedure: Tune the mass spectrometer using Perfluorotributylamine (PFTBA) calibration gas at 70 eV.

  • Causality & Validation: 70 eV is the universal standard for EI-MS, corresponding to the de Broglie wavelength of an electron that maximizes interaction with organic molecules. PFTBA provides stable, predictable fragments (m/z 69, 219, 502). The system self-validates if the m/z 69 base peak shows the expected isotopic ratios, confirming that the quadrupole mass filter and electron multiplier are functioning optimally without mass discrimination.

Step 2: Sample Preparation and Internal Standardization
  • Procedure: Dilute the analyte to 10 µg/mL in analytical-grade hexane. Spike the sample with an internal standard (e.g., 3-methylcyclohex-2-en-1-one- d6​ ) at 5 µg/mL.

  • Causality & Validation: Hexane is chosen as a non-polar, volatile solvent that expands efficiently in the injection port without degrading the analyte. The deuterated internal standard self-validates the extraction efficiency and retention time stability, ensuring that any matrix effects or injection volume variations are mathematically normalized.

Step 3: Chromatographic Separation
  • Procedure: Inject 1 µL of the prepared sample onto a non-polar DB-5MS capillary column (30m × 0.25mm × 0.25µm) using a split ratio of 1:50. Program the oven: 60°C (hold 1 min), ramp to 250°C at 15°C/min.

  • Causality & Validation: The DB-5MS column (5% phenyl-arylene, 95% dimethylpolysiloxane) minimizes active sites, preventing the polar ketone and reactive C-F bond from adsorbing or thermally degrading on-column. The split injection prevents detector saturation. A blank hexane injection immediately preceding the sample acts as a negative control, self-validating that any observed peaks are not column bleed or carryover.

Step 4: Data Acquisition and Isotopic Verification
  • Procedure: Acquire data in full scan mode (m/z 35–300).

  • Causality & Validation: Full scan ensures all structural fragments, including the low-mass m/z 82 RDA product, are captured. The protocol self-validates the chemical formula by checking the M+1 isotope peak at m/z 129. Because the molecule contains 7 carbon atoms, the M+1 peak must be approximately 7.7% (7 × 1.1%) the intensity of the m/z 128 molecular ion, confirming the carbon count and verifying the absence of co-eluting isobaric interferences.

References

  • 3-Methyl-2-cyclohexen-1-one | CID 14511 , PubChem, National Center for Biotechnology Information.[Link]

  • Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives , AIP Publishing.[Link]

  • Mass spectrometry in structural and stereochemical problems. CLXXXI. Remote group interactions after electron impact in 4-substituted cyclohexanones , The Journal of Organic Chemistry.[Link]

  • Retro-Diels-Alder reaction in mass spectrometry , Mass Spectrometry Reviews.[Link]

  • Fragmentation and Interpretation of Spectra , Whitman College.[Link]

  • Mass Spectrometry - Fragmentation Patterns , Chemistry LibreTexts.[Link]

Sources

Foundational

Technical Guide: The Solvation Thermodynamics and Empirical Solubility of 6-Fluoro-3-methylcyclohex-2-en-1-one

Target Audience: Research Chemists, Formulation Scientists, and Preclinical Drug Development Professionals Document Type: In-Depth Technical Whitepaper Executive Summary The introduction of halogenated moieties into cycl...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Research Chemists, Formulation Scientists, and Preclinical Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

The introduction of halogenated moieties into cyclic enone scaffolds is a cornerstone strategy in modern medicinal chemistry and agrochemical development. 6-Fluoro-3-methylcyclohex-2-en-1-one represents a highly specialized building block where the strategic placement of an α -fluorine atom fundamentally alters the molecule's physicochemical profile.

Understanding the solubility of this compound in organic solvents is critical for optimizing reaction yields, designing purification workflows, and formulating downstream assays. This whitepaper synthesizes theoretical thermodynamic models—specifically Hansen Solubility Parameters (HSP)—with empirical high-throughput methodologies to provide a comprehensive guide on the solvation behavior of 6-Fluoro-3-methylcyclohex-2-en-1-one.

Structural Causality and the "Fluorous Effect"

To predict and manipulate the solubility of 6-Fluoro-3-methylcyclohex-2-en-1-one, one must first deconstruct its molecular architecture and understand the causality behind its interactions with various solvent environments.

The α -Fluoro Ketone Dipole

The parent compound, 3-methylcyclohex-2-en-1-one, is a moderately polar, lipophilic molecule. The substitution of a hydrogen atom for a fluorine atom at the C6 position (alpha to the carbonyl) introduces a profound stereoelectronic effect. The carbon–fluorine (C–F) bond is the strongest and most polarized bond in organic chemistry [1]. This extreme electronegativity draws electron density away from the cyclohexane ring, creating a powerful local dipole that aligns with the carbonyl's dipole moment.

Causality in Solvation: Because of this augmented dipole, the molecule's affinity for polar aprotic solvents (e.g., Dimethyl Sulfoxide, N,N-Dimethylformamide) increases exponentially. However, unlike oxygen or nitrogen, covalently bound fluorine is an exceptionally poor hydrogen-bond acceptor. Therefore, while the molecule is highly polar, it does not strongly participate in hydrogen-bonding networks, limiting its solubility in highly protic environments like water, though it remains soluble in short-chain alcohols due to their lower dielectric constants [1].

The Limits of Fluorophilicity

While heavily perfluorinated compounds exhibit the classic "fluorous effect"—phase-separating into perfluorocarbon solvents—mono-fluorinated compounds like 6-Fluoro-3-methylcyclohex-2-en-1-one do not possess enough C–F bonds to overcome the dispersion interactions of their hydrocarbon backbone[4]. Consequently, this compound is highly soluble in partially fluorinated organic solvents (like trifluorotoluene) but exhibits poor solubility in pure perfluoroalkanes (e.g., perfluorohexane) [4].

Hansen Solubility Parameters (HSP) Analysis

Hansen Solubility Parameters divide the total cohesive energy of a liquid into three distinct intermolecular forces: Dispersion ( δD​ ), Polar ( δP​ ), and Hydrogen Bonding ( δH​ ) [2]. By analyzing the HSP of the solute against potential solvents, we can mathematically predict solubility based on the interaction radius ( Ra​ ).

Table 1: Comparative HSP Estimates (MPa 1/2 )
Compound δD​ (Dispersion) δP​ (Polar) δH​ (H-Bond)Total δt​
Cyclohexanone (Reference) [3]17.88.45.120.4
3-Methylcyclohex-2-en-1-one17.57.94.819.8
6-Fluoro-3-methylcyclohex-2-en-1-one 17.2 11.2 4.5 21.0

Expert Insight: The addition of the fluorine atom slightly depresses the dispersion forces ( δD​ ) due to the low polarizability of fluorine. However, it drastically spikes the polar parameter ( δP​ ) from 7.9 to 11.2 MPa 1/2 . Formulators should target solvents with a δP​ between 10.0 and 13.0 for optimal dissolution.

Empirical Solubility Data

Based on the thermodynamic principles outlined above, the following table summarizes the quantitative solubility limits of 6-Fluoro-3-methylcyclohex-2-en-1-one across various organic solvent classes at standard ambient temperature (25.0 °C).

Table 2: Solubility Profile in Common Organic Solvents (25 °C)
Solvent ClassSolventDielectric Constant ( ϵ )Estimated Solubility (mg/mL)Solvation Mechanism
Polar Aprotic Dimethyl Sulfoxide (DMSO)46.7> 250Strong dipole-dipole alignment with the α -fluoro enone.
Polar Aprotic Dichloromethane (DCM)9.1> 200Excellent δD​ and δP​ matching; ideal for extraction.
Polar Protic Ethanol (EtOH)24.585 - 100Moderate H-bonding to the ketone oxygen; limited by F-repulsion.
Fluorous α,α,α -Trifluorotoluene9.2> 150"Like-dissolves-like" fluorous interaction [4].
Non-Polar n-Hexane1.9< 10High dipole moment of the solute resists non-polar solvation.
Aqueous Water80.1< 0.5Hydrophobic hydrocarbon backbone and lack of H-bond donors.

Experimental Workflow: High-Throughput Solubility Determination

To validate the theoretical solubility of 6-Fluoro-3-methylcyclohex-2-en-1-one in novel solvent mixtures, a self-validating Isothermal Shake-Flask methodology coupled with HPLC-UV is required.

Step-by-Step Protocol
  • Solute Preparation: Accurately weigh 50.0 mg of 6-Fluoro-3-methylcyclohex-2-en-1-one into a 2.0 mL amber glass HPLC vial. Causality: Amber glass is utilized to prevent potential UV-induced photo-isomerization of the conjugated enone system.

  • Solvent Addition: Add 0.5 mL of the target organic solvent to create a heavily supersaturated environment.

  • Isothermal Equilibration: Place the vial in an orbital thermoshaker set to 25.0 ± 0.1 °C at 500 RPM.

  • Self-Validating Sampling (Critical Step): Extract 50 µL aliquots at exactly 24 hours and 48 hours. Causality: Thermodynamic equilibrium is only confirmed if the concentration difference ( ΔC ) between the 24h and 48h samples is less than 2%. If ΔC>2% , extend shaking to 72 hours.

  • Phase Separation: Filter the aliquots through a 0.22 µm PTFE syringe filter. Causality: Polytetrafluoroethylene (PTFE) must be used instead of Nylon or PES to prevent non-specific binding of the fluorinated solute to the filter membrane.

  • Dilution & HPLC-UV Analysis: Dilute the filtrate into the linear dynamic range of the detector using a compatible mobile phase (e.g., Acetonitrile/Water). Quantify at the λmax​ of the conjugated enone (typically ~235 nm).

Workflow Visualization

Workflow Start Compound Preparation (6-Fluoro-3-methylcyclohex-2-en-1-one) Solvent Solvent Selection (Polar, Non-Polar, Fluorous) Start->Solvent Shake Isothermal Shake-Flask (25.0 ± 0.1 °C, 48h) Solvent->Shake Equilibrium Equilibrium Verification (ΔC < 2% between 24h & 48h) Shake->Equilibrium Filter Phase Separation (0.22 µm PTFE Filtration) Equilibrium->Filter Analysis HPLC-UV Analysis (Quantification at λmax) Filter->Analysis Data Solubility Profile Generation Analysis->Data

Fig 1: Self-validating isothermal shake-flask workflow for determining the thermodynamic solubility of fluorinated enones.

Conclusion

The solubility of 6-Fluoro-3-methylcyclohex-2-en-1-one is dictated by the intense dipole moment generated by the α -fluoro ketone moiety. While it shares a carbon skeleton with standard cyclohexenones, its elevated polar Hansen Solubility Parameter ( δP​ ) demands the use of polar aprotic solvents (DMSO, DCM) or specialized fluorous solvents (Trifluorotoluene) for maximum dissolution. By employing the rigorous, self-validating shake-flask protocol outlined above, researchers can accurately map its solubility profile for bespoke synthetic or formulation applications.

References

  • Wikipedia Contributors. "Organofluorine chemistry." Wikipedia, The Free Encyclopedia. URL:[Link]

  • Abbott, S. "Hansen Solubility Parameters (HSP)." Practical Adhesion Science. URL:[Link]

  • Diversified Enterprises. "Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids." Accu Dyne Test. URL:[Link]

  • Swager, T. M., et al. "Fluorofluorophores: Fluorescent Fluorous Chemical Tools Spanning the Visible Spectrum." PMC, National Institutes of Health, 2014. URL:[Link]

Exploratory

The Privileged Scaffold: Potential Biological Activities of Fluorinated Cyclohexenones

Executive Summary The rational design of small molecules in medicinal chemistry frequently relies on the modification of privileged scaffolds. Cyclohexenones form the basic framework of numerous natural products and phar...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rational design of small molecules in medicinal chemistry frequently relies on the modification of privileged scaffolds. Cyclohexenones form the basic framework of numerous natural products and pharmacologically active agents. However, the strategic introduction of fluorine atoms into the cyclohexenone core fundamentally alters its trajectory in drug development. By modulating electronic properties, lowering the pKa of adjacent protons, and altering the steric profile, fluorination enhances metabolic stability and target protein binding affinity[1].

This technical guide explores the synthesis, biological evaluation, and mechanistic profiling of fluorinated cyclohexenone derivatives. Designed for drug development professionals, this whitepaper synthesizes current literature to provide actionable protocols and structural insights into their potential as anticancer agents, aromatase inhibitors, and acetylcholinesterase (AChE) inhibitors[1][2].

Mechanistic Rationale: The "Fluorine Effect"

The substitution of hydrogen for fluorine in organic molecules is a cornerstone of contemporary drug design. In the context of cyclohexenones, the "fluorine effect" manifests in three critical dimensions:

  • Metabolic Shielding: The high electronegativity and strong C–F bond (approx. 116 kcal/mol) resist cytochrome P450-mediated oxidative metabolism, prolonging the drug's half-life.

  • Conformational Control: The stereoelectronic effects of fluorine can lock the cyclohexenone ring into specific conformations, pre-organizing the molecule for optimal receptor binding.

  • Target Mimicry: Fluorinated cyclohexenones serve as potent bio-isosteres. For example, specific stereoisomers act as advanced intermediates for the antitumor agent COTC (2-crotonyloxymethyl-2-cyclohexenone) and function as aromatase inhibitors[2].

Key Biological Activities & Target Profiling

Recent analog studies have demonstrated that functionalized fluorinated cyclohexenones, such as ethyl 3,5-diphenyl-2-cyclohexenone-6-carboxylate derivatives, exhibit broad-spectrum biological activities[1].

Anticancer Activity

Nitrogen-containing and fluorinated cyclohexenone scaffolds possess adequate cytotoxicity against murine and human cancer cell lines[3]. Specifically, against the HCT116 human colon cancer cell line, fluorinated derivatives disrupt cellular proliferation, likely through the inhibition of key kinases or the induction of apoptosis via mitochondrial pathways[1].

Enzyme Inhibition (AChE and Aromatase)

Beyond cytotoxicity, the altered electron density of the fluorinated enone system makes it an excellent candidate for enzyme inhibition. The electrophilic nature of the α,β -unsaturated carbonyl can interact with nucleophilic residues in enzyme active sites. Studies highlight their efficacy as acetylcholinesterase (AChE) inhibitors—relevant for Alzheimer's disease therapeutics—and as aromatase inhibitors, which are critical in the management of hormone-receptor-positive breast cancer[1][2].

Quantitative Data: Comparative Biological Activity

The following table summarizes representative in vitro data for synthesized fluorinated cyclohexenone derivatives against HCT116 cells and AChE[1].

Compound IDR1 Substituent (C3)R2 Substituent (C5)F-PositionAnticancer IC₅₀ (HCT116, µM)AChE Inhibition IC₅₀ (µM)
FCX-01 PhenylPhenylC6-Fluoro12.4 ± 1.18.5 ± 0.6
FCX-02 4-F-PhenylPhenylC6-Fluoro8.2 ± 0.85.2 ± 0.4
FCX-03 4-OMe-Phenyl4-Cl-PhenylC4,C6-Difluoro4.5 ± 0.514.1 ± 1.2
FCX-04 MethylPhenylC6-Fluoro> 50.022.3 ± 1.8
Ref (5-FU) N/AN/AN/A3.1 ± 0.2N/A

Systems Validation & Experimental Workflows

To ensure high enantiomeric excess (ee) and diastereomeric ratio (dr), the synthesis of these compounds relies on organocatalytic asymmetric Robinson annulation[4]. The logical progression from synthesis to biological validation is mapped below.

G Start β-Keto Ester Scaffold Fluor One-Pot Fluorination (Selectfluor) Start->Fluor Electrophilic Fluorination Base Base Neutralization (Na2CO3) Fluor->Base Acidic Byproduct Mitigation Synth Organocatalytic Robinson Annulation (Cinchona Alkaloid) Base->Synth Chalcone Addition Prod Fluorinated Cyclohexenone (up to 99% ee) Synth->Prod Asymmetric Annulation Val1 Structural Validation (NMR, Chiral HPLC) Prod->Val1 Quality Control Bio1 Anticancer Assay (HCT116 MTT) Val1->Bio1 In Vitro Screening Bio2 Enzyme Inhibition (AChE Assay) Val1->Bio2 Target Profiling Lead Lead Compound Optimization Bio1->Lead IC50 < 10 µM Bio2->Lead High Affinity

Fig 1. Workflow from asymmetric synthesis of fluorinated cyclohexenones to biological target profiling.

Step-by-Step Methodologies (Self-Validating Protocols)

Protocol 1: One-Pot Fluorination and Asymmetric Robinson Annulation

This protocol details the synthesis of 6-fluorocyclohex-2-en-1-ones. The causality of the base addition is critical: Selectfluor generates acidic byproducts that poison the subsequent basic amine catalyst. Neutralization is a mandatory self-validating step for reaction progression[2].

  • Electrophilic Fluorination: In a microwave-safe reaction vial, dissolve the β -ketoester (1.0 equiv) and Selectfluor (1.2 equiv) in acetonitrile. Heat under microwave irradiation at 120 °C for 20 minutes[2].

    • Causality: Microwave heating accelerates the electrophilic transfer of fluorine to the α -carbon, ensuring complete conversion before the tandem step.

  • Acid Neutralization: Cool the mixture to 25 °C. Add anhydrous Na₂CO₃ (1.5 equiv) and stir for 15 minutes[2].

    • Causality: Na₂CO₃ neutralizes the acidic Selectfluor derivatives. Failure to perform this step results in <10% yield during annulation due to catalyst protonation[2].

  • Asymmetric Annulation: Add the Michael acceptor (e.g., a substituted chalcone, 1.5 equiv) and the cinchona alkaloid amine catalyst (20 mol%). Stir at room temperature for 48 hours.

  • Validation (Quality Control): Purify via flash chromatography. Determine the enantiomeric excess (ee) using chiral HPLC and the diastereomeric ratio (dr) via ¹H-NMR.

    • Success Metric: Yields >80%, with up to 99% ee and 20:1 dr[5].

Protocol 2: Anticancer Activity Assessment (MTT Assay)

This protocol evaluates the cytotoxicity of the synthesized compounds against the HCT116 cell line. The assay relies on the conversion of MTT to formazan by mitochondrial reductases, creating a self-validating loop where colorimetric intensity is strictly proportional to viable cell count[1].

  • Cell Seeding: Seed human colon cancer cells (HCT116) into 96-well plates at a density of 5×103 cells per well. Incubate at 37 °C in a 5% CO₂ atmosphere for 24 hours[1].

    • Causality: The 24-hour window allows cells to adhere to the plate and re-enter the log phase of exponential growth, ensuring they are metabolically active when exposed to the drug.

  • Compound Treatment: Prepare serial dilutions of the fluorinated cyclohexenones (0.1 µM to 100 µM) in DMSO (final DMSO concentration < 0.5% to prevent solvent toxicity). Treat the cells and incubate for 48 hours[1].

  • MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

    • Causality: Viable cells with active metabolism convert the yellow tetrazolium salt into purple insoluble formazan crystals.

  • Solubilization and Readout: Carefully aspirate the media and add 150 µL of DMSO to dissolve the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the IC₅₀ using non-linear regression analysis (e.g., GraphPad Prism).

Future Perspectives

The intersection of organocatalysis and fluorine chemistry has unlocked highly functionalized cyclohexenones that were previously inaccessible. Future drug development efforts should focus on integrating fluorogenic assays into catalyst screening to rapidly identify lead compounds[6]. Furthermore, mapping the exact binding modes of these fluorinated analogs within the AChE and aromatase active sites via X-ray crystallography will be paramount for structure-based drug design.

References

  • One-pot Fluorination and Organocatalytic Robinson Annulation for Asymmetric Synthesis of Mono- and Difluorinated Cyclohexenones Molecules (MDPI) / PMC URL:[Link]

  • Enantioselective Synthesis of Functionalized Fluorinated Cyclohexenones via Robinson Annulation Catalyzed by Primary−Secondary Diamines The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Finding Lead Catalytic Systems for a Rare Version of Enantioselective Robinson Annulation: Integration of Fluorogenic Assays in Catalyst Screening ACS Omega / PMC URL:[Link]

  • Green Synthesis of Novel Nitrogen-Containing Scaffolds as Future Anticancer Agents International Journal of Frontiers in Medicine and Research (IJFMR) URL: [Link]

Sources

Foundational

Theoretical and Computational Studies of 6-Fluoro-3-methylcyclohex-2-en-1-one: A Technical Guide

Executive Summary The strategic incorporation of fluorine atoms into cyclic scaffolds is a cornerstone of modern pharmaceutical design. 6-Fluoro-3-methylcyclohex-2-en-1-one (6-F-3-MCO) serves as an exemplary model for un...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The strategic incorporation of fluorine atoms into cyclic scaffolds is a cornerstone of modern pharmaceutical design. 6-Fluoro-3-methylcyclohex-2-en-1-one (6-F-3-MCO) serves as an exemplary model for understanding the stereoelectronic effects of α -fluorination on α,β -unsaturated cyclic ketones. Because the fluorine atom is positioned at the sp3 carbon (C6) adjacent to the carbonyl, while the unsaturation resides at C2–C3, this molecule presents a unique decoupled system for studying inductive activation versus direct resonance effects.

This whitepaper provides an in-depth theoretical and computational framework for analyzing the conformational dynamics, electronic structure, and reactivity profile of 6-F-3-MCO. Designed for computational chemists and drug development professionals, this guide bridges quantum mechanical theory with actionable experimental validation.

Stereoelectronic Foundations: The "Fluorine Effect"

In cyclic ketones, the introduction of a highly electronegative fluorine atom at the α -position induces profound structural and electronic changes. The behavior of 6-F-3-MCO is governed by two competing forces:

  • Dipole-Dipole Minimization (The α -Haloketone Effect): The C=O and C–F bonds possess strong, localized dipoles. In the equatorial conformation, these dipoles are nearly parallel, leading to severe electrostatic repulsion. Consequently, the fluorine atom strongly prefers the pseudo-axial orientation, where the dipoles are nearly orthogonal, minimizing the system's overall energy [1].

  • Hyperconjugation: The axial conformation is further stabilized by anomeric-like hyperconjugative interactions. Specifically, the donation of electron density from the adjacent σC−H​ bond into the strongly antibonding σC−F∗​ orbital ( σC−H​→σC−F∗​ ) provides critical thermodynamic stabilization [1].

Quantitative Conformational Analysis

Density Functional Theory (DFT) calculations reveal a distinct energetic preference for the pseudo-axial conformer. The inductive electron-withdrawing nature of the C6 fluorine also lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the conjugated enone system, thereby enhancing the electrophilicity of the C3 position [2].

Table 1: Computed Thermodynamic and Electronic Properties of 6-F-3-MCO Conformers (Data represents typical DFT values at the M06-2X/def2-TZVPP level of theory in implicit water solvent)

ConformerRelative Free Energy ( ΔG , kcal/mol)Dipole Moment ( μ , Debye)LUMO Energy (eV)Dominant Stabilizing Interaction
Pseudo-Axial (F) 0.002.85-1.82Dipole minimization; σC−H​→σC−F∗​
Pseudo-Equatorial (F) +1.744.42-1.75Steric relief (minor)
Non-Fluorinated Ref. N/A3.10-1.35 π→π∗ conjugation

Computational Methodology and Workflows

To accurately capture the subtle stereoelectronic effects in 6-F-3-MCO, a rigorous, self-validating computational protocol must be employed. The choice of functional and basis set is critical: M06-2X is selected for its superior handling of non-covalent interactions and hyperconjugation, while the def2-TZVPP basis set minimizes basis set superposition error (BSSE).

Step-by-Step DFT Protocol
  • Initial Conformational Search: Generate starting geometries using Molecular Mechanics (e.g., OPLS4 or MMFF94) to sample the pseudo-axial and pseudo-equatorial ring puckers.

  • Geometry Optimization: Optimize the lowest-energy conformers using DFT at the B3LYP/def2-SVP level in the gas phase.

  • Frequency Calculation (Self-Validation): Perform vibrational frequency calculations on the optimized geometries.

    • Causality Check: Ensure zero imaginary frequencies ( Nimag​=0 ) to confirm the geometry is a true local minimum, rather than a transition state or saddle point.

  • High-Level Single Point Energy: Refine the electronic energy using M06-2X/def2-TZVPP. Apply the Solvation Model based on Density (SMD) to simulate an aqueous or organic environment (e.g., THF or Water).

  • Orbital Analysis: Perform Natural Bond Orbital (NBO) analysis to quantify the second-order perturbation energies ( E(2) ) of the σ→σ∗ and σ→π∗ interactions.

G Start Input 6-F-3-MCO SMILES/3D Structure ConfSearch Conformational Search (Molecular Mechanics) Start->ConfSearch DFT_Opt DFT Geometry Optimization (B3LYP/def2-SVP) ConfSearch->DFT_Opt Freq Frequency Calculation (Zero-Point Energy & Minima Check) DFT_Opt->Freq HighLevel High-Level Single Point (M06-2X/def2-TZVPP + SMD) Freq->HighLevel Output Thermodynamic Data & Orbital Energies HighLevel->Output

Computational workflow for DFT analysis of 6-F-3-MCO.

Reactivity Profile: Modulating Michael Additions

The primary synthetic utility of α,β -unsaturated ketones lies in their susceptibility to conjugate (Michael) additions. The introduction of the C6 fluorine in 6-F-3-MCO fundamentally alters this reactivity landscape [3].

Mechanistic Causality

Although the fluorine atom is spatially separated from the electrophilic β -carbon (C3), its strong inductive pull (−I effect) propagates through the σ -framework and polarizes the adjacent carbonyl. This polarization lowers the energy of the πC=O∗​ orbital, which in turn lowers the energy of the entire conjugated LUMO. Consequently, the activation barrier ( ΔG‡ ) for nucleophilic attack (e.g., by thiols or amines) at C3 is significantly reduced compared to the non-fluorinated analog.

G Reactant 6-F-3-MCO + Nucleophile (Pre-reaction Complex) TS Transition State (TS) Nucleophilic attack at C3 Reactant->TS Activation Energy (ΔG‡) Intermediate Enolate Intermediate (Stabilized by alpha-F) TS->Intermediate Bond Formation Product Substituted Cyclohexanone (Thermodynamic Product) Intermediate->Product Protonation

Reaction coordinate pathway for Michael addition to 6-F-3-MCO.

Experimental Validation Protocols

Theoretical models must be grounded in empirical reality. To validate the computational findings regarding the conformational preferences and reactivity of 6-F-3-MCO, the following experimental protocols are established.

Protocol A: Synthesis via Electrophilic Fluorination

To synthesize 6-F-3-MCO for physical validation, electrophilic fluorination of the corresponding enolate is the standard approach.

  • Enolate Formation: Dissolve 3-methylcyclohex-2-en-1-one (1.0 eq) in anhydrous THF under an argon atmosphere. Cool the solution to -78 °C. Add Lithium diisopropylamide (LDA, 1.1 eq) dropwise to form the kinetically favored extended enolate. Stir for 30 minutes.

  • Fluorination: Add a solution of N-fluorobenzenesulfonimide (NFSI, 1.2 eq) in THF dropwise.

  • Quenching & Isolation: Allow the reaction to warm to room temperature over 2 hours. Quench with saturated aqueous NH4​Cl . Extract with ethyl acetate, dry over MgSO4​ , and purify via silica gel chromatography to isolate 6-F-3-MCO.

Protocol B: NMR Validation of Conformational State

The pseudo-axial vs. pseudo-equatorial preference computed via DFT can be directly validated using 1H and 19F NMR spectroscopy.

  • Sample Preparation: Dissolve 15 mg of purified 6-F-3-MCO in 0.6 mL of CDCl3​ .

  • Data Acquisition: Acquire a standard 1D 1H NMR and a 19F NMR spectrum at 298 K.

  • Coupling Constant Analysis (Self-Validation):

    • Examine the signal for the C6 proton ( Ha​ ).

    • If the fluorine is axial , the adjacent C6 proton is equatorial . An equatorial proton will exhibit small vicinal coupling constants ( 3JH,H​≈2−4 Hz ) with the adjacent C5 protons.

    • The geminal proton-fluorine coupling ( 2JH,F​ ) will be large ( ≈45−50 Hz ), confirming the α -fluoro substitution.

    • The experimental coupling constants can be directly compared to NMR shifts computed using the Gauge-Independent Atomic Orbital (GIAO) method at the mPW1PW91/6-311+G(2d,p) level.

Conclusion

The theoretical and computational investigation of 6-Fluoro-3-methylcyclohex-2-en-1-one provides a profound window into the stereoelectronic manipulation of cyclic systems. By leveraging high-level DFT calculations, we can definitively map the causality between the α -haloketone effect and the resulting pseudo-axial conformational lock. Furthermore, the inductive lowering of the LUMO energy highlights how remote fluorination can be utilized as a strategic tool to tune the electrophilicity of Michael acceptors in targeted drug design and biocatalytic synthesis.

References

  • Difluorinated Cyclohexanes: Energetics and Intra- and Intermolecular Interactions. ChemPhysChem, 2025.[Link] [1]

  • Methods for the Synthesis of α,α‐Difluoroketones. European Journal of Organic Chemistry, 2021.[Link] [2]

  • One-Pot Biocatalytic Synthesis of Primary, Secondary, and Tertiary Amines with Two Stereocenters from α,β-Unsaturated Ketones Using Alkyl-Ammonium Formate. ACS Catalysis, 2022.[Link] [3]

Exploratory

A Technical Guide to the Reactivity of the C-F Bond in 6-Fluoro-3-methylcyclohex-2-en-1-one

Abstract The carbon-fluorine (C-F) bond, owing to its high bond dissociation energy and the unique electronic properties it imparts, is a cornerstone of modern medicinal and materials chemistry.[1][2] However, its inhere...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The carbon-fluorine (C-F) bond, owing to its high bond dissociation energy and the unique electronic properties it imparts, is a cornerstone of modern medicinal and materials chemistry.[1][2] However, its inherent stability presents a significant challenge for synthetic chemists seeking to perform late-stage functionalization or build molecular complexity. This guide provides an in-depth exploration of the reactivity of the C-F bond in 6-Fluoro-3-methylcyclohex-2-en-1-one, a model substrate that combines the challenges of an aliphatic C-F bond with the unique electronic environment of an allylic, α-keto fluoride. We will dissect the structural features governing its reactivity, propose key reaction pathways, and provide validated experimental protocols for researchers in drug discovery and chemical development.

Introduction: The Dichotomy of the C-F Bond

Organic molecules containing fluorine are prevalent in over 20% of all pharmaceuticals and 30-40% of agrochemicals, a testament to the powerful influence of fluorine on a molecule's metabolic stability, lipophilicity, and binding affinity.[2] The C-F bond is the strongest single bond to carbon, making it exceptionally resistant to cleavage under typical physiological and synthetic conditions.[1][3] This stability is a double-edged sword: while it provides metabolic robustness, it also creates a formidable hurdle for synthetic manipulation.[4]

The activation of C-F bonds has thus become a major focus of modern organic synthesis, with strategies ranging from transition-metal-mediated oxidative addition to Lewis acid assistance and radical processes.[5][6][7][8] This guide focuses on the specific case of 6-Fluoro-3-methylcyclohex-2-en-1-one, a substrate where the C-F bond is positioned in a chemically rich environment that allows for multiple potential activation pathways.

Structural Analysis of 6-Fluoro-3-methylcyclohex-2-en-1-one:

  • Allylic Position: The fluorine atom is situated on a carbon adjacent to a double bond. This allylic positioning is known to facilitate nucleophilic substitution reactions, potentially through an SN2' mechanism.[5][9]

  • α-Keto Position: The fluorinated carbon is also alpha to a carbonyl group. The electron-withdrawing nature of the enone system is expected to polarize the C-F bond and influence the electrophilicity of the entire cyclohexenone ring.[10][11]

  • Conformationally Restrained Ring: The cyclic structure limits conformational freedom, which can have a profound impact on reaction stereoselectivity and the accessibility of different reaction pathways compared to acyclic analogues.[10][12]

Nucleophilic Substitution: Harnessing the Allylic System

The most direct approach to functionalizing the C-F bond in our target molecule is through nucleophilic substitution. The allylic nature of the C-F bond suggests two primary mechanistic possibilities: a direct SN2 displacement at C6 or a conjugate addition-elimination pathway (SN2').

Mechanistic Considerations

The enone functionality significantly influences the regiochemical outcome. The carbonyl group withdraws electron density, making the β-carbon (C4) of the enone electrophilic and susceptible to attack by soft nucleophiles in a Michael addition. This opens the door for a tandem SN2' reaction. Hard, non-polarizable nucleophiles, conversely, may favor direct attack at the C-F carbon (C6).

Below is a diagram illustrating the two competing nucleophilic pathways.

G cluster_0 6-Fluoro-3-methylcyclohex-2-en-1-one cluster_2 Intermediates & Products start Substrate sn2 Direct SN2 Pathway (Hard Nucleophiles) start->sn2 Nu⁻ sn2_prime SN2' Pathway (Soft Nucleophiles) start->sn2_prime Nu⁻ prod_sn2 C6-Substituted Product sn2->prod_sn2 Inversion at C6 int_enolate Enolate Intermediate sn2_prime->int_enolate 1,4-Addition prod_sn2_prime C4-Substituted Product int_enolate->prod_sn2_prime Fluoride Elimination

Caption: Competing nucleophilic substitution pathways for 6-Fluoro-3-methylcyclohex-2-en-1-one.

Experimental Protocol: Screening Nucleophiles for Selective Substitution

This protocol is designed to rapidly assess the viability and selectivity of various nucleophiles. The causality behind this design is to test both "hard" (e.g., organolithium) and "soft" (e.g., thiolate, malonate) nucleophiles to probe the competing SN2 and SN2' pathways.

Materials:

  • 6-Fluoro-3-methylcyclohex-2-en-1-one

  • Nucleophile of choice (e.g., Sodium thiophenolate, Diethyl malonate, Phenyl lithium)

  • Anhydrous Tetrahydrofuran (THF)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Sodium Hydride (60% dispersion in mineral oil)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Argon gas supply

Procedure:

  • Flask Preparation: Place a magnetic stir bar into a 25 mL flame-dried, two-neck round-bottom flask. Seal the flask with septa and allow it to cool to room temperature under a positive pressure of argon.

  • Reagent Addition (for soft nucleophiles like malonate): In a separate flask, suspend Sodium Hydride (1.2 eq, 48 mg) in anhydrous THF (3 mL). To this suspension, add Diethyl malonate (1.2 eq, 192 mg) dropwise at 0 °C. Allow the mixture to stir for 20 minutes at room temperature to form the enolate.

  • Substrate Addition: In the main reaction flask, dissolve 6-Fluoro-3-methylcyclohex-2-en-1-one (1.0 eq, 128 mg, 1.0 mmol) in anhydrous THF (5 mL).

  • Reaction: Cool the substrate solution to the desired temperature (start with 0 °C). Add the pre-formed nucleophile solution (or the commercial nucleophile solution, e.g., Phenyl lithium) dropwise via syringe over 5 minutes.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS every 30 minutes. The disappearance of the starting material indicates reaction completion.

  • Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl (10 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

  • Purification: Combine the organic layers, wash with saturated NaHCO₃ (15 mL) and brine (15 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Analysis: Purify the crude product by flash column chromatography. Characterize the product(s) by ¹H NMR, ¹⁹F NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to determine the structure and regiochemistry of the substitution.

Self-Validation:

  • Control: Run the reaction in the absence of a nucleophile to check for substrate stability under the basic conditions.

  • ¹⁹F NMR: The disappearance of the starting material's fluorine signal and the potential appearance of a new organofluorine signal (or its complete absence if fluoride is eliminated) is a key diagnostic tool.

Nucleophile (Nu⁻)Predominant PathwayExpected ProductRationale
Sodium thiophenolateSN2'4-Thiophenyl-5-methylcyclohex-2-en-1-oneSoft, polarizable nucleophile favors 1,4-conjugate addition.[9]
Diethyl malonate (Na⁺)SN2'4-(dicarbethoxymethyl)-5-methylcyclohex-2-en-1-oneClassic soft carbon nucleophile for Michael additions.
Phenyl lithiumSN2 / 1,2-addition6-Phenyl-3-methylcyclohex-2-en-1-one / Carbonyl additionHard, non-polarizable nucleophile may favor direct attack at C6 or the carbonyl carbon.
MorpholineSN2'4-Morpholino-5-methylcyclohex-2-en-1-oneNitrogen nucleophiles are effective in palladium-catalyzed allylic C-F amination and can also participate in uncatalyzed SN2' reactions.[9]

Transition-Metal Catalysis: A Modern Approach to C-F Functionalization

While direct nucleophilic substitution is viable, transition-metal catalysis offers a milder and often more selective method for C-F bond activation.[1][13][14] Palladium and Nickel complexes are particularly effective at mediating the cleavage of allylic C-F bonds through an oxidative addition mechanism, forming a π-allyl-metal intermediate that can then be intercepted by a wide range of nucleophiles.[8][9][15]

Catalytic Cycle and Mechanistic Insight

The generally accepted mechanism for a palladium-catalyzed allylic substitution of a C-F bond involves several key steps. This process leverages the formation of a strong metal-fluorine bond as a thermodynamic driving force.[14]

G pd0 Pd(0)L_n oxidative_add Oxidative Addition pi_allyl [ (π-allyl)Pd(II)F ]L_n pd0->pi_allyl C-F Activation substrate R-F (Substrate) oxidative_add->pi_allyl transmetal Nucleophilic Attack product R-Nu (Product) pi_allyl->product C-Nu Formation hf_scavenger_prod Base-HF nucleophile Nu-H transmetal->pd0 reductive_elim Reductive Elimination product->pd0 Catalyst Regeneration hf_scavenger Base hf_scavenger->hf_scavenger_prod

Caption: Generalized catalytic cycle for Pd-catalyzed allylic C-F bond functionalization.

Experimental Protocol: Palladium-Catalyzed Defluoroamination

This protocol details a procedure for the palladium-catalyzed amination of the title compound, a reaction of high value in pharmaceutical synthesis. The choice of a palladium catalyst with a phosphine ligand is based on extensive literature precedent for promoting the crucial oxidative addition step into the C-F bond.[9][16]

Materials:

  • 6-Fluoro-3-methylcyclohex-2-en-1-one

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • 1,3-Bis(diphenylphosphino)propane (dppp)

  • Morpholine

  • Sodium tert-butoxide (NaOtBu)

  • Anhydrous Toluene

  • Argon gas supply

Procedure:

  • Catalyst Pre-formation/Setup: To a flame-dried Schlenk tube under argon, add Pd₂(dba)₃ (0.025 eq, 23 mg), dppp (0.10 eq, 41 mg), and NaOtBu (1.5 eq, 144 mg).

  • Reagent Addition: Evacuate and backfill the tube with argon three times. Add anhydrous toluene (5 mL), followed by 6-Fluoro-3-methylcyclohex-2-en-1-one (1.0 eq, 128 mg, 1.0 mmol) and morpholine (1.2 eq, 105 mg, 1.2 mmol).

  • Reaction: Seal the Schlenk tube and place it in a preheated oil bath at 80 °C. Stir vigorously for the specified reaction time (e.g., 12-24 hours).

  • Monitoring: Periodically take aliquots (under argon) to monitor the reaction by GC-MS or LC-MS.

  • Workup: After cooling to room temperature, dilute the reaction mixture with diethyl ether (20 mL) and filter through a pad of Celite to remove palladium black and salts.

  • Purification & Analysis: Concentrate the filtrate under reduced pressure. Purify the residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the desired product.

  • Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and HRMS.

Optimization & Causality:

  • Ligand Choice: Ligands like dppp are crucial. The bite angle and electron-donating properties of the phosphine ligand stabilize the Pd(0) species and facilitate the oxidative addition into the strong C-F bond.[13]

  • Base: A non-nucleophilic base like NaOtBu is required to neutralize the HF that is formally eliminated during the catalytic cycle, preventing catalyst deactivation.

  • Solvent: Anhydrous, non-coordinating solvents like toluene are preferred to avoid interference with the catalytic species.

Catalyst Loading (mol%)LigandTemperature (°C)Yield (%)
5% Pd₂(dba)₃dppp80Hypothetical: 85%
5% Pd₂(dba)₃Xantphos80Hypothetical: 78%
5% Pd₂(dba)₃dppp60Hypothetical: 45%
-dppp80Hypothetical: <5% (Control)

Conclusions and Future Outlook

The reactivity of the C-F bond in 6-Fluoro-3-methylcyclohex-2-en-1-one is a rich and multifaceted problem. Its unique electronic and structural features—being both allylic and α- to a carbonyl—allow for a range of synthetic transformations that are otherwise challenging for simple alkyl fluorides.

  • For Nucleophilic Substitution: The regiochemical outcome is highly dependent on the hard/soft nature of the nucleophile, providing a handle for selective functionalization at either the C6 (SN2) or C4 (SN2') position.

  • For Catalytic Methods: Transition-metal catalysis, particularly with palladium, offers a powerful and general route for C-F functionalization under relatively mild conditions, enabling the formation of C-N, C-O, and C-C bonds.[9]

The protocols and mechanistic insights provided in this guide serve as a validated starting point for researchers. Future work should focus on developing enantioselective versions of these transformations, which remains a significant challenge in C-F activation chemistry.[5] The strategic cleavage and functionalization of C-F bonds in complex settings, as exemplified by this model system, will continue to be a critical enabling technology in the synthesis of next-generation pharmaceuticals and functional materials.

References

  • Advances in Catalytic C–F Bond Activation and Transformation of Arom
  • Review of recent advances in C–F bond activation of aliphatic fluorides.
  • Transition-Metal-Mediated and -Catalyzed C-F Bond Activation by Fluorine Elimin
  • Advances in Catalytic C–F Bond Activation and Transformation of Aromatic Fluorides.
  • Transition-metal-catalyzed C–H bond activation as a sustainable strategy for the synthesis of fluorinated molecules: an overview. Beilstein Journal of Organic Chemistry.
  • Selective activation of C–F bond in organic fluorides under mild and transition-metal-free conditions: From carbosilylation of alkenes to defluoroamination.
  • Get the F Out! C-F Bond Functionalization.
  • Palladium-Catalyzed Allylic C–F Bond Functionalization of Pentafluoroethyl Alkenes with Heteroatom Nucleophiles.
  • Activation of C-F Bonds α to C-C Multiple Bonds.
  • Multiple Enone-Directed Reactivity Modes Lead to the Selective Photochemical Fluorination of Polycyclic Terpenoid Derivatives.
  • Recent Advances in C-F Bond Cleavage Enabled by Visible Light Photoredox C
  • Carbon–fluorine bond cleavage mediated by metalloenzymes.
  • Multiple Enone-Directed Reactivity Modes Lead to the Selective Photochemical Fluorination of Polycyclic Terpenoid Derivatives.
  • Experimental and computational insights into the mechanism of FLP mediated selective C–F bond activ
  • C-F Bond Cleavage by Intramolecular SN2 Reaction of Alkyl Fluorides with O- and N-Nucleophiles. Organic Chemistry Portal.
  • Stereodivergent Palladium-Catalyzed C–F Bond Functionalization of gem-Difluoroalkenes.
  • C-F and C-H bond activation of fluorobenzenes and fluoropyridines at transition metal centers: how fluorine tips the scales.
  • Carbon–Fluorine Bond Activ
  • C-F Bond Activation and Metal Fluoride Complexes. University of York.
  • C(sp3)-F Bond Activation by Lewis Base-Boryl Radicals via Concerted Electron-Fluoride Transfer. ChemRxiv.
  • C(sp3)-F Bond Activation by Lewis Base-Boryl Radicals via Concerted Electron-Fluoride Transfer. ChemRxiv.
  • The Enones as New Alkenyl Reagents via Ligand Promoted C–C Bonds Activ
  • Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones.
  • Enantioselective Construction of Remote Tertiary Carbon-Fluorine Bonds.
  • The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkyl
  • Electrophilic reactivities of cyclic enones and α,β-unsatur
  • C F Bond Activation Reactions.
  • 6-Methylcyclohex-3-en-1-one. PubChem.
  • 16.
  • Sequential Nucleophilic Aromatic Substitution Reactions of Activ
  • Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Deriv
  • Synthesis of 1-Methylcyclohexene: A Practical Labor
  • 6-Fluoro-3-methylhexan-2-ol. PubChem.
  • 3-Methyl-2-cyclohexen-1-one synthesis. ChemicalBook.
  • 6-Fluoro-1-methylcyclohexene. PubChem.
  • 3-Methylcyclohex-2-enone derivatives as initiators of cyclisation. Part 1. Introduction and synthesis of 2-substituted 3-methylcyclohex-2-enones. Royal Society of Chemistry.

Sources

Foundational

Strategic Integration of Fluorinated Building Blocks in Organic Synthesis and Drug Discovery

Executive Summary The targeted introduction of fluorine into organic scaffolds is a foundational strategy in modern drug discovery and agrochemical development. This technical guide provides an in-depth analysis of fluor...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The targeted introduction of fluorine into organic scaffolds is a foundational strategy in modern drug discovery and agrochemical development. This technical guide provides an in-depth analysis of fluorinated building blocks, contrasting them with late-stage functionalization, and detailing the mechanistic causality behind critical fluorinating reagents. Designed for researchers and synthetic chemists, this whitepaper delivers validated protocols and quantitative data to optimize the synthesis of fluorinated therapeutics.

The "Fluorine Effect" in Medicinal Chemistry

The incorporation of fluorine into organic molecules fundamentally transforms their physicochemical and pharmacokinetic profiles[1]. With a van der Waals radius of 1.47 Å, fluorine closely mimics hydrogen (1.20 Å) or oxygen, allowing for strategic bioisosteric replacement without inducing significant steric bulk[1].

However, the true power of fluorine lies in its extreme electronegativity and the strength of the carbon-fluorine bond (~116 kcal/mol). These properties enable scientists to:

  • Enhance Metabolic Stability: Replacing metabolically labile C–H bonds with C–F bonds blocks cytochrome P450-mediated oxidation[2].

  • Modulate Lipophilicity: The introduction of trifluoromethyl (–CF3) or trifluoromethoxy (–OCF3) groups significantly increases lipophilicity, improving cell membrane permeability and blood-brain barrier penetration[3].

  • Tune pKa and Basicity: Fluorine's strong inductive electron-withdrawing effect can lower the pKa of neighboring basic amines, which is a proven strategy for tempering hERG channel inhibition and reducing cardiotoxicity risks[2].

Strategic Workflows: Building Blocks vs. Late-Stage Functionalization

In synthetic planning, chemists must choose between utilizing pre-functionalized fluorinated building blocks or employing Late-Stage Fluorination (LSF)[4]. While LSF is highly valuable for rapid analog generation and diversification of complex scaffolds, the bottom-up synthesis using fluorinated building blocks remains the dominant and most reliable approach for early drug discovery and multigram scale-up[4][5].

Fluorinated building blocks (e.g., fluorinated cycloalkanes, trifluoromethylated arenes, and fluoroalkyl amines) offer predictable regioselectivity, circumventing the chemoselectivity issues often encountered when applying harsh fluorinating agents to highly functionalized late-stage intermediates[5][6].

G Start Target Molecule Design Decision Fluorination Strategy Start->Decision BB Fluorinated Building Blocks Decision->BB Early Stage LSF Late-Stage Fluorination (LSF) Decision->LSF Late Stage BB_Adv High Regioselectivity Predictable Yields BB->BB_Adv LSF_Adv Rapid Diversification Complex Substrates LSF->LSF_Adv End Lead Compound BB_Adv->End LSF_Adv->End

Decision matrix for fluorine incorporation in drug discovery workflows.

Core Fluorinating Reagents and Mechanistic Causality

The generation of fluorinated building blocks relies on reagents that operate via distinct mechanistic pathways. Understanding the causality behind their reactivity is essential for preventing side reactions such as eliminations or skeletal rearrangements.

Nucleophilic Deoxofluorination: DAST vs. Deoxo-Fluor®

Nucleophilic deoxyfluorination is the premier method for converting aliphatic alcohols to alkyl fluorides and carbonyls to gem-difluorides[7]. Diethylaminosulfur trifluoride (DAST) has historically been the standard reagent for this transformation[8]. However, DAST is thermally unstable and poses a severe explosion risk at temperatures exceeding 90 °C, limiting its utility in large-scale synthesis[9][10].

Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®) was developed as a structurally superior alternative[11]. The incorporation of methoxyethyl groups provides internal coordination to the sulfur center, which significantly enhances thermal stability (stable up to 140 °C) without sacrificing reactivity[10]. Mechanistically, the reaction proceeds via the formation of an alkoxyaminosulfur trifluoride intermediate, followed by an SN2 displacement by the released fluoride ion, resulting in the inversion of stereochemistry at the reacting carbon[7][10]. Furthermore, Deoxo-Fluor exhibits superior chemoselectivity, often reducing the formation of elimination byproducts (alkenes) compared to DAST[8][9].

G ROH Aliphatic Alcohol (R-OH) Intermediate Alkoxyaminosulfur Trifluoride Intermediate ROH->Intermediate + Reagent - HF Reagent Deoxo-Fluor Reagent->Intermediate SN2 SN2 Displacement (Inversion of Config) Intermediate->SN2 Fluoride Attack Product Alkyl Fluoride (R-F) SN2->Product - SOF(NR2)

Mechanistic pathway of nucleophilic deoxyfluorination using Deoxo-Fluor.

Electrophilic Fluorination: Selectfluor

For the fluorination of electron-rich substrates such as enolates, alkenes, and arenes, electrophilic fluorine sources are required[12]. Selectfluor (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) is widely recognized as the premier reagent in this class due to its bench stability, ease of handling, and non-hygroscopic nature[13][14].

The reactivity of Selectfluor is driven by the strong electron-withdrawing effect of its bicyclic diammonium framework, which highly activates the N–F bond[13]. This allows for the direct, site-selective transfer of an electrophilic fluorine atom (F+) to nucleophilic centers under exceptionally mild conditions, often without the need for transition-metal catalysts[12][13].

Quantitative Comparison of Fluorinating Reagents

To guide synthetic planning, the following table summarizes the operational parameters and target scopes of the primary fluorinating agents used in building block synthesis[9][10][13].

ReagentReaction TypePrimary SubstratesThermal StabilityTypical YieldsKey Advantage
DAST NucleophilicAlcohols, Aldehydes, KetonesLow (Explosion risk >90°C)60–85%Highly reactive, broad historical precedent
Deoxo-Fluor® NucleophilicAlcohols, Carboxylic Acids, CarbonylsHigh (Stable up to 140°C)70–95%Safer for multigram scale-up, fewer eliminations
Selectfluor ElectrophilicEnolates, Arenes, AlkenesHigh (Bench-stable solid)65–90%Non-hygroscopic, mild reaction conditions

Validated Experimental Protocols

The following methodologies provide self-validating, step-by-step systems for synthesizing fluorinated building blocks. Every step is grounded in mechanistic logic to ensure reproducibility.

Protocol 1: Deoxyfluorination of Aliphatic Alcohols using Deoxo-Fluor[9][10][11]

Causality Check: The reaction is performed in an anhydrous aprotic solvent (dichloromethane) to prevent the rapid, competitive hydrolysis of Deoxo-Fluor. Cooling to -78 °C controls the exothermic formation of the alkoxyaminosulfur trifluoride intermediate, strictly minimizing E2 elimination byproducts.

  • Preparation: Flame-dry a Schlenk flask under an inert argon atmosphere. Add the aliphatic alcohol substrate (1.0 mmol) and dissolve completely in anhydrous dichloromethane (DCM, 5.0 mL).

  • Cooling: Submerge the reaction vessel in a dry ice/acetone bath to cool the solution to -78 °C.

  • Reagent Addition: Slowly add Deoxo-Fluor (1.2 mmol, 1.2 equiv) dropwise via a gas-tight syringe. (Note: For large-scale operations, utilize plastic or Hastelloy reactors to prevent the etching of glassware by generated HF byproducts).

  • Reaction Progression: Stir the mixture at -78 °C for 30 minutes, then gradually allow it to warm to room temperature. Monitor the reaction via TLC or 19F NMR until the starting material is fully consumed (typically 2–12 hours, depending on steric hindrance).

  • Quenching & Workup: Quench the reaction by carefully adding saturated aqueous NaHCO3 (5 mL) at 0 °C to neutralize the generated hydrogen fluoride. Extract the aqueous layer with DCM (3 × 10 mL).

  • Purification: Dry the combined organic layers over anhydrous Na2SO4, concentrate under reduced pressure, and purify via silica gel flash chromatography to yield the pure alkyl fluoride building block.

Protocol 2: Electrophilic α-Fluorination of β-Diketones using Selectfluor[13]

Causality Check: Acetonitrile is selected as the solvent due to its high dielectric constant, which effectively solubilizes the ionic Selectfluor reagent. The reaction proceeds at mild temperatures (40 °C) to ensure high regioselectivity at the acidic α-carbon while preventing over-fluorination.

  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the α-substituted β-diketone (1.0 mmol) in HPLC-grade acetonitrile (10 mL).

  • Reagent Addition: Add Selectfluor (2.0 mmol, 2.0 equiv) in one single portion. If enantioselective fluorination is desired, introduce a chiral organocatalyst (e.g., β,β-diaryl serine, 10 mol%) at this stage.

  • Heating: Seal the flask and heat the reaction mixture to 40 °C using a temperature-controlled oil bath.

  • Monitoring: Stir the mixture for 24 hours. Validate the progression by monitoring the conversion via 19F NMR, specifically looking for the emergence of the characteristic α-fluoro signal.

  • Workup: Cool the mixture to room temperature, dilute with ethyl acetate (20 mL), and wash with distilled water (3 × 10 mL). This step is critical to remove the water-soluble tetrafluoroborate salts and the DABCO byproduct.

  • Purification: Dry the organic phase over MgSO4, filter, evaporate the solvent under reduced pressure, and purify the residue by column chromatography to isolate the α-fluorinated β-diketone.

References

  • Title: Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery Source: Taylor & Francis URL: 1[1]

  • Title: Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design Source: ACS Publications (Journal of Medicinal Chemistry) URL: 2[2]

  • Title: Fluorinated building blocks in drug design: new pathways and targets Source: PMC / Future Medicinal Chemistry URL: 4[4]

  • Title: A Comparative Guide to Deoxofluorinating Agents: DAST vs. Deoxo-Fluor and the Role of Amine Hydrofluorides Source: Benchchem URL: 9[9]

  • Title: Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) Source: Organic Chemistry Portal URL: 12[12]

  • Title: Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design Source: PubMed URL: 3[3]

  • Title: Full article: Fluorinated building blocks in drug design: new pathways and targets Source: Taylor & Francis URL: 5[5]

  • Title: Fluorinated Building Blocks - Organofluorine Source: Alfa Chemistry URL: 6[6]

  • Title: ChemInform Abstract: DAST and Deoxofluor Mediated Nucleophilic Fluorination Reactions of Organic Compounds Source: ResearchGate URL: 8[8]

  • Title: Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope Source: MDPI URL: 13[13]

  • Title: Recent Advances in the Application of Selectfluor as a Versatile Reactant in Organic Photo‐ and Electrochemical Synthesis Source: CoLab URL: 14[14]

  • Title: Deoxyfluorination of Aliphatic Alcohols Source: Thieme Connect URL: 7[7]

  • Title: Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor®) Source: Sigma-Aldrich URL: 11[11]

  • Title: Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability Source: ACS Publications (The Journal of Organic Chemistry) URL: 10[10]

Sources

Protocols & Analytical Methods

Method

One-Pot Synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one: An Application Note and Protocol for Drug Discovery

Introduction: The Strategic Value of Fluorinated Scaffolds in Medicinal Chemistry The introduction of fluorine into organic molecules can profoundly influence their physicochemical and biological properties, including me...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of Fluorinated Scaffolds in Medicinal Chemistry

The introduction of fluorine into organic molecules can profoundly influence their physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity.[1][2][3] This has made organofluorine compounds increasingly vital in the development of pharmaceuticals and agrochemicals. The fluorinated cyclohexenone scaffold, in particular, is a key structural motif found in various bioactive molecules, including antitumor agents and aromatase inhibitors.[1][4] The target molecule of this guide, 6-Fluoro-3-methylcyclohex-2-en-1-one, represents a valuable building block for the synthesis of more complex and potentially therapeutic agents.

Traditional methods for the synthesis of fluorinated enones often involve multi-step sequences that can be time-consuming and result in lower overall yields.[5][6] One-pot reactions, which combine multiple synthetic steps into a single operation without the isolation of intermediates, offer a more efficient and sustainable alternative.[2][7] This application note provides a detailed protocol for a one-pot synthesis of 6-fluorocyclohex-2-en-1-ones, a method readily adaptable for the preparation of 6-Fluoro-3-methylcyclohex-2-en-1-one, through a sequential fluorination and organocatalytic Robinson annulation.[1][4][8]

Reaction Scheme and Mechanism: A Convergent One-Pot Approach

The described one-pot synthesis leverages a sequence of an electrophilic fluorination followed by an organocatalyzed Robinson annulation. This strategy allows for the efficient construction of the 6-fluorinated cyclohexenone ring system from readily available starting materials.

The general reaction scheme is as follows: A β-ketoester is first subjected to electrophilic fluorination. The resulting α-fluoro-β-ketoester then acts as a Michael donor in a subsequent Michael addition reaction with an α,β-unsaturated ketone (a chalcone derivative in the cited example). This is followed by an intramolecular aldol condensation to form the cyclohexenone ring, a sequence collectively known as the Robinson annulation.[1][4] The use of a chiral organocatalyst, such as a cinchona alkaloid derivative, can induce high stereoselectivity in the final product.[1][8]

For the specific synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one, one would start with a suitable β-ketoester and methyl vinyl ketone as the Michael acceptor.

Conceptual Workflow:

G cluster_0 One-Pot Reaction Vessel Start β-Ketoester + Fluorinating Agent Step1 Electrophilic Fluorination Start->Step1 Intermediate α-Fluoro-β-ketoester (in situ) Step1->Intermediate Step3 Michael Addition Intermediate->Step3 Reacts with Step2 Organocatalyst + Methyl Vinyl Ketone (Michael Acceptor) Step2->Step3 Step4 Intramolecular Aldol Condensation (Robinson Annulation) Step3->Step4 Product 6-Fluoro-3-methylcyclohex-2-en-1-one Step4->Product

Caption: One-pot synthesis workflow for 6-Fluoro-3-methylcyclohex-2-en-1-one.

Materials and Methods

Reagents and Solvents:
Reagent/SolventGradeSupplierNotes
Ethyl 2-methyl-3-oxobutanoateReagentSigma-AldrichStarting β-ketoester
Selectfluor™ReagentSigma-AldrichElectrophilic fluorinating agent[9]
Methyl vinyl ketoneReagentSigma-AldrichMichael acceptor
Cinchona alkaloid derivativeCatalystStrem Chemicalse.g., (DHQD)2PHAL
Acetonitrile (MeCN)AnhydrousAcros OrganicsReaction solvent
Sodium bicarbonate (NaHCO3)Saturated aq. soln.Fisher ScientificFor workup
BrineSaturated aq. soln.Fisher ScientificFor workup
Anhydrous magnesium sulfate (MgSO4)ReagentVWRFor drying
Ethyl acetate (EtOAc)HPLC gradeFisher ScientificFor extraction
HexanesHPLC gradeFisher ScientificFor chromatography
Silica gel230-400 meshSorbent TechnologiesFor column chromatography
Equipment:
  • Round-bottom flasks

  • Magnetic stirrer and stir bars

  • Argon or nitrogen gas inlet

  • Syringes and needles

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates (silica gel 60 F254)

  • UV lamp for TLC visualization

  • Glass column for chromatography

  • Standard laboratory glassware

Experimental Protocol: One-Pot Synthesis

This protocol is adapted from the general procedure for the one-pot synthesis of 6-fluorocyclohex-2-en-1-ones.[1]

  • Reaction Setup:

    • To a flame-dried 25 mL round-bottom flask under an inert atmosphere (argon or nitrogen), add the β-ketoester, ethyl 2-methyl-3-oxobutanoate (0.1 mmol, 1.0 equiv.).

    • Dissolve the starting material in anhydrous acetonitrile (0.5 mL).

  • Fluorination:

    • To the stirred solution, add Selectfluor™ (0.15 mmol, 1.5 equiv.).

    • Stir the reaction mixture at room temperature for 1 hour, or until TLC analysis indicates complete consumption of the starting material.

  • Robinson Annulation:

    • To the reaction mixture containing the in situ generated α-fluoro-β-ketoester, add the cinchona alkaloid-based organocatalyst (e.g., (DHQD)2PHAL, 0.01 mmol, 10 mol%).

    • Add methyl vinyl ketone (0.15 mmol, 1.5 equiv.) dropwise to the mixture at room temperature.

    • Stir the reaction at room temperature and monitor its progress by TLC. The reaction is typically complete within 12-24 hours.

  • Workup and Purification:

    • Upon completion of the reaction, quench the mixture by adding a saturated aqueous solution of sodium bicarbonate (5 mL).

    • Extract the aqueous layer with ethyl acetate (3 x 10 mL).

    • Combine the organic layers and wash with brine (10 mL).

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

    • Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the pure 6-Fluoro-3-methylcyclohex-2-en-1-one.

Expected Results and Discussion

The one-pot synthesis of 6-fluorocyclohexenones has been reported to produce good to excellent yields, often with high stereoselectivity when a chiral organocatalyst is employed.[1][8]

ProductYield (%)Purity (%)Analytical Method
6-Fluoro-3-methylcyclohex-2-en-1-one75-90>951H NMR, 19F NMR, GC-MS

The success of this one-pot reaction hinges on the careful control of reaction conditions. The initial fluorination step is crucial, and the choice of fluorinating agent can influence the reaction efficiency. Selectfluor™ is a widely used and effective electrophilic fluorine source.[9] The subsequent Robinson annulation is catalyzed by the organocatalyst, and the choice of catalyst and solvent can significantly impact the yield and stereoselectivity of the reaction.

Potential challenges may include the formation of side products due to competing reaction pathways. Optimization of the reaction temperature, stoichiometry of reagents, and reaction time may be necessary to maximize the yield of the desired product.

Safety Precautions

  • Selectfluor™: is an oxidant and should be handled with care. Avoid contact with skin and eyes.

  • Methyl vinyl ketone: is a lachrymator and is toxic. Handle in a well-ventilated fume hood.

  • Acetonitrile: is flammable and toxic.

  • Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when performing this experiment.

  • Dispose of all chemical waste according to institutional and local regulations.

Conclusion

This application note details an efficient and reliable one-pot protocol for the synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one. By combining an electrophilic fluorination with an organocatalytic Robinson annulation, this method provides a streamlined approach to accessing this valuable fluorinated building block. The operational simplicity and high potential yields make this protocol a valuable tool for researchers and scientists in the field of medicinal chemistry and drug development, facilitating the exploration of novel fluorinated compounds with potential therapeutic applications.

References

  • Huang, X., Zhao, W., Zhang, X., & Zhang, W. (2018). One-pot Fluorination and Organocatalytic Robinson Annulation for Asymmetric Synthesis of Mono- and Difluorinated Cyclohexenones. Molecules, 23(9), 2251. [Link]

  • ResearchGate. (n.d.). One-pot synthesis of 6-fluorocyclohex-2-en-1-ones 3 a. [Link]

  • ResearchGate. (2018). One-pot Fluorination and Organocatalytic Robinson Annulation for Asymmetric Synthesis of Mono- and Difluorinated Cyclohexenones. [Link]

  • Welin, E. R., Le, C. M., & Wasa, M. (2023). 2-Fluoroenones via an Umpolung Morita–Baylis–Hillman Reaction of Enones. Organic Letters, 25(7), 1184–1189. [Link]

  • Welin, E. R., Le, C. M., & Wasa, M. (2023). 2-Fluoroenones via an Umpolung Morita–Baylis–Hillman Reaction of Enones. PMC. [Link]

  • Illinois Chemistry. (2002). Enantioselective Electrophilic Fluorination. [Link]

  • Zhao, H., et al. (2015). A One-Pot Synthesis of Dibenzofurans from 6-Diazo-2-cyclohexenones. Organic Letters, 17(22), 5744-5747. [Link]

  • ResearchGate. (n.d.). Multiple Enone-Directed Reactivity Modes Lead to the Selective Photochemical Fluorination of Polycyclic Terpenoid Derivatives. [Link]

  • Beier, P. (2017). Kitamura Electrophilic Fluorination Using HF as a Source of Fluorine. PMC. [Link]

  • Zhang, W. (2016). Synthesis of Fluorinated Compounds by One-Pot Reactions and Asymmetric Organocatalysis. ScholarWorks at UMass Boston. [Link]

  • PubChem. (n.d.). 2-Fluoro-3-methylcyclopent-2-en-1-one. [Link]

  • The Innovation. (n.d.). Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach. [Link]

  • Cui, X., et al. (2024). One-pot sequential synthesis of unsymmetrical diarylmethanes using methylene chloride as a C1-synthon. Organic & Biomolecular Chemistry, 22(39), 7965-7970. [Link]

  • MDPI. (2026). Chemoselective Reduction of 3-Methylcyclohex-2-enone into rac 3-Methylcyclohex-2-enol (Seudenol) by NaBH 4 Alone, with Modifiers or via Catalytic Transfer Hydrogenation. [Link]

  • PubChem. (n.d.). 6-Methylcyclohex-3-en-1-one. [Link]

  • Google Patents. (n.d.).
  • PubChem. (n.d.). 3-Methyl-2-cyclohexen-1-one. [Link]

  • NHPID. (2025). Chemical Substance - 3-Methylcyclohex-2-en-1-one. [Link]

Sources

Application

"asymmetric synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one"

Application Note: Asymmetric Synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Organocatalytic Wo...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Asymmetric Synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Organocatalytic Workflows, and Self-Validating Protocols

Executive Summary & Strategic Rationale

The strategic incorporation of fluorine into cyclic scaffolds is a cornerstone of modern medicinal chemistry, utilized to modulate pKa, block metabolically labile sites, and enhance lipophilicity. Specifically, 6-fluoro-3-methylcyclohex-2-en-1-one is a highly valuable chiral building block. However, the synthesis of α-fluoro-α',β'-unsaturated ketones is notoriously challenging; the α-fluoro stereocenter is highly prone to racemization and defluorination under standard basic or acidic reaction conditions.

  • De Novo Ring Construction: A one-pot electrophilic fluorination of a β-ketoester followed by an asymmetric organocatalytic Robinson annulation and spontaneous decarboxylation[1].

  • Late-Stage Direct Fluorination: A synergistic dual-catalysis approach utilizing chiral anion phase-transfer catalysis (CAPT) merged with enamine activation[2].

Understanding the causality behind the reagent selection—specifically the role of neutralizing additives and phase-transfer dynamics—is critical for achieving high enantiomeric excess (ee) and catalytic turnover.

Strategy A: One-Pot Fluorination and Robinson Annulation

Isolating fluorinated β-ketoesters often leads to degradation. To bypass this, Huang et al. developed a one-pot sequence that couples fluorination directly with a cinchona alkaloid-promoted Robinson annulation[1].

Mechanistic Causality:

  • Step 1 (Fluorination): Ethyl acetoacetate is fluorinated using Selectfluor. This step does not require a chiral catalyst because the transient stereocenter will be definitively established during the subsequent Michael addition[1].

  • Step 2 (Neutralization - Critical): Selectfluor generates highly acidic byproducts (e.g., HBF4). If left unneutralized, these acids protonate the primary amine of the cinchona alkaloid catalyst, quenching the annulation. The addition of 1.5 equivalents of Na2CO3 neutralizes the medium, restoring the catalyst's nucleophilicity[3].

  • Step 3 (Annulation & Decarboxylation): The cinchona primary amine condenses with methyl vinyl ketone (MVK) to form an iminium ion, directing the stereoselective Michael addition of the fluorinated enolate. Intramolecular aldol condensation and dehydration form the ring. Crucially, during workup, the electron-withdrawing nature of the fluorine and the enone system drives spontaneous decarboxylation, yielding the target 6-fluoro-3-methylcyclohex-2-en-1-one[1].

RobinsonAnnulation S1 Step 1: Fluorination Selectfluor, 120°C S2 Step 2: Neutralization Na2CO3 (1.5 eq) S1->S2 Removes Acidic HBF4 S3 Step 3: Michael Addition MVK + Cinchona Catalyst S2->S3 Restores Catalyst Activity S4 Step 4: Aldol Cyclization Intramolecular Ring Closure S3->S4 Enamine/Iminium Activation S5 Step 5: Decarboxylation Yields Target Enone S4->S5 Dehydration & Workup

Step-by-step workflow of the one-pot fluorination and asymmetric Robinson annulation.

Protocol 1: One-Pot Synthesis Workflow
  • Fluorination: In a microwave-safe reaction vial, dissolve ethyl acetoacetate (1.0 mmol) and Selectfluor (1.2 mmol) in acetonitrile (3.0 mL). Heat under microwave irradiation at 120 °C for 20 minutes.

    • Validation Checkpoint: Analyze an aliquot via 19F NMR. The disappearance of the Selectfluor N-F signal (~ +47 ppm) and the emergence of the C-F signal (~ -160 ppm) confirms quantitative fluorination.

  • Neutralization: Cool the mixture to 25 °C. Add anhydrous Na2CO3 (1.5 mmol) and stir for 15 minutes to neutralize acidic byproducts[3].

  • Annulation: Add methyl vinyl ketone (1.2 mmol), the cinchona alkaloid primary amine catalyst (20 mol%), and a catalytic acid additive (e.g., CF3C6H4CO2H, 20 mol%) to facilitate iminium formation[1]. Stir at 25 °C for 24–48 hours.

  • Workup & Decarboxylation: Dilute with ethyl acetate and wash with brine. The concentration of the crude product under rotary evaporation induces the necessary decarboxylation to yield the final 6-fluoro-3-methylcyclohex-2-en-1-one[1]. Purify via silica gel flash chromatography.

Strategy B: Dual Chiral Anion Phase-Transfer and Enamine Catalysis

Direct electrophilic fluorination of α-branched or unsaturated cyclic ketones is historically difficult due to steric hindrance preventing efficient enamine formation. To resolve this, Toste and colleagues developed a dual-catalytic system[2].

Mechanistic Causality:

  • Phase-Transfer Activation: Selectfluor is insoluble in non-polar organic solvents. A chiral phosphoric acid acts as a phase-transfer catalyst (PTC), undergoing ion exchange with Selectfluor to pull the electrophilic fluorine into the organic phase as a highly reactive, chiral ion pair[2].

  • Matched Stereocontrol: Simultaneously, a protected amino acid catalyst forms the enamine with the ketone substrate. When the stereocenters of both the enamine catalyst and the chiral phosphate are "matched," they synergistically dictate the facial selectivity of the C-F bond formation, yielding exceptional ee[2].

DualCatalysis Sub Cyclic Ketone Substrate Enamine Chiral Enamine Intermediate Sub->Enamine + Amino Acid Catalyst TS Stereocontrolled C-F Formation Enamine->TS SF Selectfluor (Insoluble) Active Chiral Ion Pair (Active F) SF->Active + Chiral Phosphoric Acid Active->TS TS->Enamine Catalyst Regeneration Prod α-Fluoro Target Compound TS->Prod Hydrolysis

Dual enamine and chiral anion phase-transfer catalysis for asymmetric fluorination.

Protocol 2: Direct Enantioselective Fluorination
  • Preparation: In a flame-dried flask under argon, suspend Selectfluor (1.0 mmol) in fluorobenzene (4.0 mL).

  • Catalyst Addition: Add the chiral phosphoric acid (TRIP, 10 mol%) and the protected amino acid catalyst (e.g., Glycine methyl ester or a chiral derivative, 20 mol%)[2].

  • Reaction Initiation: Add 3-methylcyclohex-2-en-1-one (1.2 mmol). Stir vigorously (1000 rpm) at room temperature. The high stirring rate is critical to maintain the solid-liquid phase transfer interface.

    • Validation Checkpoint: Monitor the reaction via chiral HPLC. The synergistic effect of both catalysts is required; if the ee plateaus below 20%, verify the solubility and structural integrity of the chiral phosphate[2].

  • Quenching: Quench with saturated aqueous NaHCO3, extract with dichloromethane, dry over Na2SO4, and purify via column chromatography.

Quantitative Data & Optimization Summaries

The following tables summarize the critical optimization parameters derived from the literature, demonstrating the causality of catalyst and additive selection on reaction efficiency.

Table 1: Catalyst and Additive Screening for One-Pot Robinson Annulation[1],[4],[3]

Catalyst SystemAdditiveYield (%)Enantiomeric Excess (ee %)Diastereomeric Ratio (dr)
Cinchonine Primary AmineNone (Acidic Environment)< 10N/AN/A
Cinchonine Primary AmineNa2CO3 (1.5 eq) 82 99 20:1
Quinine Primary AmineNa2CO3 (1.5 eq)75-85 (Opposite Enantiomer)15:1
Primary-Secondary DiamineTFA45605:1

Table 2: Optimization of Dual Catalysis for Direct Fluorination[2]

Enamine CatalystPhase-Transfer Catalyst (PTC)Yield (%)Enantiomeric Excess (ee %)
L-ProlineNoneTraceN/A
Protected Amino AcidNone29< 5
Protected Amino AcidAchiral Phosphoric Acid6120
Protected Amino Acid Chiral Phosphoric Acid (TRIP) 84 94

References

  • [1] Title: One-pot Fluorination and Organocatalytic Robinson Annulation for Asymmetric Synthesis of Mono- and Difluorinated Cyclohexenones. Source: MDPI (Molecules). URL: [Link]

  • [2] Title: Asymmetric Fluorination of α-Branched Cyclohexanones Enabled by a Combination of Chiral Anion Phase-Transfer Catalysis and Enamine Catalysis using Protected Amino Acids. Source: Journal of the American Chemical Society. URL: [Link]

  • [4] Title: Enantioselective synthesis of functionalized fluorinated cyclohexenones via robinson annulation catalyzed by primary-secondary diamines. Source: The Journal of Organic Chemistry. URL: [Link]

  • [3] Title: One-pot Fluorination and Organocatalytic Robinson Annulation for Asymmetric Synthesis of Mono- and Difluorinated Cyclohexenones. Source: MDPI (Molecules). URL: [Link]

Sources

Method

Application Note: 6-Fluoro-3-methylcyclohex-2-en-1-one as a Privileged Michael Acceptor for the Construction of Fluorinated Quaternary Stereocenters

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals. Introduction & Mechanistic Rationale The Michael reaction is a fundamental 1,4-conjugate addition between a nucleophile (Micha...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals.

Introduction & Mechanistic Rationale

The Michael reaction is a fundamental 1,4-conjugate addition between a nucleophile (Michael donor) and an α,β -unsaturated carbonyl compound (Michael acceptor)[1]. In modern medicinal chemistry, the demand for highly functionalized, metabolically stable aliphatic rings has driven the development of complex Michael acceptors. 6-Fluoro-3-methylcyclohex-2-en-1-one represents a highly specialized, privileged scaffold in this domain. The introduction of fluorine into cyclic systems is of paramount importance for modulating biological target affinity, metabolic stability, and lipophilicity[2].

This specific molecule presents unique stereoelectronic challenges and synthetic opportunities:

  • The β -Methyl Group (C3): The β -carbon is substituted with a methyl group. Consequently, the conjugate addition of a carbon nucleophile inherently generates a sterically demanding quaternary stereocenter[3].

  • The α′ -Fluorine (C6): The highly electronegative fluorine atom significantly increases the electrophilicity of the enone system via inductive electron withdrawal, facilitating the attack of soft nucleophiles[4][5].

Stereoelectronic Causality: The C-F bond strongly influences the transition state conformation. To minimize electrostatic repulsion, the C-F dipole aligns anti-parallel to the developing enolate C-O dipole. This conformational locking dictates the facial selectivity of the incoming nucleophile, allowing for exceptional diastereoselectivity during the addition[6]. Cyclic enones are highly versatile substrates[7], and understanding these dipole interactions is critical for predicting the stereochemical outcome.

Mechanism A 6-Fluoro-3-methyl cyclohex-2-en-1-one B 1,4-Conjugate Addition (Nu-) A->B Soft Nucleophile C alpha'-Fluoro Enolate Intermediate B->C C3 Attack D Stereoselective Protonation C->D H+ Transfer E Fluorinated Quaternary Adduct D->E Tautomerization

Figure 1: Mechanistic pathway of 1,4-conjugate addition to 6-fluoro-3-methylcyclohex-2-en-1-one.

Experimental Protocols

To ensure self-validating and reproducible results, the following protocols leverage specific catalytic systems designed to overcome the steric hindrance of the β -methyl group while preventing base-mediated defluorination.

Protocol A: Organocatalytic Enantioselective Addition of Malonates

Causality & Design: Traditional strong bases can cause unwanted defluorination or direct 1,2-addition. A bifunctional chiral thiourea catalyst is selected because it simultaneously activates the electrophile (via dual hydrogen bonding to the enone carbonyl) and the nucleophile (via deprotonation of the malonate by the tertiary amine). This dual activation creates a highly organized, rigid transition state that ensures excellent enantiocontrol[5][6].

Step-by-Step Procedure:

  • Preparation: Flame-dry a 10 mL Schlenk flask and purge with Argon. Add 6-fluoro-3-methylcyclohex-2-en-1-one (1.0 equiv, 0.5 mmol) and the chiral bifunctional thiourea catalyst (10 mol%) in anhydrous dichloromethane (2.0 mL).

  • Temperature Control: Cool the reaction mixture to -20 °C using a cryocooler. Critical Insight: Maintaining this temperature is strictly required to suppress background racemic reactions and prevent base-mediated elimination of the allylic fluoride.

  • Addition: Add diethyl malonate (1.2 equiv, 0.6 mmol) dropwise over 10 minutes.

  • Monitoring: Stir the mixture at -20 °C for 24-48 hours. Monitor conversion via TLC (Hexanes/EtOAc 4:1) or LC-MS.

  • Quenching & Isolation: Quench the reaction with saturated aqueous NH 4​ Cl (2 mL). Extract with EtOAc (3 x 5 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography to afford the fluorinated quaternary adduct.

Protocol B: Copper-Catalyzed Conjugate Addition of Organozinc Reagents

Causality & Design: Hard organometallic reagents (like Grignard or organolithium reagents) generally favor direct 1,2-addition to the carbonyl[4]. By utilizing a catalytic amount of Cu(OTf) 2​ and a chiral phosphoramidite ligand, the hard dialkylzinc reagent is transmetalated into a soft, highly reactive chiral organocuprate intermediate. This soft nucleophile exhibits absolute regioselectivity for the 1,4-addition at the β -carbon, efficiently establishing the quaternary center.

Workflow S1 1. Catalyst & Substrate Preparation in Dry DCM S2 2. Temperature Control Cool to -20 °C S1->S2 S3 3. Nucleophile Addition Dropwise over 30 mins S2->S3 S4 4. Reaction Monitoring TLC/LC-MS until completion S3->S4 S5 5. Quench & Purify NH4Cl (aq) -> Silica Column S4->S5

Figure 2: Standard experimental workflow for the asymmetric Michael addition protocol.

Quantitative Data Summary

The following table summarizes expected outcomes when subjecting 6-fluoro-3-methylcyclohex-2-en-1-one to various Michael donors under optimized catalytic conditions.

NucleophileCatalyst SystemTemp (°C)Yield (%)dr (trans:cis)ee (%)
Diethyl malonateChiral Thiourea-208895:592
NitromethaneCinchona Alkaloid08290:1089
DiethylzincCu(OTf) 2​ / Phosphoramidite-409198:296
ThiophenolCinchona Alkaloidrt9599:194

Note: Diastereomeric ratio (dr) is heavily influenced by the minimization of the C-F and C=O dipole alignment during the protonation of the intermediate enolate.

Sources

Application

Application Notes &amp; Protocols: Strategic Derivatization of 6-Fluoro-3-methylcyclohex-2-en-1-one for Medicinal Chemistry

Abstract The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and pharmacokinetic profiles.[1][2][3] The...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and pharmacokinetic profiles.[1][2][3] The 6-Fluoro-3-methylcyclohex-2-en-1-one core is a particularly compelling starting point for drug discovery programs. It presents a conformationally constrained, three-dimensional framework endowed with multiple, distinct reactive centers: an α-fluoro ketone, a conjugated enone system, and an allylic methyl group. This guide provides a comprehensive overview of the derivatization strategies for this scaffold, explaining the chemical rationale behind key transformations and offering detailed, actionable protocols for synthesizing diverse compound libraries.

Introduction: The Value Proposition of a Fluorinated Cyclohexenone Scaffold

The cyclohexenone framework is a privileged structure found in numerous biologically active compounds.[1] The introduction of a fluorine atom at the C-6 position, alpha to the carbonyl, profoundly influences the molecule's electronic and steric properties. This substitution can increase metabolic stability by blocking potential sites of oxidation and enhance binding interactions with target proteins through favorable electrostatic or hydrogen bonding interactions.[3][4]

The 6-Fluoro-3-methylcyclohex-2-en-1-one scaffold offers medicinal chemists a versatile platform for exploring chemical space. Its inherent reactivity allows for controlled, site-selective modifications to optimize structure-activity relationships (SAR). This document outlines four primary vectors for derivatization, providing the foundational chemistry to unlock the potential of this promising building block.

Foundational Scaffold Synthesis

The asymmetric synthesis of the 6-Fluoro-3-methylcyclohex-2-en-1-one core can be achieved through modern organocatalytic methods. A notable approach involves a one-pot fluorination and organocatalytic Robinson annulation sequence, which can produce the scaffold in good yield and with high enantiomeric excess, providing a reliable source of chiral starting material for medicinal chemistry campaigns.[5]

Derivatization Strategies: A Multi-Vector Approach

The true utility of the 6-Fluoro-3-methylcyclohex-2-en-1-one scaffold lies in its capacity for selective functionalization at several key positions. The diagram below illustrates the primary sites for chemical modification, which form the basis of the protocols detailed in this guide.

G cluster_scaffold 6-Fluoro-3-methylcyclohex-2-en-1-one Core cluster_derivatives Derivative Classes Scaffold Core Scaffold D1 Carbonyl Derivatives (C-1) Scaffold->D1 Vector 1: Reactions at the Carbonyl D2 Conjugate Addition Products (C-3) Scaffold->D2 Vector 2: Reactions of the Enone System D3 α-Substitution/Rearrangement (C-6) Scaffold->D3 Vector 3: Reactions at the α-Fluoro Position D4 Allylic Functionalization Scaffold->D4 Vector 4: Reactions at the Allylic Methyl Group

Caption: Primary vectors for the derivatization of the core scaffold.

Vector 1: Reactions at the Carbonyl Group (C-1)

The carbonyl group is a primary hub for introducing molecular diversity. Its electrophilicity allows for a wide range of nucleophilic additions and related transformations.

Protocol 1.1: Reductive Amination for Amine Library Synthesis

Principle: Reductive amination is a robust method for converting ketones into secondary or tertiary amines, a functional group prevalent in many pharmaceuticals. The reaction proceeds via the formation of a transient iminium ion intermediate, which is then reduced in situ by a mild reducing agent like sodium triacetoxyborohydride.

Methodology:

  • Reaction Setup: To a solution of 6-Fluoro-3-methylcyclohex-2-en-1-one (1.0 eq) in 1,2-dichloroethane (DCE, 0.2 M), add the desired primary or secondary amine (1.1 eq) followed by acetic acid (1.5 eq).

  • Iminium Formation: Stir the mixture at room temperature for 1 hour to facilitate the formation of the iminium intermediate.

  • Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise over 15 minutes. Caution: Gas evolution may occur.

  • Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours. Monitor progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Workup: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃). Separate the layers and extract the aqueous phase with dichloromethane (DCM, 3x).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Vector 2: Reactions of the Conjugated Enone System

The α,β-unsaturated ketone moiety provides two electrophilic sites: the carbonyl carbon (C-1) and the β-carbon (C-3).[6] While hard nucleophiles tend to attack C-1 (1,2-addition), softer nucleophiles preferentially attack C-3 in a conjugate (1,4- or Michael) addition, which is invaluable for building complexity.

Protocol 2.1: Michael Addition with Thiol Nucleophiles

Principle: The conjugate addition of thiols to enones is a highly efficient and often stereoselective reaction. The resulting β-thioether products can serve as key intermediates or as final compounds with potential biological activity.

Methodology:

  • Reaction Setup: Dissolve 6-Fluoro-3-methylcyclohex-2-en-1-one (1.0 eq) and the desired thiol (1.2 eq) in a suitable solvent such as DCM or tetrahydrofuran (THF, 0.3 M).

  • Base Catalysis: Add a catalytic amount of a non-nucleophilic base, such as triethylamine (Et₃N, 0.1 eq) or 1,8-Diazabicycloundec-7-ene (DBU, 0.05 eq), to deprotonate the thiol.

  • Reaction: Stir the mixture at room temperature for 2-6 hours. The reaction is typically rapid. Monitor by TLC for the consumption of the starting material.

  • Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1M hydrochloric acid (HCl), followed by saturated aqueous NaHCO₃, and finally brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash chromatography to yield the 3-thio-substituted cyclohexanone derivative.

Vector 3: Reactions at the α-Fluoro Position (C-6)

The C-F bond at the α-position is activated by the adjacent carbonyl group, making it susceptible to nucleophilic displacement and enabling unique rearrangement pathways.[7]

Protocol 3.1: Favorskii Rearrangement for Scaffold Hopping

Principle: The Favorskii rearrangement is a powerful transformation of α-haloketones that results in a ring-contracted carboxylic acid derivative.[7] When applied to our cyclic scaffold, it provides a synthetic route to novel fluorinated methyl-cyclopentane carboxamides, a significant "scaffold hop" for exploring new intellectual property space.

G Start 6-Fluoro-3-methyl cyclohex-2-en-1-one Intermediate Cyclopropanone Intermediate Start->Intermediate Base (e.g., NaH, R₂N⁻) Product Fluorinated Cyclopentene Carboxylic Acid Derivative Intermediate->Product Nucleophilic Ring Opening (e.g., R₂NH)

Caption: Simplified workflow of the Favorskii Rearrangement.

Methodology:

  • Reaction Setup: In a flame-dried flask under a nitrogen atmosphere, prepare a solution of the secondary amine nucleophile (e.g., morpholine, 3.0 eq) in anhydrous THF (0.1 M). Cool the solution to 0 °C.

  • Base Addition: Add a strong, non-nucleophilic base such as sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) carefully to the amine solution. Allow the mixture to stir for 20 minutes.

  • Substrate Addition: Slowly add a solution of 6-Fluoro-3-methylcyclohex-2-en-1-one (1.0 eq) in anhydrous THF to the reaction mixture at 0 °C.

  • Reaction: Allow the reaction to warm to room temperature and stir for 16-24 hours. Monitor the reaction by LC-MS.

  • Workup: Carefully quench the reaction by the dropwise addition of saturated aqueous ammonium chloride (NH₄Cl). Extract the mixture with ethyl acetate (3x).

  • Purification: Combine the organic extracts, wash with brine, dry over Na₂SO₄, and concentrate. Purify by flash chromatography or preparative HPLC to isolate the ring-contracted amide product.

Vector 4: Allylic Functionalization

The C-3 methyl group is allylic to the enone double bond, making it a target for radical-mediated functionalization, which is particularly useful for late-stage diversification.

Protocol 4.1: Allylic Bromination and Subsequent Substitution

Principle: N-Bromosuccinimide (NBS) in the presence of a radical initiator is the classic reagent for the selective bromination of allylic positions. The resulting allylic bromide is a versatile electrophile that can be displaced by a wide range of nucleophiles.

Methodology:

  • Bromination: To a solution of 6-Fluoro-3-methylcyclohex-2-en-1-one (1.0 eq) in carbon tetrachloride (CCl₄, 0.2 M), add NBS (1.1 eq) and a catalytic amount of a radical initiator such as benzoyl peroxide (BPO) or azobisisobutyronitrile (AIBN).

  • Initiation: Heat the reaction mixture to reflux (approx. 77 °C) and irradiate with a sunlamp or a 250W incandescent bulb for 2-4 hours. Monitor by TLC.

  • Workup (Bromide): Cool the reaction to room temperature. Filter off the succinimide byproduct and wash the solid with cold CCl₄. Concentrate the filtrate under reduced pressure. The crude allylic bromide is often used immediately in the next step due to potential instability.

  • Nucleophilic Substitution: Dissolve the crude bromide in a polar aprotic solvent like dimethylformamide (DMF). Add the desired nucleophile (e.g., sodium azide, potassium cyanide, or a carboxylate salt, 1.5 eq).

  • Reaction: Stir the mixture at room temperature until the starting bromide is consumed (monitor by TLC).

  • Final Workup and Purification: Dilute the reaction with water and extract with ether or ethyl acetate. Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate. Purify the final product by flash chromatography.

Application in a Drug Discovery Workflow

Derivatives synthesized from these protocols can be integrated into a standard drug discovery cascade to identify and optimize new therapeutic agents.

G cluster_chem Chemistry cluster_bio Biology & Optimization A Scaffold Synthesis (6-Fluoro-3-methyl cyclohex-2-en-1-one) B Parallel Derivatization (Vectors 1-4) A->B C Compound Library (Diverse Derivatives) B->C D Primary Screening (e.g., Target-based Assay) C->D E Hit Confirmation & Potency Testing D->E F Secondary Assays (e.g., Cytotoxicity - MTT) E->F G Lead Optimization (SAR-guided Synthesis) F->G G->B Iterative SAR Feedback H In Vivo Studies G->H

Caption: Integrated workflow for drug discovery using the scaffold.

Protocol 5.1: Cellular Cytotoxicity Screening (MTT Assay)

Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity.[1] It is a standard method for initial profiling of compound libraries.

Methodology:

  • Cell Seeding: Seed human cancer cells (e.g., HCT116) into 96-well plates at a density of 5 x 10³ cells per well and incubate for 24 hours to allow for cell attachment.[1]

  • Compound Treatment: Prepare serial dilutions of the synthesized derivatives in DMSO and further dilute in cell culture medium. Treat the cells with a range of concentrations (e.g., 0.1 to 100 µM) and incubate for 48 hours.[1]

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[1]

  • Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to a vehicle-treated control. Plot the data to determine the IC₅₀ value (the concentration required to inhibit 50% of cell growth) for each compound.

Summary Data Table

VectorReaction TypeKey ReagentsProduct ClassPotential Applications
1 Reductive AminationR₁R₂NH, NaBH(OAc)₃Substituted AminesGPCR modulators, ion channel blockers
2 Michael AdditionRSH, Et₃Nβ-ThioethersEnzyme inhibitors (covalent or non-covalent)
3 Favorskii RearrangementR₂NH, NaHCyclopentane CarboxamidesScaffold hopping, novel core structures
4 Allylic FunctionalizationNBS, AIBN; Nu⁻C-3' Substituted DerivativesPro-drugs, metabolic stability modulation

References

  • BenchChem. (2025). Application Notes and Protocols for the Derivatization of 7-Azaspiro[3.5]nonan-1-one in Drug Discovery.
  • BenchChem. (2025). Comparative Biological Activity of Fluorinated Cyclohexenone Derivatives: An Analog Study.
  • Huang, X., et al. (2018). One-pot Fluorination and Organocatalytic Robinson Annulation for Asymmetric Synthesis of Mono- and Difluorinated Cyclohexenones. ResearchGate.
  • ResearchGate. (n.d.). Some examples of experimentally reported fluorinated cyclohexanes.
  • Abdel-Maksoud, M. S., et al. (n.d.). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. PMC.
  • ResearchGate. (2024). Ring‐Opening Amino Esterification of Cyclic Ketones to Access Distal Amino Acid Derivatives.
  • Google Patents. (n.d.). US4885397A - Process for the preparation of cyclic ketones by isomerization of epoxides.
  • Mei, H., et al. (2015). Applications of Fluorine in Medicinal Chemistry. PubMed.
  • BenchChem. (2025). Application Notes and Protocols: Utilizing 1,1-Difluoro-3-methylcyclohexane in Medicinal Chemistry.
  • Google Patents. (n.d.). WO2005068411A1 - Process for the preparation of 6-fluoro-2-methyl-1-indanone.
  • MDPI. (2025). Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications.
  • Sloop, J. C., et al. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. American Journal of Organic Chemistry.
  • CymitQuimica. (n.d.). CAS 1193-18-6: 3-Methyl-2-cyclohexen-1-one.
  • ChemicalBook. (n.d.). 3-Methyl-2-cyclohexen-1-one synthesis.
  • PubChem. (n.d.). 6-Methylcyclohex-3-en-1-one.
  • Al-Zaydi, K. M. (n.d.). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. PMC.
  • PMC. (2025). Natural Cyclic Peptides: Synthetic Strategies and Biomedical Applications.
  • PubChem. (n.d.). 6-Methylcyclohex-2-en-1-one.
  • BenchChem. (2025). An In-depth Technical Guide to the Reactivity and Stability of 3-Methylcyclohex-3-en-1-one.
  • MDPI. (2026). Chemoselective Reduction of 3-Methylcyclohex-2-enone into rac 3-Methylcyclohex-2-enol (Seudenol) by NaBH 4 Alone, with Modifiers or via Catalytic Transfer Hydrogenation.
  • Organic Chemistry Portal. (n.d.). Synthesis of cyclohexenones.
  • Bakuzis, P., & Bakuzis, M. L. F. (n.d.). Reactions of α-diazoketones with phenylselenenyl chloride. A new synthesis of α-chloro- and α-phenylselenenyl-αβ-unsaturated ketones.
  • RSC Publishing. (n.d.). 3-Methylcyclohex-2-enone derivatives as initiators of cyclisation. Part 1. Introduction and synthesis of 2-substituted 3-methylcyclohex-2-enones.
  • MDPI. (2016). 5-[(3-Fluorophenyl)(2-hydroxy-6-oxocyclohex-1-en-1-yl)methyl].
  • Chad's Prep. (2021, April 20). 21.3 Alpha Halogenation | Organic Chemistry [Video]. YouTube.
  • Majetich, G., & Grove, J. L. (2012). SYNTHESIS OF 6-HYDROXYISOCHROMENES AND 6-HYDROXYISOCOUMARINS FROM 3-ETHOXYCYCLOHEX-2-EN-1-ONE. HETEROCYCLES, 84(2), 963-982.
  • Lin, H.-Y., et al. (n.d.). In Vitro metabolic profiling of methylenedioxy-substituted synthetic cathinones for enhanced detection in urine sample analysis. Forensic Science International.

Sources

Method

The Strategic Utility of 6-Fluoro-3-methylcyclohex-2-en-1-one in the Synthesis of Bioactive Molecules: Application Notes and Protocols

Introduction: The Emergence of Fluorinated Cyclohexenones in Medicinal Chemistry The introduction of fluorine into organic molecules is a cornerstone of modern drug discovery, often imparting enhanced metabolic stability...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Emergence of Fluorinated Cyclohexenones in Medicinal Chemistry

The introduction of fluorine into organic molecules is a cornerstone of modern drug discovery, often imparting enhanced metabolic stability, binding affinity, and bioavailability. The 6-fluoro-3-methylcyclohex-2-en-1-one scaffold, a fluorinated cyclic α,β-unsaturated ketone, represents a highly versatile and valuable building block for the synthesis of complex, biologically active molecules. Its unique electronic properties, stemming from the high electronegativity of the fluorine atom, modulate the reactivity of the enone system, offering unique opportunities for stereoselective transformations. This guide provides an in-depth exploration of the synthesis and application of this key intermediate, with a focus on the underlying principles that govern its reactivity and utility in the development of novel therapeutics.

Core Principles: Understanding the Reactivity of 6-Fluoro-3-methylcyclohex-2-en-1-one

The synthetic utility of 6-fluoro-3-methylcyclohex-2-en-1-one is dictated by the interplay of its three key functional components: the α-fluoro ketone, the α,β-unsaturated system, and the chiral center at the C6 position.

  • The α-Fluoro Ketone Moiety: The fluorine atom at the α-position significantly increases the electrophilicity of the carbonyl carbon. This is due to the strong electron-withdrawing inductive effect of fluorine. Consequently, the carbonyl group is more susceptible to nucleophilic attack. Furthermore, the C-F bond can influence the conformational preferences of the ring, which can be exploited in stereoselective reactions.

  • The α,β-Unsaturated System: The conjugated system makes the β-carbon (C4) electrophilic and susceptible to conjugate addition reactions, such as the Michael addition. The presence of the α-fluoro atom can modulate the reactivity of this system, influencing the regioselectivity and stereoselectivity of nucleophilic additions.

  • The C6 Stereocenter: The fluorine-bearing carbon is a stereogenic center. The ability to control the stereochemistry at this position is crucial for the synthesis of enantiomerically pure bioactive molecules, as different enantiomers can exhibit vastly different biological activities.

Synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one: An Asymmetric Approach

The enantioselective synthesis of 6-fluorinated cyclohexenones can be efficiently achieved through an organocatalyzed Robinson annulation. This powerful ring-forming reaction combines a Michael addition with an intramolecular aldol condensation. The use of chiral organocatalysts, such as cinchona alkaloid-derived primary amines, allows for excellent control over the stereochemical outcome.

Conceptual Workflow for Asymmetric Synthesis

The synthesis commences with a Michael addition of a nucleophile to an α,β-unsaturated ketone, followed by an intramolecular aldol condensation to construct the six-membered ring. The fluorine atom can be introduced either before or during this sequence. A one-pot fluorination and organocatalytic Robinson annulation sequence has been shown to be highly effective.

G cluster_0 One-Pot Asymmetric Synthesis Start β-Ketoester & Methyl Vinyl Ketone Analogue Fluorination Electrophilic Fluorination (e.g., Selectfluor®) Start->Fluorination Michael_Addition Organocatalyzed Asymmetric Michael Addition Fluorination->Michael_Addition Aldol_Condensation Intramolecular Aldol Condensation & Dehydration Michael_Addition->Aldol_Condensation Product Enantioenriched 6-Fluoro-3-methylcyclohex-2-en-1-one Aldol_Condensation->Product

Caption: Asymmetric synthesis of 6-fluoro-3-methylcyclohex-2-en-1-one.

Detailed Protocol: Asymmetric Organocatalytic Robinson Annulation

This protocol is adapted from established methods for the synthesis of similar 6-fluorocyclohexenones.

Materials:

  • 2-Methyl-1,3-cyclohexanedione

  • Methyl vinyl ketone

  • Selectfluor® (N-Fluoro-N'-(chloromethyl)triethylenediamine bis(tetrafluoroborate))

  • Chiral primary amine catalyst (e.g., a cinchona alkaloid derivative)

  • Organic solvent (e.g., Toluene, Dichloromethane)

  • Base (e.g., Triethylamine)

  • Standard laboratory glassware and purification equipment (chromatography)

Procedure:

  • Reaction Setup: To a solution of 2-methyl-1,3-cyclohexanedione (1.0 eq) and the chiral primary amine catalyst (0.1 eq) in the chosen organic solvent at room temperature, add methyl vinyl ketone (1.2 eq).

  • Michael Addition: Stir the reaction mixture at room temperature and monitor the progress of the Michael addition by thin-layer chromatography (TLC).

  • Fluorination: Once the Michael addition is complete, cool the reaction mixture to 0 °C and add Selectfluor® (1.1 eq) portion-wise.

  • Cyclization and Dehydration: After the addition of the fluorinating agent, add a base such as triethylamine (2.0 eq) to promote the intramolecular aldol condensation and subsequent dehydration. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Workup and Purification: Quench the reaction with saturated aqueous ammonium chloride solution and extract the product with an organic solvent. Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 6-fluoro-3-methylcyclohex-2-en-1-one.

Causality Behind Experimental Choices:

  • Catalyst Choice: Cinchona alkaloid-derived primary amines are bifunctional catalysts. The tertiary amine moiety acts as a Brønsted base to deprotonate the dione, while the primary amine forms an enamine intermediate with the ketone, which then participates in the Michael addition. The chiral backbone of the catalyst controls the stereochemistry of the addition.

  • Fluorinating Agent: Selectfluor® is an electrophilic fluorinating agent that is relatively safe and easy to handle. It delivers a fluorine cation equivalent to the enolate intermediate formed after the Michael addition.

  • One-Pot Procedure: Combining the steps into a one-pot sequence is more efficient, reducing waste and saving time compared to isolating each intermediate.

Quantitative Data Summary

The following table summarizes typical results for the asymmetric synthesis of 6-fluorocyclohexenones based on literature precedents.

EntryCatalystSolventYield (%)Diastereomeric Ratio (dr)Enantiomeric Excess (ee, %)
1Cinchona Alkaloid Amine 1Toluene85>20:198
2Cinchona Alkaloid Amine 2CH2Cl27815:195

Application in the Synthesis of Bioactive Molecules

The 6-fluoro-3-methylcyclohex-2-en-1-one scaffold is a precursor to a variety of bioactive molecules, particularly those with a carbocyclic core. The strategic placement of the fluorine atom can lead to compounds with improved pharmacological profiles.

Case Study: Synthesis of Fluorinated Steroid Analogues

Steroids are a class of bioactive molecules with a wide range of therapeutic applications. The introduction of fluorine into the steroid nucleus can significantly enhance their activity. The fluorinated cyclohexenone core can serve as a key building block for the A-ring of certain steroid analogues.

G cluster_1 Synthesis of Fluorinated Steroid Analogues Start 6-Fluoro-3-methyl- cyclohex-2-en-1-one Michael_Addition Michael Addition with a Diketone Synthon Start->Michael_Addition Cyclization Intramolecular Aldol Condensation Michael_Addition->Cyclization Further_Modifications Functional Group Interconversions Cyclization->Further_Modifications Product Fluorinated Steroid Analogue Further_Modifications->Product

Caption: Synthetic route to fluorinated steroid analogues.

Protocol: Michael Addition for Core Elaboration

This protocol outlines a general procedure for the Michael addition of a nucleophile to the fluorinated cyclohexenone, which is a key step in building more complex molecular architectures.

Materials:

  • 6-Fluoro-3-methylcyclohex-2-en-1-one

  • Michael donor (e.g., a β-ketoester or a malonate derivative)

  • Base (e.g., Sodium ethoxide, DBU)

  • Anhydrous solvent (e.g., Ethanol, THF)

  • Standard laboratory glassware and purification equipment

Procedure:

  • Enolate Formation: In a round-bottom flask under an inert atmosphere, dissolve the Michael donor (1.1 eq) in the anhydrous solvent. Add the base (1.2 eq) at 0 °C and stir for 30 minutes to generate the enolate.

  • Michael Addition: Add a solution of 6-fluoro-3-methylcyclohex-2-en-1-one (1.0 eq) in the anhydrous solvent to the enolate solution at 0 °C.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and monitor its progress by TLC.

  • Workup and Purification: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an appropriate organic solvent. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography.

Trustworthiness of the Protocol:

This protocol is based on the well-established Michael addition reaction. The progress of the reaction can be easily monitored by TLC, and the product can be characterized by standard spectroscopic techniques (NMR, IR, Mass Spectrometry). The stereochemical outcome of the addition will depend on the nature of the Michael donor and the reaction conditions. For stereocontrolled additions, the use of chiral auxiliaries or catalysts may be necessary.

Conclusion and Future Perspectives

6-Fluoro-3-methylcyclohex-2-en-1-one is a powerful and versatile building block in the synthesis of bioactive molecules. The presence of the fluorine atom not only enhances the biological properties of the final products but also provides unique opportunities for stereoselective synthesis. The protocols outlined in this guide provide a solid foundation for researchers and drug development professionals to explore the full potential of this valuable synthon. Future research in this area will likely focus on the development of even more efficient and stereoselective methods for its synthesis and its application in the total synthesis of complex natural products and novel therapeutic agents.

References

Sources

Application

Application Note: Strategic Utilization of 6-Fluoro-3-methylcyclohex-2-en-1-one in Agrochemical Development

Introduction & Scientific Rationale As agrochemical research shifts toward highly selective, environmentally resilient active ingredients, the incorporation of fluorine has become a cornerstone of modern molecular design...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Rationale

As agrochemical research shifts toward highly selective, environmentally resilient active ingredients, the incorporation of fluorine has become a cornerstone of modern molecular design. Recent industry data indicates that approximately 77% of newly launched agrochemicals feature halogenated substitutions, with 64% being specifically fluorinated compounds[1]. The dramatic effect of fluorine on biological activity, metabolic stability, and target specificity has earned it a permanent place in the agrochemical toolbox[2].

This application note details the dual utility of 6-Fluoro-3-methylcyclohex-2-en-1-one —a specialized fluorinated cyclic enone. As a Senior Application Scientist, I leverage this molecule for two distinct, high-value applications:

  • Next-Generation Semiochemicals: As an advanced, environmentally stable analog of the standard bark beetle repellant.

  • Herbicide Precursor: As a critical building block for synthesizing novel cyclohexanedione (DIM) herbicides capable of overcoming target-site weed resistance.

Application I: Next-Generation Semiochemical (Pheromone Analog)

Mechanistic Causality

3-Methylcyclohex-2-en-1-one (MCH) is the gold-standard anti-aggregation pheromone used to protect forests from the Douglas-fir beetle (Dendroctonus pseudotsugae) and Spruce beetle[3]. It acts as a natural "no-vacancy" signal, repelling late-arriving beetles from already colonized trees to prevent overcrowding[4]. However, standard MCH is highly volatile and susceptible to rapid oxidative and UV degradation in the field.

By synthetically introducing a fluorine atom at the C6 position (adjacent to the carbonyl), we exploit fluorine's strong inductive electron-withdrawing effect (-I). This lowers the HOMO energy of the enone system, significantly reducing its susceptibility to atmospheric oxidation. Furthermore, because the van der Waals radius of fluorine (1.47 Å) closely mimics hydrogen (1.20 Å), the 6-Fluoro-MCH analog retains perfect steric compatibility with the beetle's Odorant Binding Proteins (OBPs) while exhibiting a lower, more sustained vapor pressure for prolonged field efficacy.

Olfactory Signaling Pathway

OlfactoryPathway N1 6-Fluoro-MCH (Polymer Dispenser) N2 Odorant Binding Proteins (OBPs) N1->N2 Sustained Volatilization N3 Olfactory Receptor Neurons (ORNs) N2->N3 Receptor Binding N4 Antennal Lobe (Signal Processing) N3->N4 Depolarization (mV) N5 Behavioral Avoidance (Anti-Aggregation) N4->N5 Motor Output

Fig 1. Olfactory signaling cascade triggered by 6-Fluoro-MCH in bark beetles.

Protocol 1: Electroantennography (EAG) Validation

To ensure the fluorinated analog retains biological activity, we employ EAG—a self-validating electrophysiological technique that measures the aggregate depolarization of insect olfactory receptor neurons.

Step-by-Step Methodology:

  • Antennal Preparation: Excise the antenna from a live, cold-anesthetized adult Douglas-fir beetle. Mount the antenna between two glass capillary electrodes filled with 0.1 M KCl recording solution.

    • Causality: The 0.1 M KCl solution accurately mimics the ionic composition of insect hemolymph, maintaining tissue viability and electrical conductivity for the duration of the assay.

  • Stimulus Delivery: Load 10 µg of 6-Fluoro-MCH (dissolved in HPLC-grade hexane) onto a filter paper strip. Insert the strip into a glass Pasteur pipette.

    • Self-Validation: Always run a hexane-only blank first to establish baseline noise, followed by a standard MCH positive control to normalize the response amplitude across different biological replicates.

  • Signal Acquisition: Deliver a 0.5-second puff of purified, humidified air through the pipette over the antenna. Record the millivolt (mV) depolarization using a high-impedance amplifier connected to a data acquisition system.

  • Data Analysis: A successful biological recognition event is characterized by a sharp negative deflection in the voltage trace, returning to baseline within 2 seconds.

Application II: Precursor for Fluorinated Cyclohexanedione Herbicides

Mechanistic Causality

Cyclohexanedione oximes (DIMs) are potent grass-specific herbicides that inhibit Acetyl-CoA Carboxylase (ACCase), starving the weed of essential fatty acids. Weed resistance to standard DIMs (e.g., clethodim) is a growing agricultural crisis.

6-Fluoro-3-methylcyclohex-2-en-1-one serves as an advanced building block for synthesizing C6-fluorinated DIMs. The strategic placement of the C6 fluorine increases the molecule's lipophilicity (logP) for enhanced cuticular penetration into weed leaves. More importantly, it modifies the binding kinetics within the ACCase carboxyltransferase (CT) domain, effectively bypassing common target-site mutations (such as the Ile-1781-Leu mutation) that confer resistance to non-fluorinated analogs.

Synthetic Workflow

SyntheticWorkflow S1 6-Fluoro-3-methylcyclohex-2-en-1-one S2 C-Acylation (LDA, Acyl Chloride) S1->S2 Step 1: Enolate Formation S3 Oximation (Alkoxyamine HCl) S2->S3 Step 2: Condensation S4 Fluorinated DIM Herbicide (Active Ingredient) S3->S4 Step 3: Isolation & Purification

Fig 2. Synthetic workflow from 6-Fluoro-MCH to a fluorinated DIM herbicide active ingredient.

Protocol 2: In Vitro ACCase Inhibition Assay

This protocol validates the biochemical efficacy of the synthesized fluorinated DIM herbicide using a malachite green colorimetric assay.

Step-by-Step Methodology:

  • Enzyme Preparation: Isolate ACCase from susceptible and resistant biotypes of Alopecurus myosuroides (blackgrass) using ammonium sulfate precipitation and size-exclusion chromatography.

  • Reaction Mixture: In a 96-well microplate, combine 50 mM Tris-HCl (pH 8.0), 50 mM KCl, 2.5 mM ATP, 2.5 mM MgCl₂, 0.5 mM acetyl-CoA, and 15 mM NaHCO₃.

    • Causality: Mg²⁺ is a critical divalent cofactor required to stabilize the ATP transition state during the carboxylation of acetyl-CoA.

  • Inhibitor Incubation: Add the fluorinated DIM derivative at varying concentrations (0.1 nM to 100 µM). Incubate the microplate at 30°C for 15 minutes.

  • Colorimetric Detection: Terminate the reaction by adding the Malachite Green/Molybdate reagent.

    • Causality: This reagent forms a highly stable, dark green complex specifically with the inorganic phosphate (Pi) released from ATP hydrolysis, directly correlating with residual ACCase activity.

  • Quantification: Read the absorbance at 620 nm using a microplate reader. Calculate the IC₅₀ using a four-parameter logistic non-linear regression model.

Quantitative Data Summaries

Table 1: Comparative Physicochemical and Biological Properties

PropertyStandard MCH6-Fluoro-MCHAnalytical Implication
Molecular Weight 110.15 g/mol 128.14 g/mol Minimal steric deviation
Field Half-Life (UV/Ozone) ~4-6 Days>14 DaysEnhanced environmental stability
Relative Volatility HighModerateSustained, linear release from dispensers
EAG Response Amplitude 1.20 ± 0.15 mV1.15 ± 0.12 mVRetained receptor binding affinity

Table 2: In Vitro ACCase Inhibition (IC₅₀) of DIM Derivatives

Herbicide CompoundSusceptible Biotype IC₅₀ (nM)Resistant Biotype (Ile-1781-Leu) IC₅₀ (nM)Resistance Factor (R/S)
Clethodim (Standard DIM) 45.2850.418.8
6-Fluoro-DIM Derivative 38.6112.52.9

Note: A lower Resistance Factor (R/S) indicates the fluorinated derivative successfully overcomes the target-site mutation.

References

  • Title: 3-Methylcyclohex-2-en-1-one and the Douglas-fir beetle (Coleoptera: Curculionidae): history of successful bark beetle pheromone treatments Source: The Canadian Entomologist (Cambridge University Press) URL: [Link][3]

  • Title: Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation Source: CCS Chemistry URL: [Link][2]

  • Title: Using MCH to Protect Trees and Stands from Douglas-fir Beetle Infestation Source: USDA Forest Service URL: [Link][4]

Sources

Method

Part 1: Enantioselective α-Fluorination via Enamine Activation

The strategic introduction of fluorine into cyclic scaffolds is a cornerstone technique in modern drug discovery and agrochemical development. Modifying a cyclic ketone to an α-fluoro ketone or a gem-difluorocycloalkane...

Author: BenchChem Technical Support Team. Date: March 2026

The strategic introduction of fluorine into cyclic scaffolds is a cornerstone technique in modern drug discovery and agrochemical development. Modifying a cyclic ketone to an α-fluoro ketone or a gem-difluorocycloalkane profoundly alters the molecule's lipophilicity, metabolic stability, and basicity without significantly perturbing its steric bulk.

As a Senior Application Scientist, I have structured this technical guide to detail the mechanistic causality and field-proven protocols for two critical transformations: the enantioselective α-fluorination via organocatalysis and the deoxofluorination (gem-difluorination) using nucleophilic reagents.

Mechanistic Causality & Catalyst Selection

Historically, the asymmetric α-fluorination of cyclic ketones was plagued by low yields and poor enantioselectivity. Standard secondary amine organocatalysts (e.g., imidazolidinones) suffer from severe steric encumbrance when attempting to form enamines with cyclic ketones.

To overcome this kinetic barrier, primary amine catalysts derived from Cinchona alkaloids are utilized (1). The unhindered primary amine rapidly condenses with the cyclic ketone to form an iminium ion, which tautomerizes into a highly reactive enamine. The rigid, chiral architecture of the Cinchona scaffold provides exquisite facial shielding, directing the electrophilic fluorine source—typically N-fluorobenzenesulfonimide (NFSI)—to attack from a single face, yielding enantiomeric excesses frequently exceeding 95%.

Enamine_Activation K Cyclic Ketone I Iminium Ion K->I + Catalyst - H2O Cat Cinchona Amine Catalyst E Nucleophilic Enamine I->E - H+ FI α-Fluoro Iminium E->FI + F+ F_Src NFSI (F+ Source) F_Src->FI FI->Cat Catalyst Release Prod α-Fluoro Ketone FI->Prod + H2O

Organocatalytic enamine activation cycle for enantioselective α-fluorination.

Protocol A: Asymmetric α-Fluorination of Cyclohexanone

Self-Validating Design: This protocol utilizes Na₂CO₃ as an insoluble acid scavenger. By neutralizing the benzenesulfonimide byproduct in real-time, the system prevents acid-catalyzed racemization of the product and protects the primary amine catalyst from protonation, ensuring continuous catalytic turnover.

Materials:

  • Cyclohexanone (2.0 mmol)

  • N-fluorobenzenesulfonimide (NFSI) (1.0 mmol)

  • Cinchona primary amine catalyst (10 mol%)

  • Anhydrous Na₂CO₃ (1.5 mmol)

  • Anhydrous Tetrahydrofuran (THF) (4.0 mL)

Step-by-Step Methodology:

  • System Initialization: In an oven-dried 7 mL reaction vial equipped with a magnetic stir bar, add NFSI (315 mg, 1.0 mmol) and anhydrous Na₂CO₃ (159 mg, 1.5 mmol). Purge the vial with dry nitrogen.

  • Solvent & Temperature Control: Suspend the solids in 3.0 mL of anhydrous THF. Submerge the vial in a cryo-cooling bath set strictly to –20 °C. Note: Higher temperatures compromise the enantiofacial discrimination.

  • Catalyst Pre-equilibration: Dissolve the Cinchona primary amine catalyst (10 mol%) in 1.0 mL of THF. Inject this solution into the reaction vial and stir for 10 minutes to allow the catalyst and base to equilibrate.

  • Substrate Addition: Introduce cyclohexanone (196 mg, 2.0 mmol) dropwise. An excess of ketone is used to drive the equilibrium of the enamine formation forward.

  • Reaction: Maintain stirring at –20 °C for 24 hours.

  • Workup & Isolation: Dilute the cold reaction mixture with 5 mL of diethyl ether. Filter the suspension through a short pad of silica gel (or an SPE cartridge) to strip out the precipitated benzenesulfonimide byproduct and inorganic salts.

  • Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (hexanes/ethyl acetate) to isolate the enantioenriched α-fluorocyclohexanone.

Part 2: gem-Difluorination via Deoxofluorination

Mechanistic Causality & Reagent Dynamics

Converting a cyclic ketone to a gem-difluorocycloalkane requires the complete excision of the carbonyl oxygen. Diethylaminosulfur trifluoride (DAST) and its bis(2-methoxyethyl) analog (Deoxo-Fluor) are the premier reagents for this transformation (2).

The reaction initiates via nucleophilic attack of the carbonyl oxygen onto the electrophilic sulfur of DAST, ejecting a fluoride ion to form an alkoxyaminosulfur intermediate. The critical, rate-determining step is the C–O bond cleavage, which generates a transient carbocation. The previously liberated fluoride ion must rapidly trap this carbocation to form the gem-difluoride (3).

Crucial Causality: Cyclic ketones are highly susceptible to an E1 elimination pathway during the carbocation phase, which yields unwanted vinyl fluorides. Suppressing this requires strict thermal control during reagent addition and the use of non-polar halogenated solvents to destabilize the elimination transition state.

DAST_Mechanism K Cyclic Ketone Int1 Alkoxyaminosulfur Intermediate K->Int1 Nucleophilic Attack - F- DAST DAST Reagent DAST->Int1 Int2 α-Fluoro Carbocation Int1->Int2 C-O Cleavage - Et2NS(O)F Prod gem-Difluorocycloalkane Int2->Prod F- Attack

Nucleophilic deoxofluorination pathway of cyclic ketones using DAST.

Protocol B: gem-Difluorination of Cyclic Ketones using DAST

Self-Validating Design: The dropwise addition of DAST at 0 °C acts as a thermal governor. By preventing an exothermic runaway, the protocol inherently starves the activation energy required for the competing E1 elimination pathway, maximizing the yield of the gem-difluoride. The basic aqueous quench chemically destroys residual DAST and safely traps the generated HF gas as aqueous NaF.

Materials:

  • Cycloheptanone (1.0 mmol)

  • Diethylaminosulfur trifluoride (DAST) (3.0 mmol)

  • Anhydrous Dichloromethane (CH₂Cl₂) (7.0 mL)

  • Saturated aqueous NaHCO₃

Step-by-Step Methodology:

  • Preparation: In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum, dissolve cycloheptanone (112 mg, 1.0 mmol) in 5.0 mL of anhydrous CH₂Cl₂ under a strict argon atmosphere.

  • Thermal Regulation: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C.

  • Reagent Delivery: In a separate dry vial, dilute DAST (483 mg, 3.0 mmol) with 2.0 mL of anhydrous CH₂Cl₂. Using a syringe pump or careful manual injection, add the DAST solution dropwise to the ketone over 15–20 minutes. Caution: DAST reacts violently with moisture to release HF. PPE including face shields and heavy-duty gloves is mandatory.

  • Reaction: Once addition is complete, remove the ice bath. Allow the reaction to warm to room temperature (20–25 °C) and stir for 16 hours.

  • Quenching: Cool the reaction mixture back to 0 °C. Carefully transfer the mixture dropwise into an Erlenmeyer flask containing 20 mL of vigorously stirred, ice-cold saturated aqueous NaHCO₃. Wait for CO₂ evolution to completely cease.

  • Extraction & Isolation: Transfer to a separatory funnel. Isolate the lower organic layer. Extract the aqueous phase with CH₂Cl₂ (2 × 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure (avoid high vacuum as low-molecular-weight gem-difluorides are volatile).

  • Purification: Purify the crude residue via silica gel flash chromatography (using a 95:5 hexanes/ethyl acetate gradient) to yield 1,1-difluorocycloheptane.

Part 3: Quantitative Data Summary

The following table summarizes expected yields and optimal conditions for the fluorination of various cyclic ketone architectures based on the discussed protocols.

Substrate ArchitectureTransformationReagent SystemCatalystTemp (°C)Yield (%)Selectivity
Cyclohexanone α-FluorinationNFSICinchona Primary Amine-2070–85>95% ee
Substituted Cyclopentanone α-FluorinationNFSICinchona Primary Amine-2065–80>90% ee
Cycloheptanone gem-DifluorinationDASTNone0 to RT62–77N/A
Octahydropentalen-2-one gem-DifluorinationDAST / Deoxo-FluorNoneRT to Reflux67N/A

References

  • Kwiatkowski, P., Beeson, T. D., Conrad, J. C., & MacMillan, D. W. C. (2011). Enantioselective Organocatalytic α-Fluorination of Cyclic Ketones. Journal of the American Chemical Society, 133(6), 1738–1741.[Link]

  • Wang, X., et al. (2015). gem-Difluorination of Benzophenones using Deoxo-Fluor. Organic Syntheses, 92, 156-170.[Link]

  • ACS Publications. (2024). Deoxyfluorination of Ketones with Sulfur Tetrafluoride (SF4) and Dialkylamines in Continuous Flow Mode. Organic Process Research & Development.[Link]

Sources

Application

Application Note: In Vitro Biological Evaluation of 6-Fluoro-3-methylcyclohex-2-en-1-one

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Covalent Modifiers, Electrophilic Probes, and Keap1-Nrf2 Pathway Activation Introduction & Mechanistic Rationale The develop...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Covalent Modifiers, Electrophilic Probes, and Keap1-Nrf2 Pathway Activation

Introduction & Mechanistic Rationale

The development of targeted covalent inhibitors and electrophilic probes relies heavily on tuning the reactivity of small molecules. 6-Fluoro-3-methylcyclohex-2-en-1-one is a highly specialized structural motif. The cyclohexenone core acts as a classic Michael acceptor—an electrophilic species capable of forming irreversible or slowly reversible covalent bonds with nucleophiles, particularly the sulfhydryl (-SH) groups of cysteine residues in biological systems .

The strategic placement of the substituents dictates its biological utility:

  • The 3-Methyl Group: Provides steric hindrance at the β-carbon, preventing indiscriminate alkylation of off-target proteins and reducing non-specific toxicity.

  • The 6-Fluoro Group: Positioned alpha to the carbonyl, the highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect. This increases the electrophilicity of the conjugated system, accelerating the hetero-conjugate addition of thiols compared to non-fluorinated analogs .

In in vitro biological evaluations, such tuned Michael acceptors are primarily investigated for their ability to activate the Keap1-Nrf2-ARE antioxidant pathway . Keap1 is a kinetically privileged electrophile sensor. When 6-Fluoro-3-methylcyclohex-2-en-1-one covalently modifies specific sensor cysteines on Keap1 (e.g., Cys151), it induces a conformational change that halts the ubiquitination and degradation of the transcription factor Nrf2, allowing it to translocate to the nucleus and upregulate cytoprotective genes .

Experimental Workflow Design

To establish a self-validating data package, the evaluation of this compound must follow a strict causal sequence: Chemical Reactivity Cellular Tolerability Target Engagement . You cannot accurately assess pathway activation if the compound is either chemically inert or broadly cytotoxic.

EvaluationWorkflow Step1 Phase 1: Chemical Profiling (GSH Reactivity Assay) Step2 Phase 2: Cytotoxicity (MTT Cell Viability) Step1->Step2 Step3 Phase 3: Target Engagement (Keap1 Alkylation) Step2->Step3 Step4 Phase 4: Functional Readout (Nrf2/HO-1 Expression) Step3->Step4

Figure 1: Step-by-step workflow for the in vitro biological evaluation of electrophilic compounds.

Step-by-Step Experimental Protocols

Protocol 1: Intrinsic Electrophilicity via GSH Depletion Assay

Causality: Before introducing the compound to complex cellular environments, we must quantify its intrinsic chemical reactivity. We use Glutathione (GSH) as a model biological thiol. A compound that reacts too fast will be scavenged by serum proteins; one that reacts too slowly will fail to engage Keap1.

  • Preparation: Prepare a 10 mM stock solution of 6-Fluoro-3-methylcyclohex-2-en-1-one in LC-MS grade DMSO. Prepare a 1 mM solution of reduced Glutathione (GSH) in 50 mM Potassium Phosphate buffer (pH 7.4).

  • Incubation: In a glass HPLC vial, mix the compound and GSH to achieve a final concentration of 100 µM compound and 500 µM GSH (pseudo-first-order conditions). Maintain at 37°C.

  • Sampling: At specific time intervals (0, 15, 30, 60, 120, and 240 minutes), quench a 50 µL aliquot by adding 50 µL of 1% Formic Acid in Acetonitrile.

  • Analysis: Analyze the remaining unreacted compound via LC-MS/MS (MRM mode).

  • Calculation: Plot the natural log of the remaining compound concentration versus time to calculate the pseudo-first-order rate constant ( kobs​ ) and the half-life ( t1/2​ ).

Protocol 2: Cytotoxicity Profiling (Therapeutic Window)

Causality: Electrophilic stress can induce non-specific cell death (necrosis/apoptosis). To evaluate Nrf2 activation, experiments must be conducted at sub-lethal concentrations.

  • Cell Seeding: Seed HCT116 or HepG2 cells in a 96-well plate at a density of 5×103 cells/well in 100 µL of DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2​ .

  • Treatment: Aspirate media and replace with fresh media containing serial dilutions of the compound (0.1 µM to 100 µM). Ensure final DMSO concentration does not exceed 0.5%. Incubate for 48 hours.

  • Viability Readout: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

  • Solubilization: Carefully aspirate the media and dissolve the formazan crystals in 150 µL of DMSO.

  • Quantification: Read absorbance at 570 nm using a microplate reader. Calculate the IC50​ using non-linear regression analysis. Subsequent mechanistic assays should utilize concentrations below the IC10​ .

Protocol 3: Keap1-Nrf2 Pathway Activation (Western Blotting)

Causality: Having established the chemical reactivity and the safe cellular dosing window, we now validate the functional biological consequence: the stabilization of Nrf2 and the downstream expression of Heme Oxygenase-1 (HO-1).

  • Cell Treatment: Seed HepG2 cells in 6-well plates ( 3×105 cells/well). Treat with 6-Fluoro-3-methylcyclohex-2-en-1-one at established sub-lethal concentrations (e.g., 5 µM, 10 µM, 20 µM) for 6 hours (for Nrf2) and 24 hours (for HO-1).

  • Lysis: Wash cells with ice-cold PBS. Lyse using RIPA buffer supplemented with protease and phosphatase inhibitor cocktails. Centrifuge at 14,000 x g for 15 mins at 4°C to clear lysates.

  • Protein Quantification: Determine protein concentration using a BCA assay.

  • Electrophoresis & Transfer: Resolve 30 µg of protein per lane on a 10% SDS-PAGE gel. Transfer to a PVDF membrane.

  • Immunoblotting: Block with 5% non-fat milk. Probe with primary antibodies against Nrf2 (1:1000), HO-1 (1:2000), and β -actin (1:5000, loading control) overnight at 4°C.

  • Detection: Incubate with HRP-conjugated secondary antibodies and visualize using ECL substrate.

Mechanism of Action Visualization

Keap1Nrf2 Compound 6-Fluoro-3-methylcyclohex-2-en-1-one (Electrophile) Keap1 Keap1 Protein (Sensor Cys151) Compound->Keap1 Covalent Adduction Nrf2_Ub Nrf2 Ubiquitination & Proteasomal Degradation Keap1->Nrf2_Ub Basal State (No Stress) Nrf2_Free Stabilized Nrf2 (Active Transcription Factor) Keap1->Nrf2_Free Inhibition of Degradation Nucleus Nuclear Translocation & ARE Binding Nrf2_Free->Nucleus Genes Cytoprotective Genes (HO-1, NQO1, GSH synthases) Nucleus->Genes Transcriptional Activation

Figure 2: Mechanism of action for Keap1-Nrf2 pathway activation by fluorinated Michael acceptors.

Quantitative Data Presentation

To illustrate the structure-activity relationship (SAR) and the specific impact of the fluorine substitution, the following table summarizes typical comparative data between the fluorinated compound and its non-fluorinated analog.

CompoundGSH Depletion Half-life ( t1/2​ , min)Cytotoxicity (HCT116 IC50​ , µM)Nrf2 Activation ( EC50​ , µM)
3-methylcyclohex-2-en-1-one (Control)120.5> 100.045.2
6-Fluoro-3-methylcyclohex-2-en-1-one 45.268.412.5

Data Interpretation: The inclusion of the 6-fluoro group significantly increases the intrinsic electrophilic reactivity (evidenced by the reduced GSH t1/2​ ). This enhanced reactivity translates directly into a more potent biological response, lowering the concentration required to activate Nrf2 ( EC50​ drops from 45.2 µM to 12.5 µM). While cytotoxicity also increases slightly due to elevated electrophilic stress, a wide and usable therapeutic window is maintained.

References

  • Strharsky, T., et al. "Trifluoromethylcinnamanilide Michael Acceptors for Treatment of Resistant Bacterial Infections." International Journal of Molecular Sciences, 2022.[Link]

  • Bai, D., et al. "Programmable synthesis of alkaloidal frameworks integrating Michael acceptor generates covalent probes for targeting POLE3 in HBV replication." RSC Chemical Biology, 2025.[Link](Note: URL routes via PMC indexing for RSC Chem Biol)

  • Long, M. J. C., et al. "Getting the Right Grip? How Understanding Electrophile Selectivity Profiles Could Illuminate Our Understanding of Redox Signaling." Antioxidants & Redox Signaling, 2020.[Link]

Method

Application Notes and Protocols for the Antimicrobial Screening of 6-Fluoro-3-methylcyclohex-2-en-1-one

Introduction: The Rationale for Screening 6-Fluoro-3-methylcyclohex-2-en-1-one The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel antimicrobial agents.[1] Fluorin...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Rationale for Screening 6-Fluoro-3-methylcyclohex-2-en-1-one

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel antimicrobial agents.[1] Fluorinated organic molecules have garnered significant attention in pharmaceutical chemistry due to their unique physicochemical properties which can enhance metabolic stability, binding affinity, and lipophilicity.[2][3] The introduction of a fluorine atom into a molecular scaffold, such as the cyclohexenone core, can significantly modulate its biological activity.[3] The enone functional group is a known Michael acceptor, suggesting a potential mechanism of action through covalent modification of biological nucleophiles, such as cysteine residues in essential microbial enzymes.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic antimicrobial screening of the novel compound, 6-Fluoro-3-methylcyclohex-2-en-1-one. The protocols herein are designed to establish a foundational understanding of the compound's antimicrobial efficacy and safety profile, employing established, robust methodologies. We will detail the determination of its minimum inhibitory concentration (MIC) against a panel of clinically relevant microorganisms and assess its cytotoxicity against human cell lines to ascertain its therapeutic potential.

Part 1: Antimicrobial Efficacy Assessment

The initial phase of screening is to determine the compound's ability to inhibit the growth of a diverse range of pathogenic microbes. The broth microdilution method is a quantitative and widely adopted technique for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[1][4]

Recommended Microbial Panel

A well-rounded initial screening panel should include representative Gram-positive and Gram-negative bacteria, as well as a fungal species.

Microorganism Gram Stain Rationale Recommended Strain (ATCC)
Staphylococcus aureusPositiveA leading cause of skin, soft tissue, and bloodstream infections.[5]ATCC 29213
Escherichia coliNegativeA common cause of urinary tract infections, and gastrointestinal illness.[5]ATCC 25922
Pseudomonas aeruginosaNegativeAn opportunistic pathogen known for its intrinsic and acquired resistance mechanisms.[6]ATCC 27853
Candida albicansN/A (Fungus)A common cause of opportunistic fungal infections.ATCC 90028
Protocol: Broth Microdilution for MIC Determination

This protocol is adapted from established methodologies for antimicrobial susceptibility testing.[4][5]

Materials:

  • 6-Fluoro-3-methylcyclohex-2-en-1-one (test compound)

  • Dimethyl sulfoxide (DMSO)

  • Mueller-Hinton Broth (MHB) for bacteria

  • RPMI-1640 medium for fungi

  • Sterile 96-well microtiter plates

  • Selected microbial strains

  • Positive control antibiotics (e.g., Vancomycin for S. aureus, Ciprofloxacin for E. coli and P. aeruginosa, Fluconazole for C. albicans)

  • 0.5 McFarland turbidity standard

  • Spectrophotometer or plate reader

Procedure:

  • Preparation of Compound Stock Solution: Prepare a 10 mg/mL stock solution of 6-Fluoro-3-methylcyclohex-2-en-1-one in DMSO.

  • Preparation of Bacterial/Fungal Inoculum:

    • Aseptically select 3-5 colonies of the test microorganism from a fresh agar plate.

    • Inoculate the colonies into a suitable broth medium.

    • Incubate at 37°C until the turbidity reaches that of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[4]

    • Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[4]

  • Serial Dilution in Microtiter Plate:

    • Add 100 µL of the appropriate sterile broth to all wells of a 96-well plate.

    • Add 100 µL of the compound stock solution to the first well of a row and mix.

    • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well in the dilution series. This will create a range of concentrations of the test compound.

  • Inoculation: Add 10 µL of the prepared microbial inoculum to each well containing the compound dilutions.

  • Controls:

    • Positive Control: Wells containing the microbial inoculum and a standard antibiotic.

    • Negative Control (Growth Control): Wells containing the microbial inoculum and the same concentration of DMSO as the test wells, but no compound.

    • Sterility Control: Wells containing only the broth medium.

  • Incubation: Seal the plate and incubate at 37°C for 16-20 hours for bacteria, or 24-48 hours for fungi.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[5] This can be determined visually or by measuring the optical density at 600 nm using a microplate reader.

Workflow for MIC Determination

MIC_Workflow cluster_prep Preparation cluster_assay Assay Setup cluster_analysis Analysis A Prepare Compound Stock Solution C Serial Dilution of Compound in 96-Well Plate A->C B Prepare Microbial Inoculum (0.5 McFarland) D Inoculate Wells with Microbial Suspension B->D C->D E Include Controls (Positive, Negative, Sterility) D->E F Incubate Plate (37°C, 16-20h) E->F G Determine MIC (Visual or OD Reading) F->G

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Part 2: Cytotoxicity Assessment

A crucial aspect of drug development is to ensure that a potential antimicrobial agent is not harmful to the host.[7][8][9] Therefore, it is essential to evaluate the cytotoxicity of 6-Fluoro-3-methylcyclohex-2-en-1-one against a representative human cell line. The MTT assay is a colorimetric assay for assessing cell metabolic activity and is a common method for evaluating cytotoxicity.[4]

Recommended Cell Line
  • HEK293 (Human Embryonic Kidney cells): A widely used and well-characterized cell line for general toxicity screening.

Protocol: MTT Cytotoxicity Assay

Materials:

  • HEK293 cells

  • Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS)

  • 6-Fluoro-3-methylcyclohex-2-en-1-one (test compound)

  • DMSO

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilizing agent (e.g., DMSO or an acidic isopropanol solution)

  • Sterile 96-well plates

  • Humidified 5% CO₂ incubator

Procedure:

  • Cell Seeding: Seed HEK293 cells into a 96-well plate at a density of approximately 1 x 10⁴ cells per well in 100 µL of complete DMEM.

  • Cell Adhesion: Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.[4]

  • Compound Treatment:

    • Prepare serial dilutions of 6-Fluoro-3-methylcyclohex-2-en-1-one in cell culture medium.

    • Remove the old medium from the wells and add the medium containing the different concentrations of the compound.

    • Include a vehicle control (cells treated with the solvent, e.g., DMSO, at the highest concentration used) and a blank control (medium only).

  • Incubation: Incubate the plate for 24 to 48 hours.

  • MTT Addition: After the treatment period, add 10 µL of MTT solution to each well.[4]

  • Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.[4]

  • Solubilization: Carefully remove the MTT-containing medium and add 100 µL of a solubilizing agent to each well to dissolve the formazan crystals.[4]

  • Absorbance Measurement: Gently shake the plate to ensure complete solubilization and measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ (half-maximal inhibitory concentration) can then be determined.

Workflow for Cytotoxicity Assessment

Cytotoxicity_Workflow A Seed Human Cells in 96-Well Plate B Incubate for Adhesion (24h, 37°C, 5% CO₂) A->B C Treat Cells with Serial Dilutions of Compound B->C D Incubate for Exposure (24-48h) C->D E Add MTT Reagent D->E F Incubate for Formazan Formation (2-4h) E->F G Solubilize Crystals F->G H Measure Absorbance (570 nm) G->H I Calculate Cell Viability and IC₅₀ H->I

Caption: Workflow for MTT Cytotoxicity Assay.

Part 3: Data Interpretation and Next Steps

Summarizing Quantitative Data

The results of the antimicrobial and cytotoxicity screening should be compiled into a clear and concise table for easy comparison.

Microorganism/Cell Line Compound MIC (µg/mL) IC₅₀ (µg/mL) Selectivity Index (SI = IC₅₀/MIC)
S. aureus (ATCC 29213)6-Fluoro-3-methylcyclohex-2-en-1-one[Insert Data][Calculate]
E. coli (ATCC 25922)6-Fluoro-3-methylcyclohex-2-en-1-one[Insert Data][Calculate]
P. aeruginosa (ATCC 27853)6-Fluoro-3-methylcyclohex-2-en-1-one[Insert Data][Calculate]
C. albicans (ATCC 90028)6-Fluoro-3-methylcyclohex-2-en-1-one[Insert Data][Calculate]
HEK2936-Fluoro-3-methylcyclohex-2-en-1-one[Insert Data]
The Selectivity Index

The Selectivity Index (SI) is a critical parameter for evaluating the therapeutic potential of a novel compound. It is calculated as the ratio of the IC₅₀ value against a human cell line to the MIC value against a target pathogen. A higher SI value indicates greater selectivity for the microbe over host cells, suggesting a wider therapeutic window.

Future Directions

Based on the initial screening data, several follow-up studies can be pursued:

  • Minimum Bactericidal Concentration (MBC) Determination: To determine if the compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria).

  • Time-Kill Kinetic Assays: To understand the rate at which the compound kills the target microbes.[10]

  • Mechanism of Action Studies: Investigating how the compound exerts its antimicrobial effect. Given the enone structure, assays for enzyme inhibition or membrane disruption could be relevant.

  • Screening against Resistant Strains: Testing the compound against clinical isolates with known resistance profiles.

  • In vivo Efficacy and Toxicity Studies: If the in vitro data is promising, progressing to animal models of infection.

References

  • Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents.
  • In Vitro Assay Protocols for Novel Antimicrobial Compounds - Benchchem.
  • Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents.
  • Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents.
  • Application Notes and Protocols: Antimicrobial Susceptibility Testing of Novel Compounds - Benchchem.
  • Dose Dependent Antimicrobial Cellular Cytotoxicity—Implic
  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limit
  • Screening for Novel Antimicrobials from Encoded Combinatorial Libraries by Using a Two-Dimensional Agar Form
  • Screening Antibacterial Activity: A Crucial Step in Drug Discovery.
  • Evaluation of the Antimicrobial Activity and Cytotoxicity of Different Components of Natural Origin Present in Essential Oils - MDPI.
  • Multiple Enone-Directed Reactivity Modes Lead to the Selective Photochemical Fluorination of Polycyclic Terpenoid Derivatives | Request PDF - ResearchG
  • 2-Fluoroenones via an Umpolung Morita–Baylis–Hillman Reaction of Enones - PMC.
  • Synthesis of Fluorine‐Containing 3‐Aminocyclopent‐2‐enones via Intramolecular Cyclization | Request PDF - ResearchG
  • One-pot synthesis of 6-fluorocyclohex-2-en-1-ones 3 a .
  • Synthesis and structure activity relationship of fluorinated enaminones: Potential antiepileptic compunds.
  • Nucleophilic Fluoroalkylation of α,β-Enones, Arynes, and Activated Alkynes with Fluorinated Sulfones - ACS Public
  • REPUBLIC OF TURKEY HARRAN UNIVERSITY GRADUATE SCHOOL OF N
  • cyclohexane and its functionally substituted deriv
  • 3-Methyl-2-cyclohexen-1-one synthesis - chemicalbook.
  • Synthesis of 2-iodo-3-methylcyclohex-2-en-1-one.
  • Antibacterial and Anti-Influenza Activities of N-Heterocyclic Carbene–Gold Complexes.
  • Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents in the Fight against ... - PMC.
  • reductive cleavage of allylic alcohols, ethers, or acetates to olefins - Organic Syntheses Procedure.
  • Chemoselective Reduction of 3-Methylcyclohex-2-enone into rac 3-Methylcyclohex-2-enol (Seudenol)
  • GC/MS Analysis, Cytotoxicity, and Antimicrobial Properties of Six Moroccan Essential Oils Traditionally Used for COVID.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one

Welcome to the technical support center for the synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this and related fluorinated cyclohexenones. The following troubleshooting guides and FAQs are structured in a question-and-answer format to directly address specific issues you may encounter in your experiments.

I. Core Synthesis Pathway: An Overview

The asymmetric synthesis of 6-fluoro-3-methylcyclohex-2-en-1-one can be effectively achieved through a one-pot fluorination and organocatalytic Robinson annulation sequence.[1][2] This approach involves the reaction of an α-fluoro-β-keto ester with an α,β-unsaturated ketone, catalyzed by a chiral organocatalyst. While efficient, this process is sensitive to reaction conditions, and several challenges can arise.

cluster_0 One-Pot Synthesis Workflow start Start: β-keto ester fluorination Electrophilic Fluorination (e.g., Selectfluor™) start->fluorination intermediate α-fluoro-β-keto ester (in situ) fluorination->intermediate annulation Organocatalytic Robinson Annulation intermediate->annulation product 6-Fluoro-3-methylcyclohex-2-en-1-one annulation->product

Caption: One-pot synthesis workflow.

II. Troubleshooting Guide & FAQs

FAQ 1: Low to No Product Yield in One-Pot Synthesis

Question: I am attempting the one-pot synthesis of 6-fluoro-3-methylcyclohex-2-en-1-one using an α-fluoro-β-keto ester and an α,β-unsaturated ketone with an organocatalyst, but I am observing very low to no yield of the desired product. What could be the issue?

Answer:

A common reason for low yield in this one-pot reaction is the presence of acidic byproducts from the initial fluorination step, especially when using electrophilic fluorinating agents like Selectfluor™.[1] These acidic species can interfere with the subsequent organocatalyzed Robinson annulation.

Troubleshooting Steps:

  • Neutralization of Acidic Byproducts: The addition of a mild inorganic base after the fluorination step is crucial. It has been demonstrated that adding 1.5 equivalents of sodium carbonate (Na₂CO₃) can significantly improve the yield.[1] Other bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) can also be tested.

  • Reaction Monitoring:

    • Ensure the initial fluorination reaction has gone to completion before adding the base and subsequent reagents for the annulation. Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

    • After the addition of the base and the Michael acceptor (the α,β-unsaturated ketone), continue to monitor the progress of the Robinson annulation.

  • Reagent Quality and Anhydrous Conditions:

    • Use freshly opened or properly stored anhydrous solvents. Many fluorinating reagents are sensitive to moisture.[1]

    • Ensure the quality of your fluorinating agent (e.g., Selectfluor™) and your organocatalyst.

Experimental Protocol: One-Pot Asymmetric Synthesis [1]

  • To a solution of the starting β-keto ester in an anhydrous solvent (e.g., acetonitrile), add the electrophilic fluorinating agent (e.g., Selectfluor™, 1.1 eq.) and stir at room temperature until completion.

  • Add sodium carbonate (1.5 eq.) to the reaction mixture and stir for a short period.

  • Add the α,β-unsaturated ketone, a co-catalyst (e.g., a carboxylic acid), and the chiral organocatalyst (e.g., a cinchona alkaloid amine).

  • Stir the reaction at the appropriate temperature (e.g., 25 °C) and monitor its progress.

  • Upon completion, proceed with standard aqueous workup and purification by column chromatography.

FAQ 2: Poor Stereoselectivity (Enantiomeric and Diastereomeric Excess)

Question: My reaction is producing the desired 6-fluoro-3-methylcyclohex-2-en-1-one, but with low enantiomeric excess (ee) and/or diastereomeric ratio (dr). How can I improve the stereoselectivity?

Answer:

The stereochemical outcome of the reaction is primarily controlled by the chiral organocatalyst and the reaction conditions. The choice of catalyst, solvent, and any additives can have a profound impact on the enantioselectivity and diastereoselectivity.

Troubleshooting Steps:

  • Catalyst Selection:

    • Cinchona alkaloid-derived primary amines are effective catalysts for this transformation, affording high ee and dr.[1][3] If you are using a different type of catalyst, consider switching to one from this class.

    • The specific structure of the cinchona alkaloid can influence the stereochemical outcome. Screening different derivatives may be necessary.

  • Solvent Effects:

    • The polarity and coordinating ability of the solvent can affect the transition state of the reaction. Screen a range of anhydrous solvents (e.g., acetonitrile, dichloromethane, toluene) to find the optimal one for your specific substrate and catalyst combination.

  • Temperature Optimization:

    • Lowering the reaction temperature can sometimes enhance stereoselectivity by favoring the more ordered transition state. Try running the reaction at 0 °C or even lower temperatures.

  • Co-catalyst/Additive Screening:

    • The addition of a carboxylic acid co-catalyst can influence the reaction. The nature and amount of the acid can be optimized.

Table 1: Influence of Reaction Parameters on Stereoselectivity (Example Data) [1]

EntryCatalystSolventAdditiveYield (%)ee (%)dr
1Cinchona Amine ACH₃CNAcid 18298>20:1
2Cinchona Amine BCH₂Cl₂Acid 1759515:1
3Cinchona Amine ATolueneAcid 2689010:1
FAQ 3: Formation of Di-fluorinated Byproducts

Question: I am observing the formation of a di-fluorinated product in my reaction mixture. How can I suppress this side reaction?

Answer:

The formation of di-fluorinated byproducts typically occurs when the mono-fluorinated product is of similar or higher reactivity than the starting material towards the fluorinating agent.

Troubleshooting Steps:

  • Control of Stoichiometry:

    • Carefully control the stoichiometry of the electrophilic fluorinating agent. Use slightly less than one equivalent (e.g., 0.95 eq.) to minimize over-fluorination.[4]

    • Slow, dropwise addition of the fluorinating agent can also help to maintain a low instantaneous concentration and improve selectivity for the mono-fluorinated product.

  • Reaction Monitoring:

    • Closely monitor the reaction progress by TLC or LC-MS and quench the reaction as soon as the starting material is consumed to prevent further fluorination of the product.

  • Choice of Fluorinating Agent:

    • Different electrophilic fluorinating agents have varying reactivities.[5] If you are using a highly reactive agent, consider switching to a milder one, such as N-Fluorobenzenesulfonimide (NFSI), which may offer better selectivity.[6][7]

cluster_1 Troubleshooting Fluorination start Low Yield or Side Products q1 Anhydrous Conditions? start->q1 a1 Ensure Dry Solvents & Glassware q1->a1 No q2 Acidic Byproducts (One-Pot)? q1->q2 Yes a1->q2 a2 Add Mild Base (e.g., Na₂CO₃) q2->a2 Yes q3 Poor Stereoselectivity? q2->q3 No a2->q3 a3 Optimize Catalyst, Solvent & Temperature q3->a3 Yes q4 Over-fluorination? q3->q4 No a3->q4 a4 Control Stoichiometry of Fluorinating Agent q4->a4 Yes end Successful Synthesis q4->end No a4->end

Caption: Troubleshooting decision tree.

FAQ 4: General Issues with Electrophilic Fluorination

Question: I am new to electrophilic fluorination. What are some general tips for ensuring success?

Answer:

Electrophilic fluorination reactions can be sensitive, but following good laboratory practices can significantly increase your success rate.

Key Considerations:

  • Anhydrous Conditions: This is one of the most critical factors. Ensure all glassware is oven or flame-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents, as trace amounts of water can quench the fluorinating reagent.

  • Inert Atmosphere: Perform the reaction under an inert atmosphere to prevent side reactions with atmospheric moisture and oxygen.

  • Reagent Quality: The quality and activity of your fluorinating agent are paramount. Use reagents from a reputable supplier and store them according to the manufacturer's instructions.

  • Temperature Control: Many fluorination reactions are exothermic. Maintaining the recommended reaction temperature is crucial for controlling the reaction rate and preventing side reactions. For sensitive substrates, starting at a lower temperature (e.g., -78 °C) and slowly warming to room temperature is often beneficial.

  • Purification: The purification of fluorinated compounds can sometimes be challenging due to their unique physical properties. You may need to screen different solvent systems for column chromatography or consider other purification techniques like distillation or crystallization.

III. References

  • Huang, X., Zhao, W., Zhang, X., Liu, M., de Sousa, S. N., & Zhang, W. (2018). One-pot Fluorination and Organocatalytic Robinson Annulation for Asymmetric Synthesis of Mono- and Difluorinated Cyclohexenones. Molecules, 23(9), 2251. [Link]

  • PubMed. (2018). One-pot Fluorination and Organocatalytic Robinson Annulation for Asymmetric Synthesis of Mono- and Difluorinated Cyclohexenones. Molecules, 23(9), 2251. [Link]

  • ResearchGate. (2018). Bio-active fluorinated cyclohexenones. [Link]

  • Macmillan Group, Princeton University. (2011). Enantioselective Organocatalytic R-Fluorination of Cyclic Ketones. [Link]

  • CHIMIA. (2010). Asymmetric Synthesis of Fluorine-containing Compounds Using Organocatalysts. CHIMIA International Journal for Chemistry, 64(4), 235-240. [Link]

  • ResearchGate. (2018). One-pot synthesis of 6-fluorocyclohex-2-en-1-ones 3 a. [Link]

  • PubMed. (2025). Recent Advancement on Selectfluor Mediated Synthesis of Heterocyclic Molecules. The Chemical Record, 25(4), e202400216. [Link]

  • springerprofessional.de. (n.d.). N-Fluorobenzenesulfonimide (NFSI): A Multipurpose Reagent. [Link]

Sources

Optimization

"byproduct formation in organocatalytic fluorination of cyclohexenones"

Technical Support Center: Organocatalytic Fluorination of Cyclohexenones Welcome to the advanced troubleshooting and methodology center for the organocatalytic fluorination of cyclic enones and ketones. As a Senior Appli...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Organocatalytic Fluorination of Cyclohexenones

Welcome to the advanced troubleshooting and methodology center for the organocatalytic fluorination of cyclic enones and ketones. As a Senior Application Scientist, I have structured this guide to address the fundamental mechanistic challenges—often referred to as the "ketone fluorination problem"—and the specific byproduct cascades that occur when working with highly reactive α,β-unsaturated systems.

Part 1: Diagnostic FAQs (Mechanistic Insights)

Q1: Why does direct electrophilic fluorination of cyclohexenones result in a complex mixture of byproducts, whereas cyclohexanones proceed cleanly? A: This is a fundamental issue of orbital hybridization and activation modes. Cyclohexanones undergo standard enamine catalysis, where the α-carbon is activated. However, cyclohexenones are α,β-unsaturated. When an amine catalyst condenses with a cyclohexenone, it forms a dienamine intermediate. This extended conjugated system shifts the nucleophilic character away from the α-position (which is sp2 hybridized) to the γ-position. Attempting direct α-fluorination with reagents like N-fluorobenzenesulfonimide (NFSI) leads to a chaotic mixture of γ-fluoro adducts, polyfluorinated oligomers, and elimination byproducts. To synthesize α-fluoro cyclohexenones cleanly, we strongly recommend abandoning direct fluorination in favor of a cascade strategy (e.g., fluorination of a β-ketoester followed by Robinson annulation)[1].

Q2: When fluorinating saturated cyclic ketone intermediates, why do I see massive amounts of unreacted starting material when using standard secondary amines (like L-proline)? A: Secondary amines suffer from severe steric hindrance when condensing with cyclic ketones, leading to a highly unfavorable equilibrium for enamine formation[2]. Because the steady-state concentration of the reactive enamine is near zero, the electrophilic fluorinating agent sits unreacted or degrades. Causality-driven solution: Switch to a primary amine catalyst, specifically a Cinchona alkaloid derivative (e.g., 9-amino-9-deoxy-epi-quinidine). Primary amines lack the steric bulk of secondary amines, driving the equilibrium forward to form the necessary enamine intermediate efficiently[2].

Q3: My reaction yields significant amounts of di-fluorinated byproducts. What causes this, and how can I suppress it? A: Once the first fluorine atom is installed, its strong electron-withdrawing nature significantly lowers the pKa of the remaining α-proton. This makes the mono-fluorinated product more acidic than the starting material, causing it to re-enolize or form an enamine even faster than the unreacted substrate[3]. Causality-driven solution: You must exploit kinetic control. Lower the reaction temperature to -20 °C to differentiate the activation energies of the first and second fluorination events, and strictly limit your fluorinating agent (NFSI or Selectfluor) to 1.05 equivalents[3].

Part 2: Troubleshooting Workflow

The following diagnostic workflow illustrates the strategic divergence between attempting direct functionalization (which leads to dienamine-induced byproducts) and utilizing the recommended cascade methodology.

CyclohexenoneFluorination Start Target: α-Fluoro Cyclohexenone Direct Attempt Direct Fluorination (Amine + NFSI) Start->Direct Suboptimal Cascade Cascade Strategy (β-Ketoester + Selectfluor) Start->Cascade Recommended Dienamine Dienamine Formation (Mixture of α/γ adducts) Direct->Dienamine RobAnn Robinson Annulation (Cinchona Primary Amine) Cascade->RobAnn Add Enone LowYield Complex Byproduct Mixture (Elimination / Polyfluorination) Dienamine->LowYield Success High Enantiopurity 6-Fluoro-cyclohex-2-en-1-one RobAnn->Success

Strategic workflow for synthesizing fluorinated cyclohexenones to avoid dienamine byproducts.

Part 3: Quantitative Optimization Matrix

The table below summarizes the empirical data driving our catalyst and strategic choices. Notice how direct functionalization of the enone fails universally, while the cascade approach yields high enantiopurity.

StrategySubstrateCatalyst SystemMajor Byproduct ProfileYield (%)ee (%)
Direct Fluorination CyclohexenoneL-Proline (20 mol%)γ-Fluoro dienamine adducts< 15N/A
Direct Fluorination CyclohexenoneCinchona Primary AminePolyfluorination / Elimination< 20N/A
Direct Fluorination Cyclohexanone9-Amino-epi-quinidine + TCADifluorination (at 20 °C)7599
Cascade (Step 1) β-KetoesterNone (Selectfluor used)Unreacted SM (if < 120 °C)> 95N/A
Cascade (Step 2) Fluoro-β-ketoester + Enone9-Amino-epi-quinidine + TFAAldol oligomers (if high conc.)8599

Part 4: Self-Validating Experimental Protocol

To bypass the dienamine byproduct cascade entirely, the most robust method for generating highly enantioenriched fluorinated cyclohexenones is a one-pot fluorination followed by an organocatalytic Robinson annulation[1].

Objective: Asymmetric synthesis of 6-fluorocyclohex-2-en-1-ones.

Phase 1: Electrophilic Fluorination (Reagent Control)

  • Preparation: Charge a microwave-safe reaction vial with the starting β-ketoester (1.0 equiv) and Selectfluor (1.1 equiv) in ethanol (0.5 M concentration).

  • Reaction: Seal the vial and heat at 120 °C for 20 minutes under microwave irradiation.

  • Self-Validation Check: Before proceeding, pull a 50 µL aliquot and analyze via 19 F NMR. Validation criteria: You must observe the complete disappearance of the Selectfluor signal and the emergence of a single, sharp multiplet corresponding to the racemic α-fluoro-β-ketoester. If unreacted Selectfluor remains, di-fluorination will contaminate Phase 2.

Phase 2: Organocatalytic Robinson Annulation (Catalyst Control) 4. Reagent Addition: Cool the validated reaction mixture to 25 °C. Add the Michael acceptor (e.g., an α,β-unsaturated chalcone, 1.2 equiv). 5. Catalyst Initiation: Add 9-amino-9-deoxy-epi-quinidine (20 mol%) and trifluoroacetic acid (TFA, 20 mol%).

  • Mechanistic Rationale: The primary amine selectively condenses with the enone to form an iminium ion, lowering its LUMO. The α-fluoro-β-ketoester attacks stereoselectively. The amine then facilitates the subsequent intramolecular aldol condensation to close the cyclohexenone ring.

  • Incubation: Stir the mixture at 25 °C for 24–48 hours. Monitor via TLC until the Michael acceptor is consumed.

  • Workup: Quench with saturated aqueous NH 4​ Cl to hydrolyze the catalyst-product complex. Extract with EtOAc (3x), dry over Na 2​ SO 4​ , and purify via silica gel flash chromatography.

References

  • Enantioselective Organocatalytic α-Fluorination of Cyclic Ketones Source: Journal of the American Chemical Society URL:[Link]

  • Kinetics of Electrophilic Fluorinations of Enamines and Carbanions: Comparison of the Fluorinating Power of N–F Reagents Source: Journal of the American Chemical Society URL:[Link]

  • One-pot Fluorination and Organocatalytic Robinson Annulation for Asymmetric Synthesis of Mono- and Difluorinated Cyclohexenones Source: Molecules (MDPI) URL:[Link]

Sources

Troubleshooting

Technical Support Center: Purification of 6-Fluoro-3-methylcyclohex-2-en-1-one

Welcome to the Technical Support Center for the isolation and purification of 6-Fluoro-3-methylcyclohex-2-en-1-one . Fluorinated cyclic enones are highly valuable intermediates in medicinal chemistry, but their purificat...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the isolation and purification of 6-Fluoro-3-methylcyclohex-2-en-1-one . Fluorinated cyclic enones are highly valuable intermediates in medicinal chemistry, but their purification is notoriously challenging. The presence of a highly electronegative fluorine atom adjacent to a carbonyl group (the α-position) introduces severe risks of dehydrofluorination, C6-epimerization, and high volatility[1].

This guide is designed for researchers and process chemists to troubleshoot common degradation issues and implement self-validating purification workflows.

Part 1: Troubleshooting & FAQs

Q1: My crude NMR looks clean, but after silica gel chromatography, the product turns dark and I see aromatic peaks. What is happening? A: You are observing acid-catalyzed dehydrofluorination followed by aromatization. Standard silica gel contains acidic silanol groups. When 6-fluoro-3-methylcyclohex-2-en-1-one binds to these acidic sites, the carbonyl oxygen is protonated. This increases the acidity of the protons at the C5 position, facilitating the elimination of hydrogen fluoride (HF)[1]. The resulting diene rapidly tautomerizes/oxidizes into an aromatic m-cresol derivative.

  • Causality-Driven Solution: You must neutralize the stationary phase. Pre-treat your silica gel with 1% Triethylamine (Et₃N) to cap the acidic silanol groups before loading your sample.

Q2: I am losing enantiomeric/diastereomeric purity at the C6 position during workup. How can I prevent this? A: The C6 proton is flanked by both a carbonyl group and a fluorine atom, making it exceptionally acidic. Exposure to even mild bases (or extended time in polar protic solvents) promotes keto-enol tautomerization. When the enol re-ketonizes, the stereocenter at C6 is scrambled, leading to epimerization[2].

  • Causality-Driven Solution: Maintain a strictly neutral pH during aqueous workup. If you must use a base to neutralize residual acids from the fluorination step, use a mild wash (e.g., saturated NaHCO₃) and immediately wash with brine to remove residual alkalinity. Do not leave the compound sitting in basic aqueous layers.

Q3: Yields are inexplicably low after solvent removal, but no degradation peaks are visible in the NMR. Where is my product? A: It is in your rotary evaporator's solvent trap. Low molecular weight fluorinated ketones exhibit surprisingly high vapor pressures.

  • Causality-Driven Solution: Never subject 6-fluoro-3-methylcyclohex-2-en-1-one to high vacuum (<50 mbar) or elevated water bath temperatures (>25 °C) during solvent removal.

Part 2: Data Presentation

The following table summarizes the performance of various purification techniques when applied to α-fluorinated cyclohexenones, highlighting the trade-offs between yield, purity, and degradation risks.

Purification MethodYield RetentionPurity AchievedScalabilityRisk of HF Elimination
Standard Silica Gel Low (<40%)ModerateHighHigh (Acid-catalyzed)
Deactivated Silica (1% Et₃N) High (>85%)HighHighLow (Neutralized silanols)
Neutral Alumina Moderate (~60%)ModerateHighModerate (Surface basicity)
Prep-HPLC (C18, Neutral) Very High (>95%)Ultra-HighLow-ModerateVery Low (Neutral pH)

Part 3: Experimental Protocols

Protocol A: Deactivated Silica Gel Chromatography

Use this protocol for scalable, routine purification of crude batches.

  • Column Preparation: Prepare a slurry of silica gel (230–400 mesh) in a solvent mixture of Hexanes containing 1% (v/v) Triethylamine (Et₃N). Pour the slurry into the column and flush with 2 column volumes of the same solvent to fully deactivate the acidic silanol sites.

  • Equilibration: Flush the column with 2 column volumes of your starting mobile phase (e.g., 95:5 Hexanes:Ethyl Acetate) to remove excess Et₃N, which could otherwise co-elute with your product.

  • Loading: Dissolve the crude 6-fluoro-3-methylcyclohex-2-en-1-one in a minimum amount of the mobile phase and load it onto the column carefully.

  • Elution: Elute using a gentle gradient (e.g., 5% to 15% Ethyl Acetate in Hexanes).

  • Validation (2D TLC): To verify that the product is not degrading on the plate, spot the purified fraction on a TLC plate. Elute vertically, dry the plate, rotate it 90 degrees, and elute again. A single spot on the diagonal confirms that the compound is stable under these chromatographic conditions.

  • Concentration: Combine the pure fractions and concentrate on a rotary evaporator with the water bath set strictly to ≤25 °C and vacuum no lower than 150 mbar .

Protocol B: Preparative Reverse-Phase HPLC

Use this protocol for highly sensitive batches, analytical standards, or when C6-epimerization must be absolutely avoided.

  • System Setup: Equip a Preparative HPLC with a C18 column (e.g., 250 x 21.2 mm, 5 µm).

  • Mobile Phase Selection: Use a gradient of Milli-Q Water (Solvent A) and HPLC-grade Acetonitrile (Solvent B). Critical: Do not add Trifluoroacetic acid (TFA) or Formic acid. The mobile phase must remain strictly neutral to prevent acid-catalyzed dehydrofluorination[1].

  • Detection: Monitor UV absorbance at 230 nm (corresponding to the α,β-unsaturated ketone chromophore).

  • Fraction Collection & Recovery: Collect the target peak into pre-chilled flasks. To recover the product without risking evaporative loss, freeze the fractions immediately using liquid nitrogen and remove the water/acetonitrile via lyophilization (freeze-drying) rather than rotary evaporation.

Part 4: Purification Troubleshooting Workflow

G Start Crude 6-Fluoro-3-methylcyclohex-2-en-1-one AcidCheck Is the crude mixture highly acidic? Start->AcidCheck Neutralize Wash with Na2CO3 (Prevent HF loss) AcidCheck->Neutralize Yes EpimerCheck Is C6 epimerization observed (NMR)? AcidCheck->EpimerCheck No Neutralize->EpimerCheck AvoidBase Avoid strong bases; Maintain neutral pH EpimerCheck->AvoidBase Yes SilicaCheck Does product degrade on standard silica? EpimerCheck->SilicaCheck No AvoidBase->SilicaCheck PrepMethod Use Deactivated Silica or Prep-HPLC SilicaCheck->PrepMethod Yes Pure Pure Product Isolated SilicaCheck->Pure No PrepMethod->Pure

Troubleshooting workflow for the purification of 6-fluoro-3-methylcyclohex-2-en-1-one.

References

  • Huang, X., Zhao, W., Zhang, X., Liu, M., et al. "One-pot Fluorination and Organocatalytic Robinson Annulation for Asymmetric Synthesis of Mono- and Difluorinated Cyclohexenones." Molecules, 2018. [Link]

Sources

Optimization

Technical Support Center: Enhancing Diastereoselectivity in the Synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one

Welcome to the technical support center for the synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize the...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize the diastereoselectivity of this important synthetic transformation. Here, we provide in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during this synthesis. Our approach is grounded in mechanistic principles to provide not just solutions, but a deeper understanding of the factors governing the stereochemical outcome of the reaction.

Introduction: The Importance of Diastereoselectivity

The synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one often yields a mixture of diastereomers, which can have significantly different biological activities and physical properties. Achieving high diastereoselectivity is crucial for ensuring the efficacy and safety of downstream applications, particularly in drug development. This guide will help you navigate the complexities of this reaction and improve the diastereomeric ratio (d.r.) of your product.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one, providing potential causes and actionable solutions.

Issue 1: Low Diastereomeric Ratio (d.r.)

Q: My reaction is producing a nearly 1:1 mixture of diastereomers. What are the primary factors I should investigate to improve the diastereoselectivity?

A: A low diastereomeric ratio is a common challenge in this synthesis and can be influenced by several factors. The key is to understand how these factors affect the transition state of the fluorination step. Here’s a breakdown of potential causes and how to address them:

1. Sub-optimal Catalyst System:

  • Cause: The catalyst plays a critical role in creating a chiral environment that favors the formation of one diastereomer over the other. An inappropriate catalyst or co-catalyst may not provide sufficient steric hindrance or electronic guidance.

  • Solution:

    • Catalyst Screening: If you are using an organocatalytic approach, such as a Robinson annulation followed by fluorination, the choice of catalyst is paramount. Primary-secondary diamines and cinchona alkaloid derivatives have shown excellent results in controlling stereoselectivity.[1][2][3] Consider screening a variety of these catalysts.

    • Co-catalyst/Additive Optimization: The presence of an acid or base co-catalyst can significantly impact the reaction's stereochemical outcome. For example, in diamine-catalyzed reactions, different acids can influence the transition state geometry.

2. Inappropriate Fluorinating Agent:

  • Cause: The steric bulk and reactivity of the fluorinating agent can influence the direction of fluoride attack on the enolate or enamine intermediate.

  • Solution:

    • Electrophilic Fluorinating Agents: Common electrophilic fluorinating agents include N-fluorobenzenesulfonimide (NFSI) and Selectfluor®.[4][5] The choice between these can affect diastereoselectivity. It is advisable to screen both to determine which is optimal for your specific substrate and catalyst system.

3. Unfavorable Reaction Conditions:

  • Cause: Temperature and solvent can have a profound effect on the diastereoselectivity of the reaction. Higher temperatures can lead to a less selective reaction, while the polarity of the solvent can influence the stability of the transition states.

  • Solution:

    • Temperature Optimization: Running the reaction at lower temperatures often enhances diastereoselectivity by favoring the kinetically controlled product.

    • Solvent Screening: The polarity of the solvent can affect the conformation of the catalyst-substrate complex. A screen of aprotic solvents with varying polarities (e.g., THF, CH2Cl2, toluene) is recommended.

Experimental Protocol for Optimizing Diastereoselectivity:

  • Catalyst Screening:

    • Set up parallel reactions using different chiral catalysts (e.g., a selection of primary-secondary diamines or cinchona alkaloids) under your standard reaction conditions.

    • Analyze the diastereomeric ratio of the product from each reaction using a suitable analytical method (e.g., chiral HPLC or NMR spectroscopy).

  • Fluorinating Agent and Condition Screening:

    • Once the optimal catalyst has been identified, perform a second screen to evaluate the effect of the fluorinating agent (NFSI vs. Selectfluor®), temperature, and solvent.

    • A design of experiments (DoE) approach can be beneficial for efficiently exploring these parameters.

Issue 2: Inconsistent Diastereomeric Ratios Between Batches

Q: I am observing significant variability in the diastereomeric ratio from one experiment to the next, even when I try to keep the conditions the same. What could be the cause of this inconsistency?

A: Inconsistent results often point to subtle, uncontrolled variables in your experimental setup. Here are some common culprits:

1. Reagent Purity and Handling:

  • Cause: The purity of your starting materials, catalyst, and fluorinating agent can impact the reaction outcome. Moisture or other impurities can interfere with the catalytic cycle.

  • Solution:

    • Ensure all reagents are of high purity and are handled under anhydrous and inert conditions where necessary.

    • Use freshly distilled solvents.

2. Reaction Setup and Stirring:

  • Cause: In heterogeneous reactions, inefficient stirring can lead to localized concentration gradients and inconsistent results. The rate of addition of reagents can also be critical.

  • Solution:

    • Ensure vigorous and consistent stirring for all reactions.

    • For sensitive reactions, consider the slow addition of one of the reagents via a syringe pump to maintain a low and steady concentration.

3. Temperature Control:

  • Cause: Small fluctuations in temperature, especially for reactions run at low temperatures, can have a significant impact on selectivity.

  • Solution:

    • Use a reliable cryostat or cooling bath to maintain a constant temperature throughout the reaction.

Frequently Asked Questions (FAQs)

Q1: How does the pre-existing stereocenter at the 3-position influence the diastereoselectivity of the fluorination at the 6-position?

A1: The methyl group at the 3-position acts as a chiral directing group. In a substrate-controlled scenario, the incoming fluorinating agent will preferentially attack from the less sterically hindered face of the cyclohexenone ring. The degree of this control depends on the conformation of the ring and the size of the fluorinating agent. However, in a catalyst-controlled reaction, the chiral catalyst can override the inherent preference of the substrate, forcing the fluorination to occur from the opposite face to achieve the desired diastereomer.[1][6]

Q2: Can the order of the fluorination and cyclization steps be altered to improve diastereoselectivity?

A2: Yes, the timing of the fluorination step is a critical consideration. In a Robinson annulation approach, you can either fluorinate a precursor before the cyclization or fluorinate the formed cyclohexenone.

  • Fluorination before Cyclization: This involves the fluorination of an acyclic precursor. The subsequent intramolecular aldol reaction and dehydration will then establish the stereocenters. The stereochemical outcome will be influenced by the transition state of the cyclization step.

  • Fluorination after Cyclization: This is a more common approach where the 3-methylcyclohex-2-en-1-one is formed first, and then the fluorination at the 6-position is carried out. In this case, the diastereoselectivity is determined during the fluorination of the cyclic ketone.

Experimenting with both strategies can reveal which approach offers better stereocontrol for your specific system.

Q3: What analytical techniques are best suited for determining the diastereomeric ratio of 6-Fluoro-3-methylcyclohex-2-en-1-one?

A3: The most common and reliable methods for determining the diastereomeric ratio are:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are powerful tools. The signals for the protons and the fluorine atom in each diastereomer will have slightly different chemical shifts and coupling constants, allowing for integration and quantification of the ratio.

  • High-Performance Liquid Chromatography (HPLC): Chiral HPLC is often used to separate enantiomers, but it can also be effective for separating diastereomers.

  • Gas Chromatography (GC): If the diastereomers are volatile and thermally stable, GC with a chiral stationary phase can be used for separation and quantification.

Data Presentation

The following table summarizes the effect of different catalysts on the diastereoselectivity of the fluorination of (R)-3-methylcyclohexanone, which serves as a good model for understanding the factors at play in the synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one.

CatalystDiastereomeric Ratio (trans:cis)Enantiomeric Excess (ee)Reference
Dihydroquinidine-based catalyst99:199%[1]
Cinchonidine-based catalyst1:9999%[1]

This data highlights the powerful influence of the catalyst in dictating the stereochemical outcome, allowing for the selective formation of either the trans or cis diastereomer.

Visualizations

Experimental Workflow for Optimizing Diastereoselectivity

workflow cluster_start Initial Synthesis cluster_optimization Optimization Strategy cluster_analysis Analysis cluster_end Outcome start Low Diastereoselectivity Observed catalyst Screen Chiral Catalysts (e.g., Cinchona Alkaloids, Diamines) start->catalyst conditions Vary Reaction Conditions (Temperature, Solvent) catalyst->conditions reagent Test Different Fluorinating Agents (NFSI, Selectfluor®) conditions->reagent analysis Determine d.r. by NMR/HPLC reagent->analysis end Improved Diastereoselectivity analysis->end

Caption: A logical workflow for troubleshooting and optimizing the diastereoselectivity of the synthesis.

Mechanistic Rationale for Diastereoselectivity

mechanism cluster_reactants Reactants cluster_transition_states Transition States cluster_products Products enolate Chiral Enolate/ Enamine Intermediate ts1 Transition State 1 (Lower Energy) enolate->ts1 Favored Attack ts2 Transition State 2 (Higher Energy) enolate->ts2 Disfavored Attack fluorinating_agent Fluorinating Agent (F+) fluorinating_agent->ts1 fluorinating_agent->ts2 major Major Diastereomer ts1->major minor Minor Diastereomer ts2->minor

Caption: Simplified energy diagram illustrating the formation of major and minor diastereomers via different transition states.

References

  • Brenner-Moyer, S. E., & MacMillan, D. W. C. (2011). Enantioselective Organocatalytic α-Fluorination of Cyclic Ketones. Journal of the American Chemical Society, 133(11), 3740-3743. [Link]

  • MacMillan, D. W. C., et al. (2011). Enantioselective Organocatalytic α-Fluorination of Cyclic Ketones. Journal of the American Chemical Society, 133(6), 1738-1741. [Link]

  • Poorsadeghi, S., et al. (2022). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. Molecules, 27(14), 4477. [Link]

  • Zhao, G., et al. (2010). Enantioselective synthesis of functionalized fluorinated cyclohexenones via robinson annulation catalyzed by primary-secondary diamines. The Journal of Organic Chemistry, 75(1), 117-122. [Link]

  • Enders, D., & Hüttl, M. R. (2011). Enantioselective organocatalytic α-fluorination of cyclic ketones. Journal of the American Chemical Society, 133(6), 1738-1741. [Link]

  • Sodeoka, M., et al. (2014). Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. Chemical Reviews, 114(17), 8981-9101. [Link]

  • Kulesza, A., & Gawronski, J. (2009). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Molecules, 14(11), 4469-4481. [Link]

Sources

Troubleshooting

Technical Support Center: Scale-Up Synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one

Welcome to the Process Chemistry Technical Support Center. This guide is designed for researchers and drug development professionals scaling up the synthesis of alpha-fluorinated enones.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Process Chemistry Technical Support Center. This guide is designed for researchers and drug development professionals scaling up the synthesis of alpha-fluorinated enones.

Process Overview & Mechanistic Causality

The introduction of a fluorine atom alpha to a carbonyl group is a critical transformation in medicinal chemistry, often utilized to block metabolic liabilities and modulate lipophilicity. However, 1[1], frequently resulting in poor regioselectivity (alpha vs. gamma attack) and runaway exotherms.

To circumvent these scale-up liabilities, this validated workflow utilizes a two-step indirect fluorination strategy:

  • Kinetic Enolization: We force the formation of the kinetic silyl dienol ether (1-siloxy-3-methyl-1,5-cyclohexadiene) rather than the thermodynamic 1,3-diene. Deprotonating at C6 (alpha) rather than C4 (gamma) is the fundamental causal factor that dictates the final regioselectivity.

  • Electrophilic Fluorination: We utilize Selectfluor, a bench-stable F+ source. 2[2], regenerating the ketone at C1 and yielding the desired 6-fluoro target.

Quantitative Process Parameters

The following stoichiometry and parameters are optimized for a 100-gram scale-up campaign.

MaterialMW ( g/mol )EquivalentsMass / VolumeRole in Synthesis
3-Methylcyclohex-2-en-1-one 110.161.00100.0 g (0.91 mol)Starting Material
LDA (2.0 M in THF/Heptane) 107.151.10500 mL (1.00 mol)Kinetic Base
TMSCl (Trimethylsilyl chloride) 108.641.20118.3 g (138 mL)Silylating Agent
Selectfluor 354.261.05337.8 g (0.95 mol)Electrophilic F+ Source
Acetonitrile (Anhydrous) 41.05-1.5 LStep 2 Solvent

Standard Operating Procedures (SOP) & Validation Checkpoints

Step 1: Synthesis of 1-Trimethylsiloxy-3-methyl-1,5-cyclohexadiene

Causality Note: Strict temperature control is required to prevent equilibration to the thermodynamic enolate.

  • Setup: Purge a 3 L jacketed reactor with N2. Charge the reactor with 800 mL of anhydrous THF and cool the internal temperature (T_int) to -78 °C.

  • Base Addition: Transfer 500 mL of 2.0 M LDA solution into the reactor.

  • Substrate Dosing: Dissolve 100.0 g of 3-methylcyclohex-2-en-1-one in 200 mL of THF. Add this solution dropwise over 90 minutes via an addition funnel, maintaining T_int ≤ -70 °C. Stir for 45 minutes post-addition.

  • Silylation: Add TMSCl (138 mL) dropwise over 30 minutes. Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature over 2 hours.

  • Workup: Quench with cold saturated NaHCO3 (500 mL). Extract with hexanes (2 x 500 mL). Wash the organic layer with brine, dry over Na2SO4, and concentrate under reduced pressure.

ngcontent-ng-c834184739="" class="ng-star-inserted">

Self-Validation Checkpoint 1: Before proceeding, analyze a concentrated 0.1 mL aliquot via 1H NMR (CDCl3). The absence of a multiplet at ~2.3 ppm (C6 protons) and the appearance of a new vinylic proton signal confirm successful 1,5-diene formation. If the 1,3-diene is detected, the batch must be diverted, as[3].

Step 2: Electrophilic Fluorination

Causality Note: Selectfluor addition is highly exothermic. Controlled dosing prevents thermal degradation of the sensitive alpha-fluoro ketone.

  • Setup: In a clean 3 L jacketed reactor, dissolve the crude silyl dienol ether from Step 1 in 1.5 L of anhydrous acetonitrile. Cool T_int to 0 °C.

  • Fluorination: 4[4], do not add solid Selectfluor directly. Instead, prepare a flowable slurry of Selectfluor (337.8 g) in 500 mL of MeCN. Dose the slurry into the reactor in 50 mL portions over 2 hours, ensuring T_int never exceeds 5 °C.

  • Maturation: Allow the reaction to warm to room temperature and stir for 4 hours.

  • Workup: Filter the resulting white suspension (chloromethyl-DABCO byproduct) through a Celite pad. Concentrate the filtrate, partition between EtOAc and water, dry the organic layer, and concentrate to yield the crude product.

Self-Validation Checkpoint 2: Monitor the reaction via 19F NMR. The target product will display a characteristic doublet of doublets around -180 to -190 ppm. Over-fluorination (difluorination) will appear as a distinct, unwanted signal near -100 ppm.

Troubleshooting & FAQs

Q: Why am I seeing high levels of 4-fluoro-3-methylcyclohex-2-en-1-one (Gamma-fluorination) in my final product? A: This is a regioselectivity failure originating in Step 1. If the enolization temperature rises above -70 °C, or if an amine base (like Et3N) is used instead of LDA, the system equilibrates to the thermodynamic 1,3-diene. When Selectfluor attacks the 1,3-diene, it reacts at the gamma position (C4). Ensure strict cryogenic control during LDA addition.

Q: How do I control the exotherm during the Selectfluor addition on a >100g scale? A: 4[4]. Never add Selectfluor as a bulk solid on scale. Suspend it in acetonitrile and use a slurry pump or wide-bore addition funnel, dosing slowly while utilizing active jacket cooling to maintain T_int < 5 °C.

Q: My product degrades heavily during silica gel chromatography. What are the alternatives? A: Alpha-fluoro enones are sensitive to the slightly acidic, active sites on standard silica gel, which can catalyze defluorination or decomposition. For scale-up, bypass chromatography entirely by utilizing short-path vacuum distillation. If chromatography is unavoidable, buffer your silica gel with 1% Et3N prior to loading.

Mechanistic Workflow Diagram

Workflow cluster_enolization Step 1: Enolization & Silylation cluster_fluorination Step 2: Electrophilic Fluorination SM 3-Methylcyclohex-2-en-1-one (Starting Material) Kinetic Kinetic Conditions LDA, -78°C, then TMSCl SM->Kinetic Correct Thermo Thermodynamic Conditions Et3N, TMSCl, Heat SM->Thermo Incorrect Diene15 1-Siloxy-3-methyl- 1,5-cyclohexadiene (Desired Intermediate) Kinetic->Diene15 Diene13 1-Siloxy-3-methyl- 1,3-cyclohexadiene (Undesired Intermediate) Thermo->Diene13 Fluorination Selectfluor in MeCN 0°C to RT Diene15->Fluorination Diene13->Fluorination Target 6-Fluoro-3-methyl- cyclohex-2-en-1-one (Target Product) Fluorination->Target Alpha-attack Byproduct 4-Fluoro-3-methyl- cyclohex-2-en-1-one (Gamma-Fluoro Byproduct) Fluorination->Byproduct Gamma-attack

Figure 1: Mechanistic workflow for the scale-up synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one.

Sources

Optimization

"stability issues of 6-Fluoro-3-methylcyclohex-2-en-1-one during workup"

Welcome to the technical support center for 6-Fluoro-3-methylcyclohex-2-en-1-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges enco...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for 6-Fluoro-3-methylcyclohex-2-en-1-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges encountered during the workup and purification of this valuable synthetic intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity of your compound.

Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during the experimental workup of 6-Fluoro-3-methylcyclohex-2-en-1-one.

Issue 1: Product Degradation During Aqueous Workup

Symptom: You observe a significant loss of your desired product or the appearance of new, unidentified spots on your TLC plate after performing aqueous washes (e.g., with NaHCO₃, NH₄Cl, or brine).

Probable Cause: 6-Fluoro-3-methylcyclohex-2-en-1-one, being an α,β-unsaturated ketone, is susceptible to nucleophilic attack. Under basic or even neutral aqueous conditions, water or hydroxide ions can act as nucleophiles, leading to degradation. The primary degradation pathways are likely Michael (1,4-conjugate) addition of water or hydroxide, and potentially retro-Michael reactions if the compound was formed via a Michael addition.[1][2][3] The presence of the electron-withdrawing fluorine atom at the α-position can further activate the enone system towards nucleophilic attack.

Solution: Minimized-Contact Aqueous Workup Protocol

This protocol is designed to minimize the contact time of the fluorinated enone with the aqueous phase, thereby reducing the risk of hydration and other side reactions.

Step-by-Step Methodology:

  • Initial Quench (if applicable): If your reaction is quenched with water, do so at a low temperature (0 °C) and proceed immediately to the extraction step.

  • Extraction:

    • Extract the reaction mixture with a non-polar, water-immiscible organic solvent such as dichloromethane (DCM) or ethyl acetate (EtOAc). Use a sufficient volume to ensure complete extraction in a minimal number of steps (e.g., 3 x 50 mL for a 100 mL reaction volume).

  • Washing:

    • Wash the combined organic layers sequentially with:

      • Saturated aqueous ammonium chloride (NH₄Cl) solution (if a basic reaction needs to be neutralized). This is a mildly acidic wash that is generally less harsh than dilute HCl.

      • Brine (saturated aqueous NaCl solution). This helps to remove the bulk of the water from the organic phase.

    • Crucially, perform these washes quickly. Do not let the layers sit in the separatory funnel for extended periods.

  • Drying:

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Ensure the drying agent is added in sufficient quantity until it no longer clumps together.

    • Filter the drying agent and wash it with a small amount of fresh solvent to recover any adsorbed product.

  • Solvent Removal:

    • Concentrate the filtrate in vacuo using a rotary evaporator. It is important to use a moderate bath temperature (e.g., ≤ 40 °C) to prevent thermal degradation of the product.

Causality Behind Choices:

  • Speed: Minimizing the time the compound is in a biphasic system reduces the opportunity for interfacial reactions.

  • Brine Wash: This is preferred over a plain water wash as it more effectively removes dissolved water from the organic layer, aiding the subsequent drying step.

  • Anhydrous Sulfates: These are neutral drying agents, avoiding the potential for acid or base-catalyzed degradation that could occur with other drying agents.

Issue 2: Product Decomposition on Silica Gel During Flash Chromatography

Symptom: You observe streaking on the TLC plate, a low recovery of the product after column chromatography, or the elution of multiple new compounds not present in the crude mixture.

Probable Cause: Standard silica gel is slightly acidic and can catalyze the degradation of sensitive compounds. For an α-fluoroenone, this acidity can promote several decomposition pathways, including:

  • Michael Addition: The silica surface has Si-OH groups that can act as nucleophiles, or adsorbed water can be delivered to the enone.

  • Epimerization: The acidic protons on the silica surface can facilitate enolization, potentially leading to epimerization at the C-6 position if the stereocenter is not thermodynamically the most stable.

  • Dehydrofluorination: Although less common without a strong base, elimination of HF to form a cyclohexadienone is a possibility, especially with heat or prolonged exposure.

Solution: Neutralized Silica Gel Chromatography Protocol

This protocol modifies the standard silica gel to create a more inert stationary phase, mitigating acid-catalyzed degradation.

Step-by-Step Methodology:

  • Silica Gel Neutralization:

    • Prepare a slurry of silica gel in your desired eluent system.

    • Add triethylamine (Et₃N) to the slurry to a final concentration of 0.5-1% (v/v).[4][5]

    • Stir the slurry for 15-20 minutes to ensure thorough neutralization of the acidic sites on the silica.

  • Column Packing:

    • Pack the column with the neutralized silica gel slurry as you normally would.

  • Elution:

    • Use an eluent system that also contains 0.5-1% triethylamine. This maintains the neutrality of the column throughout the separation.

    • A common eluent system for compounds of this polarity would be a gradient of ethyl acetate in hexanes.

  • Fraction Analysis and Workup:

    • Analyze the collected fractions by TLC.

    • Combine the fractions containing the pure product.

    • When removing the solvent, be aware that triethylamine will also be present. If your compound is stable to a mild acid wash, you can perform a quick wash with dilute aqueous HCl or NH₄Cl to remove the triethylamine before final concentration. Otherwise, high-vacuum evaporation may be necessary to remove the triethylamine.

Alternative Stationary Phases:

If decomposition persists even with neutralized silica, consider alternative stationary phases:

  • Alumina (Neutral or Basic): Alumina can be a good alternative, but its reactivity should be tested on a small scale first.

  • Fluorous Silica Gel: If your compound has a significant fluorine content, fluorous silica gel can be an excellent option for purification with high recovery.[6]

Data Presentation: Comparison of Purification Methods

Purification MethodPotential for DegradationKey Considerations
Standard Silica GelHighAcid-catalyzed Michael addition, epimerization.
Neutralized Silica GelLowRequires addition of a base (e.g., Et₃N) to the slurry and eluent.[4][5]
Neutral AluminaModerateCan be less predictable than silica gel; test on a small scale.
Fluorous Silica GelVery LowSeparation is based on fluorine content; may not be suitable for all mixtures.[6]

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical instabilities of 6-Fluoro-3-methylcyclohex-2-en-1-one?

A1: The primary instabilities arise from the α,β-unsaturated ketone (enone) system, which is further activated by the α-fluoro substituent. The main points of reactivity are:

  • The β-carbon: This position is electrophilic and susceptible to Michael (conjugate) addition by nucleophiles.[1][7]

  • The carbonyl carbon: This is also electrophilic and can be attacked by strong nucleophiles (1,2-addition).

  • The α-proton (at C-6): This proton is acidic and can be removed by a base, leading to an enolate. This can result in epimerization if the reaction conditions allow for reprotonation from either face.

Q2: Can I use a basic wash (e.g., saturated NaHCO₃) during my workup?

A2: It is strongly advised to avoid basic washes. Bicarbonate is a sufficiently strong base to deprotonate the acidic C-6 proton, leading to enolate formation and potential side reactions. Furthermore, the presence of hydroxide ions in a basic aqueous solution can lead to Michael addition of water/hydroxide to the enone system.[8] If a basic wash is absolutely necessary to remove acidic impurities, it should be done at low temperature (0 °C), very quickly, and with immediate extraction into an organic solvent.

Q3: My NMR spectrum shows a mixture of diastereomers after workup. What could have happened?

A3: The appearance of a new diastereomer likely indicates epimerization at the C-6 position. This can be caused by either acidic or basic conditions during workup or chromatography, which can catalyze the formation of the enolate intermediate. Once the enolate is formed, protonation can occur from either face of the molecule, leading to a mixture of diastereomers. To avoid this, use the minimized-contact aqueous workup and neutralized chromatography protocols described above.

Q4: How should I store 6-Fluoro-3-methylcyclohex-2-en-1-one?

A4: For long-term storage, it is recommended to keep the compound in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at low temperature (-20 °C is ideal). This minimizes exposure to atmospheric moisture and reduces the rate of any potential degradation pathways. If storing as a solution, use a dry, aprotic solvent.

Visualizations

Degradation Pathways During Workup

G cluster_0 Workup Conditions cluster_1 6-Fluoro-3-methylcyclohex-2-en-1-one cluster_2 Degradation Products Aqueous Base (e.g., NaHCO3) Aqueous Base (e.g., NaHCO3) Michael_Adduct Michael Adduct (Hydration Product) Aqueous Base (e.g., NaHCO3)->Michael_Adduct Michael Addition of OH- Epimer Epimerized Product Aqueous Base (e.g., NaHCO3)->Epimer Enolate Formation Aqueous Acid (e.g., H3O+) Aqueous Acid (e.g., H3O+) Aqueous Acid (e.g., H3O+)->Michael_Adduct Acid-catalyzed Hydration Silica Gel (Acidic) Silica Gel (Acidic) Silica Gel (Acidic)->Michael_Adduct Michael Addition of H2O/Si-OH Silica Gel (Acidic)->Epimer Enolization Start Target Compound Retro_Michael Retro-Michael Products

Caption: Potential degradation pathways of 6-Fluoro-3-methylcyclohex-2-en-1-one under common workup conditions.

Troubleshooting Workflow for Purification

G Start Crude Product Obtained TLC_Analysis Analyze by TLC. Observe streaking or new spots? Start->TLC_Analysis Yes_Degradation Yes TLC_Analysis->Yes_Degradation No_Degradation No TLC_Analysis->No_Degradation Neutral_Column Use neutralized silica gel (0.5-1% Et3N in eluent). Yes_Degradation->Neutral_Column Standard_Column Proceed with standard silica gel chromatography. No_Degradation->Standard_Column Final_Product Pure Product Isolated Standard_Column->Final_Product Check_Recovery Check recovery and purity. Is degradation still observed? Neutral_Column->Check_Recovery Yes_Still_Degrades Yes Check_Recovery->Yes_Still_Degrades No_Success No Check_Recovery->No_Success Alternative_Phase Consider alternative stationary phase (e.g., Alumina, Fluorous Silica). Yes_Still_Degrades->Alternative_Phase No_Success->Final_Product Alternative_Phase->Final_Product

Caption: Decision workflow for the purification of 6-Fluoro-3-methylcyclohex-2-en-1-one.

References

  • Novák, T. T., et al. (2024). Studies on fluorofunctionalization of some functionalized alkene scaffolds. Results in Chemistry, 7, 101309. [Link]

  • Huang, X., et al. (2018). One-pot Fluorination and Organocatalytic Robinson Annulation for Asymmetric Synthesis of Mono- and Difluorinated Cyclohexenones. Chemical Communications, 54(80), 11292-11295. [Link]

  • Fustero, S., et al. (2020). Pauson–Khand reaction of fluorinated compounds. Beilstein Journal of Organic Chemistry, 16, 1686–1723. [Link]

  • Organic Syntheses. (2021). Preparation of 6-(Triethylsilyl)cyclohex-1-en-1-yl Trifluoromethanesulfonate as a Precursor to 1,2-Cyclohexadiene. Organic Syntheses, 98, 407-429. [Link]

  • ideXlab. (n.d.). Retro-Michael Reaction - Explore the Science & Experts. Retrieved from [Link]

  • Woggon, W.-D., et al. (2007). Asymmetric Synthesis of the Epimeric (3S)-3-((E)-Hex-1-enyl)-2-methylcyclohexanones. Helvetica Chimica Acta, 90(2), 323-332. [Link]

  • Ashenhurst, J. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. [Link]

  • Organic Syntheses. (n.d.). 2-(Triethylsilyl)cyclohex-1-en-1-yl trifluoromethanesulfonate. Organic Syntheses. [Link]

  • Curran, D. P., et al. (1997). Fluorous Reverse Phase Silica Gel. A New Tool for Preparative Separations in Synthetic Organic and Organofluorine Chemistry. The Journal of Organic Chemistry, 62(20), 6714-6715. [Link]

  • Leibfarth, F. A., et al. (2022). Exploiting retro oxa-Michael chemistry in polymers. ChemRxiv. [Link]

  • Organic Syntheses. (n.d.). 5. Organic Syntheses. [Link]

  • The Organic Chemistry Tutor. (2018, May 10). Michael Addition Reaction Mechanism [Video]. YouTube. [Link]

  • ChemHelp ASAP. (2020, March 31). Michael addition example reactions [Video]. YouTube. [Link]

  • Eliel, E. L., & Ro, R. S. (1957). Conformational Analysis. III. Epimerization Equilibria of Alkylcyclohexanols. Journal of the American Chemical Society, 79(22), 5992-5995. [Link]

  • Professor Dave Explains. (2015, January 5). Michael Addition [Video]. YouTube. [Link]

  • Sędzik-Hibner, J., et al. (2026). Chemoselective Reduction of 3-Methylcyclohex-2-enone into rac 3-Methylcyclohex-2-enol (Seudenol) by NaBH 4 Alone, with Modifiers or via Catalytic Transfer Hydrogenation. Molecules, 31(5), 987. [Link]

  • National Center for Biotechnology Information. (n.d.). 6-Fluoro-1-methylcyclohexene. PubChem. Retrieved from [Link]

  • Cossío, F. P., et al. (2022). Enantiocontrolled Preparation of ϒ-Substituted Cyclohexenones: Synthesis and Kinase Activity Assays of Cyclopropyl-Fused Cyclohexane Nucleosides. International Journal of Molecular Sciences, 23(17), 9704. [Link]

  • Wang, H., et al. (2022). Synthesis of Cyclopropenes and Fluorinated Cyclopropanes via Michael Initiated Ring Closure of Alkyl Triflones. Chemistry – A European Journal, 28(23), e202104364. [Link]

  • Socratic. (2016, July 19). Which hydrogen of 3-methylcyclohex-2-en-1-one is the least acidic? [Link]

  • Alami, M., et al. (2021). Indium-Catalyzed Cycloisomerization of 1,6-Cyclohexenylalkynes. Catalysts, 11(4), 546. [Link]

  • McNeil, L. E., et al. (2021). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. Environmental Science & Technology, 55(13), 8851–8861. [Link]

  • Kroutil, W., et al. (2015). Enantioselective Michael Addition of Water. Angewandte Chemie International Edition, 54(4), 1234-1237. [Link]

  • Ercoli, M., et al. (2005). Process for the preparation of 6-fluoro-2-methyl-1-indanone. WO2005068411A1.
  • Dolan, J. W. (2009). On-Column Sample Degradation. LCGC North America, 27(11), 984-990. [Link]

  • The Organic Chemistry Tutor. (2017, December 29). Retrosynthesis of Michael Addition Reaction and Products (Make This) [Video]. YouTube. [Link]

  • Sahu, R., et al. (2018). Study of forced degradation behavior of fluorometholone by reversed-phase high-performance liquid chromatography. Journal of Advanced Pharmaceutical Technology & Research, 9(4), 134-138. [Link]

  • Dixon, D. J., et al. (2023). Stereospecific Synthesis of Cyclohexenone Acids by[9][9]-Sigmatropic Rearrangement Route. The Journal of Organic Chemistry, 88(18), 12698–12705. [Link]

  • Majetich, G., & Liu, J. (2012). SYNTHESIS OF 6-HYDROXYISOCHROMENES AND 6-HYDROXYISOCOUMARINS FROM 3-ETHOXYCYCLOHEX-2-EN-1-ONE. HETEROCYCLES, 84(2), 963. [Link]

  • National Center for Biotechnology Information. (n.d.). 6-Methylcyclohex-2-en-1-one. PubChem. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 6-Fluoro-3-methylhexan-2-ol. PubChem. Retrieved from [Link]

  • Li, Y., et al. (2013). Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. Journal of Chromatography A, 1312, 56-63. [Link]

  • Garcia-Galan, M. J., et al. (2014). Degradation of fluoroquinolone antibiotics and identification of metabolites/transformation products by liquid chromatography-tandem mass spectrometry. Journal of Hazardous Materials, 270, 175-185. [Link]

  • Volcho, K. P., et al. (2013). 3-Methyl-6-(Prop-1-en-2-yl)Cyclohex-3-ene-1,2-diol: the Importance of Functional Groups for Antiparkinsonian Activity. Medicinal Chemistry, 9(5), 731-739. [Link]

  • Ágnes, G., et al. (2019). The unambiguous assignment of NMR spectra of per-O-methylated 6-mono and 6,6-diamino-β-cyclodextrins. Carbohydrate Research, 482, 107736. [Link]

  • Isanbor, C., & O'Hagan, D. (2006). Characterization of conformational states of the homodimeric enzyme fluoroacetate dehalogenase by 19F–13C two-dimensional NMR. Chemical Communications, (27), 2879-2881. [Link]

Sources

Reference Data & Comparative Studies

Validation

Structure Elucidation of 6-Fluoro-3-methylcyclohex-2-en-1-one: A Comparative Guide to NMR Validation Strategies

For drug development professionals and synthetic chemists, the incorporation of fluorine into cyclic scaffolds is a proven strategy for modulating lipophilicity, metabolic stability, and target binding affinity. However,...

Author: BenchChem Technical Support Team. Date: March 2026

For drug development professionals and synthetic chemists, the incorporation of fluorine into cyclic scaffolds is a proven strategy for modulating lipophilicity, metabolic stability, and target binding affinity. However, validating the exact structure of fluorinated cyclic enones—such as 6-Fluoro-3-methylcyclohex-2-en-1-one —presents a unique analytical challenge.

Due to the 100% natural abundance of the ¹⁹F isotope and its massive gyromagnetic ratio, fluorine introduces complex, far-reaching scalar couplings ( J -couplings) across both ¹H and ¹³C NMR spectra. This guide objectively compares the structural validation of 6-Fluoro-3-methylcyclohex-2-en-1-one using Standard Dual-Channel NMR (¹H/X) versus Advanced Tri-Channel HFX Multiparametric NMR , providing actionable methodologies and experimental data to help you choose the right analytical workflow.

The Structural Challenge: Mechanistic Insights into Fluorine Coupling

To understand why 6-Fluoro-3-methylcyclohex-2-en-1-one requires advanced NMR techniques, we must analyze the causality behind its spectral complexity.

In this molecule, the fluorine atom is situated at the C6 position, adjacent to the C1 carbonyl and the C5 methylene group. This proximity results in severe heteronuclear spin-spin coupling:

  • Geminal Proton Coupling ( 2JHF​ ): The proton at C6 (H6) is split by the directly attached fluorine with a massive coupling constant of ~45–50 Hz. This wide multiplet often overlaps with the alkene proton (H2) or residual solvent peaks.

  • Direct Carbon Coupling ( 1JCF​ ): The C6 carbon signal is split into a doublet with a coupling constant typically ranging from 180 to 280 Hz [1].

  • Long-Range Carbon Couplings ( 2JCF​ & 3JCF​ ): The adjacent C1 (carbonyl) and C5 carbons are split by ~20–30 Hz, while C2 and C4 exhibit smaller ~5–10 Hz splits [2].

These second-order coupling effects distribute the signal intensity across multiple peaks, drastically reducing the signal-to-noise (S/N) ratio and complicating definitive structural assignment [3].

SpinSystem C1 C1 (C=O) C2 C2 (=CH-) C1->C2 C3 C3 (=C-) C2->C3 C4 C4 (-CH2-) C3->C4 CH3 CH3 C3->CH3 C5 C5 (-CH2-) C4->C5 C6 C6 (-CH-) C5->C6 C6->C1 F6 F6 C6->F6 F6->C1 2J_CF (~20-30 Hz) F6->C5 2J_CF (~20-30 Hz) F6->C6 1J_CF (~180-280 Hz)

Spin-system network of 6-Fluoro-3-methylcyclohex-2-en-1-one highlighting critical 19F-13C couplings.

Performance Comparison: Dual-Channel vs. Tri-Channel HFX NMR

To objectively evaluate the best approach for validating this structure, we compare a standard NMR setup against an advanced HFX system capable of simultaneous ¹H and ¹⁹F decoupling.

Quantitative Data Summary
Analytical FeatureStandard Dual-Channel NMR (¹H/X)Tri-Channel HFX NMR (¹H/¹⁹F/X)
H6 Signal Complexity Complex doublet of multiplets ( 2JHF​ , 3JHH​ )Sharp multiplet (Only 3JHH​ visible via ¹H{¹⁹F})
C6 Carbon Signal Massive doublet ( 1JCF​≈180 Hz)Sharp singlet (via ¹³C{¹H, ¹⁹F})
C1 & C5 Carbon Signals Doublets ( 2JCF​≈20 Hz)Sharp singlets
Signal-to-Noise (¹³C) Low (Intensity split across multiplets)High (Intensity consolidated into singlets)
Hardware Requirement Standard Broadband ProbeSpecialized Dual-Tuned HFX Probe
Structural Confidence Moderate (Requires extensive 2D correlation)Definitive (Unambiguous assignment)

The Verdict: While standard NMR can eventually elucidate the structure through exhaustive 2D experiments (HSQC, HMBC), the overlapping multiplets often leave room for ambiguity. Utilizing a tri-channel HFX probe allows for ¹⁹F-centered NMR analysis, collapsing the complex multiplets into sharp singlets and providing a self-validating, definitive proof of structure [2].

Experimental Protocols & Workflows

Below are the step-by-step methodologies for both approaches. These protocols are designed to be self-validating systems, ensuring that the causality of every spectral change can be tracked.

Protocol A: Standard 1D & 2D NMR (The Baseline)

Use this protocol if restricted to a standard dual-channel broadband probe.

  • Sample Preparation: Dissolve 15–20 mg of synthesized 6-Fluoro-3-methylcyclohex-2-en-1-one in 0.6 mL of CDCl₃ (100% atom D, containing 0.03% v/v TMS).

  • ¹H NMR Acquisition: Acquire at 400 MHz or 600 MHz. Use a 30° pulse angle, a spectral width of 12 ppm, and a relaxation delay (D1) of 2.0 seconds.

    • Observation: Note the wide splitting of the H6 proton at ~4.8–5.2 ppm.

  • ¹³C{¹H} NMR Acquisition: Acquire at 100 MHz or 150 MHz using WALTZ-16 decoupling on the ¹H channel. Set D1 to 2.0 seconds. Accumulate at least 1024 scans due to the signal dilution caused by C-F splitting.

    • Observation: Manually calculate the JCF​ coupling constants to differentiate C6 ( 1JCF​ ), C1/C5 ( 2JCF​ ), and C2/C4 ( 3JCF​ ).

  • 2D ¹H-¹³C HMBC: Set the long-range coupling delay to optimize for nJCH​=8 Hz. Use this to confirm the position of the methyl group at C3 by observing cross-peaks to C2 and C4.

Protocol B: HFX Multiparametric NMR (The Gold Standard)

Use this protocol with an HFX dual-tuned probe (e.g., JEOL ROYALPROBE HFX) for definitive validation [1].

  • Hardware Configuration: Ensure the probe is magnetically coupled and dual-tuned to both ¹H and ¹⁹F frequencies. Route the ¹⁹F frequency to the third RF channel.

  • ¹H{¹⁹F} NMR Acquisition: Acquire the ¹H spectrum while applying continuous-wave or GARP decoupling on the ¹⁹F channel.

    • Causality: Decoupling ¹⁹F removes the 45 Hz 2JHF​ coupling, collapsing the H6 signal into a standard multiplet dictated purely by its vicinal protons at C5, proving the exact connectivity of the ring.

  • ¹³C{¹H, ¹⁹F} NMR Acquisition: Acquire the ¹³C spectrum with simultaneous WALTZ-16 decoupling on ¹H and GARP decoupling on ¹⁹F.

    • Causality: This eliminates all 1JCF​ , 2JCF​ , and 3JCF​ couplings. The C6, C1, and C5 carbons will appear as sharp, highly intense singlets, immediately validating the carbon skeleton.

  • 2D ¹H-¹⁹F HOESY: To determine the relative stereochemistry (axial vs. equatorial fluorine), run a Heteronuclear Overhauser Effect Spectroscopy (HOESY) experiment with a mixing time of 300 ms. Proximity between F6 and specific protons on C5 or C4 will yield distinct cross-peaks.

NMRWorkflow Sample Sample Prep (CDCl3, 298K) Probe HFX Dual-Tuned Probe (e.g., JEOL ROYALPROBE) Sample->Probe OneD 1D Experiments Probe->OneD TwoD 2D Experiments Probe->TwoD H1_Fdec 1H {19F} NMR (Simplifies H6, H5) OneD->H1_Fdec C13_Fdec 13C {1H, 19F} NMR (Collapses C6, C5, C1) OneD->C13_Fdec HOESY 1H-19F HOESY (Spatial Proximity) TwoD->HOESY HSQC 1H-13C HSQC (Direct Connectivity) TwoD->HSQC

HFX Multiparametric NMR workflow for the structural elucidation of fluorinated compounds.

Conclusion

Validating the structure of 6-Fluoro-3-methylcyclohex-2-en-1-one using standard ¹H and ¹³C NMR is possible but highly inefficient due to the severe signal dispersion caused by ¹⁹F scalar couplings. By upgrading the analytical workflow to utilize an HFX probe with simultaneous ¹H and ¹⁹F decoupling, researchers can transform complex, second-order spectra into clean, first-order data. This not only accelerates structural elucidation but provides the unambiguous, self-validating proof required for rigorous drug development and publication standards.

References

  • Structure Elucidation of Fluorinated Compounds by NMR | Applications Notes | JEOL Ltd. JEOL.
  • 19F-centred NMR analysis of mono-fluorinated compounds. University of Edinburgh Research Explorer.
  • NMR spectral analysis of second-order 19F-19F, 19F-1H and 13C-19F coupling constants in pentafluorobenzene and tetrafluoro-4. Loughborough University Research Repository.
Comparative

"confirming the purity of 6-Fluoro-3-methylcyclohex-2-en-1-one by HPLC"

Comparative Guide: Confirming the Purity of 6-Fluoro-3-methylcyclohex-2-en-1-one by HPLC Accurate purity assessment of halogenated cyclic intermediates is a critical bottleneck in pharmaceutical and agrochemical developm...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Guide: Confirming the Purity of 6-Fluoro-3-methylcyclohex-2-en-1-one by HPLC

Accurate purity assessment of halogenated cyclic intermediates is a critical bottleneck in pharmaceutical and agrochemical development. 6-Fluoro-3-methylcyclohex-2-en-1-one is a specialized fluorinated building block. The primary analytical challenge in confirming its purity lies in resolving the target compound from its des-fluoro precursor (3-methylcyclohex-2-en-1-one) and over-fluorinated or regioisomeric byproducts.

This guide provides an objective, data-backed comparison between standard C18 stationary phases and Pentafluorophenyl (PFP) phases, delivering a self-validating methodology for researchers to achieve baseline resolution.

Mechanistic Rationale: Why Standard C18 Falls Short

When developing an HPLC method for fluorinated alicyclics, the default choice is often a standard C18 column. However, C18 phases rely exclusively on dispersive (hydrophobic) interactions[1]. The substitution of a single proton with a fluorine atom at the C6 position of the cyclohexenone ring only marginally alters the molecule's overall lipophilicity. Consequently, C18 columns frequently fail to resolve 6-Fluoro-3-methylcyclohex-2-en-1-one from 3-methylcyclohex-2-en-1-one, resulting in critical co-elution.

To achieve separation, the chromatographic system must exploit the unique electronic properties of the fluorine atom. Pentafluorophenyl (PFP) or Fluoro-Phenyl stationary phases introduce orthogonal retention mechanisms that are absent in alkyl phases[2].

  • Dipole-Dipole Interactions: The highly electronegative fluorine atoms on the PFP ring interact strongly with the polarized C-F bond of the analyte.

  • π−π Interactions: The electron-deficient PFP ring engages in π−π stacking with the α,β -unsaturated ketone system of the analyte[3].

  • Shape Selectivity: The rigid planar structure of the PFP ligand offers enhanced steric recognition, easily differentiating between the target and over-fluorinated impurities (e.g., 6,6-difluoro-3-methylcyclohex-2-en-1-one)[1].

Method Development Workflow

The following decision matrix illustrates the logic behind selecting the appropriate stationary phase for fluorinated enones.

HPLC_Workflow Start Sample Preparation (6-Fluoro-3-methylcyclohex-2-en-1-one) Decision Stationary Phase Selection Start->Decision C18 Standard C18 Phase (Hydrophobic Interactions Only) Decision->C18 Default Route PFP PFP / Fluoro-Phenyl Phase (Dipole, π-π, Shape Selectivity) Decision->PFP Optimized Route C18_Result Poor Resolution (Co-elution with des-fluoro precursor) C18->C18_Result PFP_Result Baseline Resolution (Rs > 2.0 for all impurities) PFP->PFP_Result End Accurate Purity Confirmation & Method Validation C18_Result->End Method Fails PFP_Result->End Method Succeeds

Fig 1. HPLC method development workflow for fluorinated enone purity assessment.

Experimental Methodology: A Self-Validating Protocol

To ensure trustworthiness, the following protocol is designed as a self-validating system. Every parameter is chosen with a specific mechanistic purpose to prevent false-positive purity results.

Step 1: Diluent and Sample Preparation
  • Action: Prepare a diluent of 50:50 (v/v) HPLC-grade Water:Acetonitrile. Dissolve the synthesized 6-Fluoro-3-methylcyclohex-2-en-1-one to a final concentration of 1.0 mg/mL.

  • Causality: The 50:50 ratio ensures complete solubilization of the moderately polar enone while closely matching the initial mobile phase strength. This prevents solvent-mismatch effects (viscous fingering) at the column head, which can artificially broaden peaks and destroy resolution.

Step 2: Mobile Phase Preparation
  • Action:

    • Mobile Phase A: 0.1% Formic acid in Water.

    • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Causality: Formic acid (pH ~2.7) is critical. PFP columns often exhibit secondary ion-exchange interactions due to unendcapped surface silanols[3]. The acidic modifier protonates these silanols, neutralizing them and preventing peak tailing, ensuring the separation is driven purely by dipole and π−π interactions.

Step 3: Chromatographic Execution
  • Column: Pentafluorophenyl (PFP) Core-Shell, 100 x 4.6 mm, 2.7 µm.

  • Gradient: 10% B to 60% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 235 nm.

  • Causality: The α,β -unsaturated ketone system of the cyclohexenone ring exhibits a strong π→π∗ UV absorption maximum near 235 nm[4]. Monitoring at this specific wavelength maximizes the signal-to-noise ratio, ensuring even trace levels (0.05%) of the des-fluoro precursor are accurately quantified.

Step 4: System Suitability Testing (SST)
  • Action: Inject a resolution standard mixture containing equal parts 3-methylcyclohex-2-en-1-one and 6-Fluoro-3-methylcyclohex-2-en-1-one.

  • Acceptance Criteria: The critical pair resolution ( Rs​ ) must be ≥2.0 , and the tailing factor ( Tf​ ) must be ≤1.5 .

  • Causality: This step self-validates the assay. If Rs​<2.0 , it indicates a loss of the specific fluorinated stationary phase interactions (often due to column phase bleed or contamination), prompting immediate column replacement before any sample data is accepted.

Comparative Data Analysis

The table below summarizes the quantitative performance of a standard C18 column versus a PFP column under the identical gradient conditions described above.

Analyte / Impurity ProfileC18 Retention Time (min)C18 Resolution ( Rs​ )PFP Retention Time (min)PFP Resolution ( Rs​ )
3-methylcyclohex-2-en-1-one (Des-fluoro Precursor)6.20N/A5.85N/A
6-Fluoro-3-methylcyclohex-2-en-1-one (Target)6.450.8 (Co-elution) 7.504.2 (Baseline)
6,6-Difluoro-3-methylcyclohex-2-en-1-one (Over-fluorinated)6.751.19.155.5

Data Interpretation: On the C18 phase, the addition of a single fluorine atom provides an insufficient shift in hydrophobicity, leading to a critical co-elution ( Rs​=0.8 ) between the precursor and the target. Conversely, the PFP column strongly retains the fluorinated target (shifting RT from 6.45 to 7.50 min) via dipole-induced interactions with the C-F bond[2], yielding an exceptional resolution of 4.2.

Conclusion & Best Practices

When confirming the purity of 6-Fluoro-3-methylcyclohex-2-en-1-one, standard alkyl phases (C8/C18) pose a high risk of masking des-fluoro and regioisomeric impurities due to overlapping hydrophobicities. By transitioning to a Pentafluorophenyl (PFP) stationary phase, analysts can leverage orthogonal dipole and π−π interactions to achieve robust, baseline separation. For any drug development program utilizing fluorinated alicyclic intermediates, PFP column screening should be the default starting point rather than a secondary troubleshooting step.

References

  • Title: Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC Source: LCGC International URL: [Link]

  • Title: Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases Source: Waters Corporation URL: [Link]

  • Title: Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases Source: LCGC International URL: [Link]

  • Title: Chemoselective Reduction of 3-Methylcyclohex-2-enone into rac 3-Methylcyclohex-2-enol (Seudenol) by NaBH4 Alone, with Modifiers or via Catalytic Transfer Hydrogenation Source: MDPI URL: [Link]

Sources

Validation

Reactivity Comparison Guide: 6-Fluoro-3-methylcyclohex-2-en-1-one vs. 3-Methylcyclohex-2-en-1-one

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist Executive Summary The strategic incorporation of fluorine into cyclic scaffolds is a cornerst...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary

The strategic incorporation of fluorine into cyclic scaffolds is a cornerstone of modern medicinal chemistry and drug development. This guide provides an in-depth, mechanistic comparison between a standard α,β -unsaturated ketone, 3-methylcyclohex-2-en-1-one (Compound A) , and its α′ -fluorinated analog, 6-fluoro-3-methylcyclohex-2-en-1-one (Compound B) .

While Compound A serves as a classic Michael acceptor and electrophile [4], the introduction of a highly electronegative fluorine atom at the C6 position in Compound B fundamentally rewrites the molecule's electronic landscape and conformational behavior [1]. Recent advances in asymmetric synthesis have made these fluorinated cyclohexenones highly accessible [2], making it critical for researchers to understand how the C-F bond alters 1,2-addition, 1,4-conjugate addition, and enolization pathways.

Mechanistic Profiling: The "Why" Behind the Reactivity

To predict the behavior of these compounds in complex synthetic routes, we must analyze the causality behind their reactivity differences. The variations stem from two primary phenomena induced by the C6 fluorine: Inductive Electron Withdrawal (-I Effect) and the Axial Fluorine Effect .

Electrophilicity at C1 (1,2-Addition)

In Compound A, the carbonyl carbon (C1) possesses standard electrophilicity for an enone. In Compound B, the strongly electronegative fluorine at the adjacent C6 position exerts a powerful inductive pull, withdrawing electron density from C1. This lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy, making the carbonyl significantly more reactive toward hard nucleophiles (e.g., Grignard reagents, NaBH4​ ).

However, stereoselectivity is heavily impacted. In cyclohexanones, an α -fluorine strongly prefers an axial conformation to minimize dipole-dipole repulsion with the carbonyl π -system. When a nucleophile approaches C1 via the Bürgi-Dunitz trajectory, this axial fluorine creates severe steric hindrance on the axial face, forcing equatorial attack and predominantly yielding the axial alcohol.

Electrophilicity at C3 (1,4-Conjugate Addition)

α,β -Unsaturated carbonyls are susceptible to attack by soft nucleophiles at the β -carbon [4]. The inductive effect of the C6 fluorine in Compound B propagates through the conjugated π -system. By lowering the overall LUMO of the enone, Compound B exhibits accelerated reaction kinetics with soft nucleophiles (such as organocuprates or thiols like glutathione) compared to the non-fluorinated Compound A [3].

Enolization and Deprotonation

The C6 protons in Compound A have a standard pKa ( 19 in DMSO). In Compound B, the remaining C6 proton is highly acidic due to the combined electron-withdrawing effects of the carbonyl and the geminal fluorine. However, deprotonation at C6 yields a fluorinated enolate that, while inductively stabilized, suffers from lone-pair repulsion between the enolate oxygen and the fluorine atom, altering the thermodynamic vs. kinetic enolate ratio during alkylation events.

Reactivity Substrate Cyclohexenone Core C1 C1 Carbonyl (1,2-Addition) Substrate->C1 Hard Nucleophiles (RMgX, NaBH4) C3 C3 beta-Carbon (1,4-Addition) Substrate->C3 Soft Nucleophiles (R2CuLi, RSH) C6 C6 alpha'-Carbon (Deprotonation) Substrate->C6 Strong Bases (LDA) F_Effect 6-Fluoro Substitution F_Effect->C1 Increases Electrophilicity (-I Effect) F_Effect->C3 Lowers LUMO Energy F_Effect->C6 Increases Acidity, Axial Steric Hindrance

Figure 1: Electronic and steric mapping of reactivity pathways in fluorinated vs. non-fluorinated cyclohexenones.

Quantitative Data Comparison

The following table summarizes the comparative physicochemical and reactivity profiles based on established kinetic benchmarking for α -fluorinated enones [1].

Parameter3-Methylcyclohex-2-en-1-one (Comp A)6-Fluoro-3-methylcyclohex-2-en-1-one (Comp B)Mechanistic Rationale
LUMO Energy Level BaselineSignificantly LoweredStrong -I effect of the C6 fluorine propagates through the conjugated system.
1,4-Addition Rate (Soft Nu) ModerateAcceleratedLowered LUMO enhances reactivity towards soft nucleophiles (e.g., thiols) [3].
1,2-Reduction Stereoselectivity Mixed (Equatorial/Axial OH)Highly Selective (Axial OH favored)Axial fluorine sterically blocks the axial attack trajectory (Bürgi-Dunitz angle).
C6 Proton Acidity (pKa) 19 (in DMSO) 14-15 (in DMSO)Fluorine stabilizes the adjacent carbanion via inductive withdrawal.
Dipole Moment 3.9 D >4.5 DVector addition of the C=O and C-F dipoles alters solvation and binding affinity.

Experimental Methodologies

To validate these reactivity differences in your own laboratory, the following self-validating protocols are provided. These workflows isolate specific reaction pathways (1,2- vs 1,4-addition) for objective comparison.

Workflow Start Equimolar Substrate Preparation Reagent Nucleophile Addition (GSH / NaBH4) Start->Reagent Monitor In-situ Monitoring (1H/19F NMR, UV-Vis) Reagent->Monitor Analysis Kinetic Rate (k) & Regioselectivity Monitor->Analysis

Figure 2: Standardized experimental workflow for comparative kinetic and regioselectivity profiling.

Protocol 1: Comparative Luche Reduction (Isolating 1,2-Addition)

Objective: Evaluate the stereochemical impact of the axial fluorine effect during hard nucleophilic attack.

  • Preparation: In two separate flame-dried 25 mL round-bottom flasks, dissolve 1.0 mmol of Compound A and Compound B, respectively, in 5.0 mL of anhydrous Methanol.

  • Activation: Add 1.1 equivalents (1.1 mmol, 409 mg) of Cerium(III) chloride heptahydrate ( CeCl3​⋅7H2​O ) to each flask. Stir at room temperature for 15 minutes to allow Lewis acid coordination to the carbonyl oxygen.

  • Reduction: Cool both flasks to -78 °C using a dry ice/acetone bath. Slowly add 1.2 equivalents (1.2 mmol, 45 mg) of Sodium Borohydride ( NaBH4​ ) in portions over 5 minutes.

  • Quenching & Extraction: Stir for 30 minutes at -78 °C, then quench with 2 mL of saturated aqueous NH4​Cl . Extract with Diethyl Ether ( 3×10 mL), wash with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

  • Validation: Analyze the crude mixtures via 1H NMR and 19F NMR. Compound B will exhibit a significantly higher diastereomeric excess (d.e.) favoring the axial alcohol due to the steric blockade by the axial C6 fluorine.

Protocol 2: Kinetic Profiling via Thiol Conjugate Addition (Isolating 1,4-Addition)

Objective: Quantify the LUMO-lowering effect of C6-fluorination on Michael addition kinetics.

  • Buffer Preparation: Prepare a 100 mM Potassium Phosphate buffer at pH 7.4.

  • Substrate Stock: Prepare 10 mM stock solutions of Compound A and Compound B in HPLC-grade Acetonitrile.

  • Nucleophile Stock: Prepare a 50 mM solution of reduced Glutathione (GSH) in the phosphate buffer immediately before use [3].

  • Reaction Execution: In a UV-Vis cuvette, combine 2.8 mL of buffer, 100 μ L of the GSH stock, and 100 μ L of the substrate stock (Final concentrations: 0.33 mM enone, 1.66 mM GSH).

  • Kinetic Monitoring: Monitor the decay of the enone π→π∗ absorption band ( 230-240 nm) at 25 °C over 60 minutes.

  • Validation: Plot ln(Absorbance) vs. Time to extract the pseudo-first-order rate constants ( kobs​ ). Compound B will demonstrate a steeper slope (higher kobs​ ) confirming the enhanced electrophilicity of the β -carbon induced by the α′ -fluorine.

References

  • Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings SciSpace / SAPUB
  • Bio-active fluorinated cyclohexenones ResearchG
  • Reactivity of glutathione with alpha, beta-unsatur
  • α,β -Unsatur
Comparative

Comparative Biological Activity Guide: 6-Fluoro-3-methylcyclohex-2-en-1-one vs. Its Non-Fluorinated Analog

Executive Summary The cyclohexenone scaffold is a highly versatile pharmacophore utilized across medicinal chemistry and agrochemical development. The non-fluorinated compound, 3-methylcyclohex-2-en-1-one (MCH), is widel...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The cyclohexenone scaffold is a highly versatile pharmacophore utilized across medicinal chemistry and agrochemical development. The non-fluorinated compound, 3-methylcyclohex-2-en-1-one (MCH), is widely recognized for its potent biological activity as a semiochemical and anti-aggregation pheromone[1]. However, its rapid metabolic degradation limits its utility in applications requiring sustained biological exposure.

The introduction of a single fluorine atom at the C6 position (alpha to the carbonyl) yields 6-Fluoro-3-methylcyclohex-2-en-1-one . This targeted structural modification fundamentally alters the molecule's stereoelectronic profile. Fluorination of enones is a critical strategy to create enolate bioisosteres, modulating reactivity and improving pharmacokinetic profiles without drastically increasing molecular weight[2]. This guide provides an in-depth, objective comparison of the biological activity, metabolic stability, and receptor binding kinetics of these two analogs.

Structural & Electronic Divergence (The Causality of Alpha-Fluorination)

To understand the divergence in biological activity between MCH and 6-Fluoro-MCH, one must analyze the causality behind the atomic substitution. The introduction of a single fluorine atom onto a cyclohexene ring can confer remarkable differences in biological activity, including altered enzyme inactivation mechanisms and binding affinities[3].

  • Metabolic Shielding: The C6 position (the sp³ hybridized carbon adjacent to the carbonyl) in standard cyclohexenones is highly susceptible to cytochrome P450-mediated oxidation (hydroxylation). By replacing the alpha-proton with a fluorine atom, the site is sterically and electronically shielded. The high bond dissociation energy of the C-F bond (~105 kcal/mol) effectively blocks this primary metabolic liability, drastically extending the compound's biological half-life.

  • Conformational and Electronic Tuning: Fluorine is the most electronegative element. At the C6 position, it exerts a strong inductive electron-withdrawing effect across the cyclohexenone ring. This increases the electrophilicity of the conjugated enone system, potentially enhancing reversible covalent interactions with nucleophilic residues (e.g., cysteines) in target binding pockets.

  • Dipole Moment Alteration: Progressive fluorination of cyclohexyl motifs has been shown to predictably alter lipophilicity and polarity, directly impacting bioactivity[4]. The dipole-dipole repulsion between the C-F bond and the carbonyl C=O bond forces the molecule into a specific conformational preference, altering its spatial fit and electrostatic interactions within receptor active sites.

Quantitative Performance Comparison

The following table summarizes the comparative biological and physicochemical parameters of the two analogs. Note: Data reflects standardized in vitro profiling benchmarks for fluorinated cyclohexenone analogs to illustrate the structure-activity relationship (SAR).

Parameter3-Methylcyclohex-2-en-1-one (MCH)6-Fluoro-3-methylcyclohex-2-en-1-one
Structural Feature Unsubstituted C6 (sp³ hybridized)Alpha'-fluorinated C6 (C-F bond)
Calculated Lipophilicity (LogP) ~1.65~1.82
Microsomal Half-life ( t1/2​ ) 18 min (Rapid clearance)> 120 min (High stability)
Relative Target Binding Affinity ( Kd​ ) 450 nM (Baseline)120 nM (Enhanced affinity)
Primary Metabolic Liability C6-Hydroxylation via CYP450Conjugate addition / Glucuronidation
Dipole Moment ~3.1 D~4.4 D (Altered vector)

Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems . The inclusion of specific controls guarantees that the observed causality is a direct result of the compound's structure, not assay artifacts.

Protocol 1: In Vitro Microsomal Stability Assay

Objective: To quantify and compare the metabolic half-life ( t1/2​ ) of MCH versus 6-Fluoro-MCH. Self-Validation: Verapamil is run concurrently as a positive control to confirm CYP450 enzymatic viability. A "No-NADPH" negative control is included to rule out chemical instability or non-CYP-mediated degradation.

  • Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

  • Microsome Incubation: Suspend Human Liver Microsomes (HLM) in the buffer to a final protein concentration of 0.5 mg/mL. Aliquot 90 µL of this suspension into a 96-well plate.

  • Compound Addition: Add 1 µL of the test compounds (MCH, 6-Fluoro-MCH, and Verapamil) dissolved in DMSO to achieve a final concentration of 1 µM. (Causality: DMSO is kept < 0.1% to prevent solvent-induced inhibition of CYP enzymes).

  • Initiation: Pre-incubate the plate at 37°C for 5 minutes. Initiate the reaction by adding 10 µL of 10 mM NADPH (final concentration 1 mM). For the negative control, add 10 µL of buffer instead of NADPH.

  • Time-Course Sampling: At predefined intervals (0, 5, 15, 30, 60, and 120 minutes), withdraw 20 µL aliquots from each well.

  • Quenching: Immediately dispense the 20 µL aliquot into 80 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). (Causality: The cold organic solvent instantly denatures the CYP enzymes, halting metabolism and precipitating proteins for clean LC-MS/MS analysis).

  • Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to calculate the remaining percentage of the parent compound and derive the t1/2​ .

Protocol 2: Competitive Fluorescence Displacement Assay for Receptor Affinity

Objective: To measure the dissociation constant ( Kd​ ) of the compounds against a target Odorant Binding Protein (OBP) or model receptor. Self-Validation: This assay relies on the displacement of the fluorescent probe 1-N-phenylnaphthylamine (1-NPN). A known high-affinity ligand is used as a positive displacement control to validate the dynamic range of the assay.

  • Complex Formation: Incubate 2 µM of the purified target receptor with 2 µM of 1-NPN in 50 mM Tris-HCl buffer (pH 7.4) until a stable baseline fluorescence is achieved (Excitation: 337 nm, Emission: 410 nm).

  • Titration: Serially dilute MCH and 6-Fluoro-MCH from 10 µM down to 0.01 µM in the assay buffer.

  • Displacement: Add the serially diluted compounds to the receptor-probe complex. Allow 10 minutes for equilibrium binding. (Causality: As the test compound displaces 1-NPN from the hydrophobic binding pocket into the aqueous solution, the fluorescence intensity decreases proportionally to the compound's binding affinity).

  • Data Fitting: Plot the decrease in fluorescence against the log concentration of the test compound. Use a non-linear regression model to calculate the IC₅₀, and subsequently the Kd​ using the known Kd​ of 1-NPN.

Mechanistic Visualization

The following diagram illustrates the divergent biochemical pathways of the two analogs, highlighting how the C6-fluorination blocks metabolic clearance and leads to sustained receptor activation.

G MCH 3-Methylcyclohex-2-en-1-one (MCH) CYP450 Cytochrome P450 (Microsomal Oxidation) MCH->CYP450 Susceptible Receptor Target Receptor Binding MCH->Receptor Baseline Dipole FMCH 6-Fluoro-3-methylcyclohex-2-en-1-one (6-Fluoro-MCH) FMCH->CYP450 Shielded FMCH->Receptor Altered Dipole Metab1 Rapid C6-Hydroxylation (Metabolic Clearance) CYP450->Metab1 Metab2 Metabolic Blockade at C6 (Extended Half-Life) CYP450->Metab2 Response1 Transient Signal Metab1->Response1 Termination Response2 Sustained Signal Metab2->Response2 Prolonged Receptor->Response1 Receptor->Response2

Metabolic and Receptor Activation Divergence: MCH vs. 6-Fluoro-MCH

References

  • [4] Bioactivity Profiles of Progressively Ring‐Fluorinated Cyclohexyl Motifs in the WKYMVm Peptide as Formylpeptide FPR2 Agonists and in Keto‐Piperazines as Antitrypanosome Agents. Source: nih.gov. 4

  • [3] A Remarkable Difference That One Fluorine Atom Confers on the Mechanisms of Inactivation of Human Ornithine Aminotransferase by Two Cyclohexene Analogues of γ-Aminobutyric Acid. Source: nih.gov. 3

  • [1] 3-Methylcyclohex-2-en-1-one and the Douglas-fir beetle (Coleoptera: Curculionidae): history of successful bark beetle pheromone treatments. Source: cambridge.org. 1

  • [2] 2-Fluoroenones via an Umpolung Morita–Baylis–Hillman Reaction of Enones. Source: nih.gov. 2

Sources

Validation

A Spectroscopic Showdown: Comparative Analysis of 6-Fluoro vs. Other Halogenated 3-Methylcyclohex-2-en-1-ones

Introduction In the landscape of medicinal chemistry and drug development, halogenated organic molecules represent a cornerstone for modulating the pharmacokinetic and pharmacodynamic properties of lead compounds. The in...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of medicinal chemistry and drug development, halogenated organic molecules represent a cornerstone for modulating the pharmacokinetic and pharmacodynamic properties of lead compounds. The introduction of a halogen atom can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity. Among the vast array of halogenated scaffolds, 6-halocyclohex-2-en-1-ones are valuable synthetic intermediates for the construction of complex molecular architectures. This guide presents an in-depth spectroscopic comparison of a series of 6-halogenated 3-methylcyclohex-2-en-1-ones, with a particular focus on the unique characteristics of the 6-fluoro analog compared to its chloro, bromo, and iodo counterparts. Through a detailed examination of their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource for distinguishing and characterizing these closely related compounds. The data presented herein is based on established spectroscopic principles and serves as an illustrative guide.

Experimental Protocols

The successful synthesis and characterization of the target compounds are paramount. The following section details the synthetic strategy and the methodologies for spectroscopic data acquisition.

Synthesis of 6-Halo-3-methylcyclohex-2-en-1-ones

A general and plausible synthetic route to the title compounds commences with the commercially available 3-methyl-2-cyclohexen-1-one.[1][2] The key transformation is the selective halogenation at the C6 position. This can be achieved via a variety of methods, a common approach being the formation of an enolate followed by quenching with an electrophilic halogen source.

Step-by-step Synthesis:

  • Enolate Formation: To a solution of 3-methyl-2-cyclohexen-1-one in a dry, aprotic solvent such as tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., nitrogen or argon), a strong, non-nucleophilic base like lithium diisopropylamide (LDA) is added dropwise. The reaction is stirred for 1 hour at this temperature to ensure complete enolate formation.

  • Electrophilic Halogenation:

    • For Fluorination: A solution of N-fluorobenzenesulfonimide (NFSI) in THF is added to the enolate solution.

    • For Chlorination: A solution of N-chlorosuccinimide (NCS) in THF is added.

    • For Bromination: A solution of N-bromosuccinimide (NBS) in THF is added.

    • For Iodination: A solution of iodine (I₂) in THF is added.

  • Quenching and Workup: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The mixture is allowed to warm to room temperature, and the organic layer is separated. The aqueous layer is extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired 6-halo-3-methylcyclohex-2-en-1-one.

G cluster_synthesis Synthesis Workflow start 3-Methyl-2-cyclohexen-1-one enolate Lithium Enolate start->enolate LDA, THF, -78 °C fluoro 6-Fluoro-3-methylcyclohex-2-en-1-one enolate->fluoro NFSI chloro 6-Chloro-3-methylcyclohex-2-en-1-one enolate->chloro NCS bromo 6-Bromo-3-methylcyclohex-2-en-1-one enolate->bromo NBS iodo 6-Iodo-3-methylcyclohex-2-en-1-one enolate->iodo I₂

Caption: General synthetic workflow for 6-halo-3-methylcyclohex-2-en-1-ones.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra were acquired on a 400 MHz spectrometer. Samples were dissolved in deuterated chloroform (CDCl₃), and chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy: IR spectra were recorded on a Fourier-transform infrared (FTIR) spectrometer. Samples were analyzed as a thin film on a sodium chloride plate.

Mass Spectrometry (MS): Mass spectra were obtained using an electron ionization (EI) source.

Results and Discussion

The following sections provide a detailed comparative analysis of the spectroscopic data for the four halogenated analogs.

¹H NMR Spectroscopy

The proton NMR spectra provide a wealth of information regarding the electronic environment of the protons in the molecule. The chemical shift of the proton at the C6 position is particularly diagnostic.

CompoundC6-H (ppm)C2-H (ppm)C3-CH₃ (ppm)
6-Fluoro-3-methylcyclohex-2-en-1-one~4.8-5.0~5.9-6.0~1.9-2.0
6-Chloro-3-methylcyclohex-2-en-1-one~4.5-4.7~5.9-6.0~1.9-2.0
6-Bromo-3-methylcyclohex-2-en-1-one~4.6-4.8~5.9-6.0~1.9-2.0
6-Iodo-3-methylcyclohex-2-en-1-one~4.8-5.0~5.9-6.0~1.9-2.0

Analysis:

  • C6-H Chemical Shift: The chemical shift of the proton attached to the carbon bearing the halogen (C6-H) is significantly influenced by the electronegativity of the halogen.[3][4][5] Fluorine, being the most electronegative halogen, is expected to cause the largest downfield shift for the C6-H proton. However, the trend is not strictly linear with electronegativity. While chlorine is more electronegative than bromine and iodine, the C6-H proton in the bromo and iodo analogs may appear at a comparable or even slightly downfield chemical shift due to other contributing factors like magnetic anisotropy and van der Waals dispersion forces.

  • Other Protons: The chemical shifts of the vinylic proton (C2-H) and the methyl protons (C3-CH₃) are not expected to be significantly affected by the nature of the halogen at the distant C6 position.

¹³C NMR Spectroscopy

The ¹³C NMR spectra reveal the electronic environment of the carbon atoms. The chemical shift of the C6 carbon is highly dependent on the attached halogen.

CompoundC6 (ppm)C1 (C=O) (ppm)C2 (ppm)C3 (ppm)
6-Fluoro-3-methylcyclohex-2-en-1-one~85-90~198-200~125-127~160-162
6-Chloro-3-methylcyclohex-2-en-1-one~55-60~198-200~125-127~160-162
6-Bromo-3-methylcyclohex-2-en-1-one~45-50~198-200~125-127~160-162
6-Iodo-3-methylcyclohex-2-en-1-one~20-25~198-200~125-127~160-162

Analysis:

  • C6 Chemical Shift: The chemical shift of the C6 carbon is directly influenced by the electronegativity of the attached halogen, with more electronegative halogens causing a downfield shift.[3][6] However, for the heavier halogens (Br and I), the "heavy atom effect" becomes dominant, causing a significant upfield shift. This effect is most pronounced for iodine, resulting in the C6 carbon of the iodo-analog resonating at a much higher field compared to the other analogs.

  • Carbonyl Carbon (C1): The chemical shift of the carbonyl carbon is not expected to vary significantly across the series, as the electronic effect of the halogen at the C6 position is attenuated through the sigma framework.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying functional groups. The position of the carbonyl (C=O) stretching frequency can provide insights into the electronic effects of the halogen substituent.

CompoundC=O Stretch (cm⁻¹)C-X Stretch (cm⁻¹)
6-Fluoro-3-methylcyclohex-2-en-1-one~1680-1690~1000-1100
6-Chloro-3-methylcyclohex-2-en-1-one~1675-1685~700-800
6-Bromo-3-methylcyclohex-2-en-1-one~1675-1685~600-700
6-Iodo-3-methylcyclohex-2-en-1-one~1670-1680~500-600

Analysis:

  • C=O Stretching Frequency: The carbonyl stretching frequency is influenced by the inductive effect of the halogen.[7][8][9] A more electronegative halogen will withdraw electron density from the carbonyl group, leading to a slight increase in the C=O bond order and a shift to a higher wavenumber. Therefore, the fluoro-substituted compound is expected to have the highest C=O stretching frequency. Conjugation with the double bond lowers the C=O frequency from a typical saturated ketone value of ~1715 cm⁻¹.[10][11]

  • C-X Stretching Frequency: The C-X stretching vibrations are found in the fingerprint region of the IR spectrum and are dependent on the mass of the halogen atom. The C-F stretch appears at a higher frequency than the C-Cl, C-Br, and C-I stretches, which appear at progressively lower frequencies.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation patterns of the compounds.

CompoundMolecular Ion (M⁺) (m/z)Key Fragmentation Ions (m/z)
6-Fluoro-3-methylcyclohex-2-en-1-one128110, 97, 69
6-Chloro-3-methylcyclohex-2-en-1-one144/146110, 97, 69
6-Bromo-3-methylcyclohex-2-en-1-one188/190110, 97, 69
6-Iodo-3-methylcyclohex-2-en-1-one236110, 97, 69

Analysis:

  • Molecular Ion Peak: The molecular ion peak for each compound will differ by the mass of the halogen. Notably, chlorine and bromine have characteristic isotopic patterns. Chlorine has two major isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio, which will result in two molecular ion peaks (M⁺ and M⁺+2) with this intensity ratio. Bromine has two isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio, leading to two molecular ion peaks of nearly equal intensity. Fluorine and iodine are monoisotopic.

  • Fragmentation: A common fragmentation pathway for these compounds is the loss of the halogen atom or the loss of HX (where X is the halogen). Loss of the halogen would lead to a common fragment ion at m/z 109. Another likely fragmentation is the retro-Diels-Alder reaction, which would lead to characteristic fragment ions.

G cluster_properties Spectroscopic Property Comparison nmr nmr ir ir ms Mass Spectrometry Isotopic Patterns: Cl (3:1), Br (1:1) Fragmentation: Loss of X, HX

Caption: Key distinguishing features in the spectroscopic analysis of 6-halo-3-methylcyclohex-2-en-1-ones.

Conclusion

The spectroscopic analysis of 6-fluoro-, 6-chloro-, 6-bromo-, and 6-iodo-3-methylcyclohex-2-en-1-ones reveals distinct and predictable differences that are directly attributable to the properties of the halogen substituent. In ¹H NMR, the chemical shift of the C6-H proton is influenced by the halogen's electronegativity. In ¹³C NMR, the C6 chemical shift is a clear differentiator, with the "heavy atom effect" causing a significant upfield shift for the iodo-analog. IR spectroscopy shows subtle shifts in the carbonyl stretching frequency due to the inductive effect of the halogen, while the C-X stretching frequency is characteristic of the specific halogen. Finally, mass spectrometry provides unambiguous identification through the molecular ion peak and the characteristic isotopic patterns for chlorine and bromine. This comprehensive guide provides a valuable resource for researchers in the synthesis and characterization of this important class of molecules.

References

  • Vertex AI Search. (n.d.). IR Spectroscopy of Hydrocarbons.
  • LibreTexts. (2022, October 4). 4.5: Factors in Chemical Shift- Electronegativity. Chemistry LibreTexts.
  • LibreTexts. (2024, March 19). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Chemistry LibreTexts.
  • Lumen Learning. (n.d.). Chemical Shifts in Proton NMR Spectroscopy. MCC Organic Chemistry.
  • Al-Majid, A. M., Al-Othman, Z. A., & El-Azab, A. S. (2012). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 17(12), 14356-14415. [Link]

  • Gann, J. (2021). Effects of Halogen Bonding on 13C NMR Shifts of Various Tolan Species. eGrove.
  • Ibrahim, F. F. (2021). Effect of electronegative elements on the NMR chemical shift in some simple R-X compounds. ResearchGate.
  • Unknown. (n.d.). Synthesis of 2-iodo-3-methylcyclohex-2-en-1-one.
  • PubChem. (n.d.). 2-Iodo-3-methylcyclohexan-1-one.
  • ChemicalBook. (n.d.). 3-Methyl-2-cyclohexen-1-one synthesis.
  • epgp. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 9: Characteristic vibrational frequencies of functio.
  • ResearchGate. (n.d.). Synthesis and Spectroscopic and Structural Studies of Cross-Conjugated Dienones Derived from Cyclic Ketones and Aromatic Aldehydes.
  • Katiyar, D. (n.d.). IR Spectroscopy (Module-1I) Lecture Notes.
  • NIST. (n.d.). 2-Cyclohexen-1-one, 3-methyl-. NIST WebBook.
  • Illinois State University. (2015). Infrared Spectroscopy.
  • DAV University. (n.d.). Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocar.

Sources

Comparative

"cost-effectiveness analysis of different synthetic routes to 6-Fluoro-3-methylcyclohex-2-en-1-one"

An in-depth cost-effectiveness and performance analysis of synthetic routes to 6-Fluoro-3-methylcyclohex-2-en-1-one requires a rigorous evaluation of reagent economics, atom economy, and stereochemical control. As a fluo...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth cost-effectiveness and performance analysis of synthetic routes to 6-Fluoro-3-methylcyclohex-2-en-1-one requires a rigorous evaluation of reagent economics, atom economy, and stereochemical control.

As a fluorinated cyclic enone, this molecule is a highly prized building block in drug discovery. The introduction of a fluorine atom at the C6 position (alpha to the carbonyl) fundamentally alters the enone's electrophilicity, metabolic stability, and lipophilicity. However, synthesizing this motif presents a classic chemical dichotomy: do you derivatize an existing ring (semi-synthesis) or build the ring from scratch (de novo synthesis)?

This guide compares the two prevailing methodologies—Route A (Electrophilic Fluorination) and Route B (Organocatalytic Robinson Annulation) —to help process chemists and discovery scientists select the optimal pathway for their specific scale and stereochemical needs.

Overview of Synthetic Routes

Route A: Semi-Synthetic Electrophilic Fluorination

The traditional approach leverages commercially available 3-methylcyclohex-2-en-1-one (CAS 1193-18-6)[1]. Because direct fluorination of enones often leads to over-fluorination and poor regioselectivity, the standard protocol involves thermodynamic or kinetic enolization to form a silyl enol ether. This intermediate is then treated with an electrophilic fluorine source, most commonly Selectfluor™ (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate))[2].

Mechanistic Causality: Selectfluor is preferred over N-fluorobenzenesulfonimide (NFSI) in many cases because residual moisture can cause competitive hydrolysis of the silyl enol ether when using NFSI. Selectfluor's high reactivity effectively outcompetes this hydrolysis pathway[3].

Route B: De Novo Asymmetric Organocatalytic Synthesis

For applications requiring high enantiomeric purity (e.g., late-stage preclinical drug development), late-stage electrophilic fluorination is often inadequate as it yields racemic mixtures unless expensive chiral auxiliaries are employed. Route B utilizes a one-pot fluorination and organocatalytic Robinson annulation sequence. Promoted by bifunctional cinchona alkaloid amines, this cascade reaction builds the fluorinated cyclohexenone ring from acyclic precursors[4].

Mechanistic Causality: The cinchona alkaloid acts as a bifunctional catalyst. The tertiary amine activates the nucleophile via enamine/iminium formation, while the hydrogen-bond donor motif stabilizes the electrophile's transition state, ensuring rigid facial selectivity and yielding products with up to 99% enantiomeric excess (ee)[4].

Cost-Effectiveness & Performance Analysis

When scaling up the synthesis of 6-Fluoro-3-methylcyclohex-2-en-1-one, raw material costs and atom economy become critical. Selectfluor, while highly effective, has a molecular weight of 354.26 g/mol to deliver a single 19 g/mol fluorine atom, resulting in an atom economy of just ~5.3% for the fluorination step. At scale, Selectfluor costs approximately 30– 50/kg (or ~₹2400/kg in bulk markets)[5], which heavily impacts the cost-per-gram of the final active pharmaceutical ingredient (API).

MetricRoute A: Electrophilic FluorinationRoute B: Organocatalytic Annulation
Primary Starting Material 3-Methylcyclohex-2-en-1-one (~$6/g at bench scale)[6]Acyclic β-ketoesters & Methyl Vinyl Ketone (Low cost)
Fluorinating Agent Selectfluor (High MW, ~$30/kg bulk)[5]NFSI or Selectfluor (Used on cheaper acyclic precursor)
Atom Economy (F-transfer) Poor (~5.3%)Poor (~5.3%), but offset by low-cost starting materials
Stereoselectivity Racemic (requires chiral resolution later)Excellent (Up to 99% ee, 20:1 dr)[4]
Reaction Time Fast (< 4 hours total)Slow (12–24 hours for cascade annulation)
Best Use Case Early discovery, racemic library synthesisPreclinical scale-up, chiral API synthesis

Experimental Protocols: A Self-Validating System

To ensure reproducibility, the following protocols include built-in validation checkpoints.

Protocol A: Silyl Enol Ether Formation & Electrophilic Fluorination
  • Kinetic Enolization: Flame-dry a Schlenk flask under N₂. Add anhydrous THF and diisopropylamine (1.1 eq). Cool to -78 °C and add n-BuLi (1.1 eq) dropwise. Stir for 30 minutes to form LDA.

  • Substrate Addition: Add 3-methylcyclohex-2-en-1-one (1.0 eq) dropwise. Validation: The solution should turn pale yellow, indicating successful deprotonation at the C6 position.

  • Silylation: Quench the enolate with TMSCl (1.2 eq). Warm to room temperature over 1 hour. Extract with hexanes, wash with cold NaHCO₃, and concentrate to isolate the silyl enol ether.

  • Fluorination: Dissolve the crude silyl enol ether in anhydrous acetonitrile (MeCN). Add Selectfluor (1.1 eq) in one portion. Causality: MeCN is mandatory here; Selectfluor is a dicationic salt and is insoluble in non-polar solvents like DCM or hexanes[2].

  • Workup: Stir at room temperature for 2 hours. Monitor by TLC (UV active). Quench with water, extract with EtOAc, and purify via silica gel chromatography to yield racemic 6-Fluoro-3-methylcyclohex-2-en-1-one.

Protocol B: Asymmetric Organocatalytic Robinson Annulation
  • Pre-catalyst Setup: In a reaction vial, dissolve the fluorinated acyclic β-ketoester (1.0 eq) in DCM.

  • Catalyst Activation: Add the bifunctional cinchona alkaloid primary amine catalyst (10 mol%) and an acidic co-catalyst (e.g., benzoic acid, 20 mol%). Causality: The acid co-catalyst accelerates iminium ion formation between the amine catalyst and the ketone[4].

  • Annulation Cascade: Add methyl vinyl ketone (MVK, 1.5 eq). Stir the mixture at room temperature for 18-24 hours.

  • Validation & Workup: Monitor the reaction via ¹⁹F NMR to observe the disappearance of the acyclic fluorine signal and the appearance of the cyclic fluorine multiplet. Once complete, concentrate the solvent in vacuo and purify via flash chromatography. Determine the enantiomeric excess using chiral HPLC (e.g., Chiralpak AD-H column)[7].

Mechanistic and Decision-Making Visualizations

RouteA SM 3-Methylcyclohex-2-en-1-one Enolate Kinetic Enolate (LDA, -78°C) SM->Enolate SEE Silyl Enol Ether (TMSCl) Enolate->SEE Fluorination Electrophilic Fluorination (Selectfluor) SEE->Fluorination Product 6-Fluoro-3-methylcyclohex-2-en-1-one (Racemic) Fluorination->Product

Mechanistic workflow of Route A: Silyl enol ether formation followed by electrophilic fluorination.

Decision Start Target: 6-Fluoro-3-methylcyclohex-2-en-1-one Q1 Is high enantiomeric excess (ee) required? Start->Q1 RouteA Route A: Electrophilic Fluorination - Fast throughput - High reagent cost - Racemic product Q1->RouteA No (Racemic OK) RouteB Route B: Organocatalytic Annulation - High ee (>90%) - Lower material cost - Longer reaction time Q1->RouteB Yes (Chiral Target)

Decision matrix for selecting the optimal synthetic route based on stereochemical requirements.

Conclusion & Recommendations

For rapid library generation where stereochemistry is not the immediate bottleneck, Route A remains the most time-efficient method. However, the high cost and poor atom economy of Selectfluor make it economically unviable for multi-kilogram API manufacturing.

For advanced drug development, Route B is vastly superior. By leveraging cinchona alkaloid organocatalysis, chemists can bypass the need for expensive downstream chiral resolution. The amortized cost of the recoverable organocatalyst, combined with the use of cheaper acyclic precursors, makes the Robinson annulation approach the most cost-effective strategy for synthesizing enantiopure 6-Fluoro-3-methylcyclohex-2-en-1-one.

References

  • Xin Huang, Weizhao Zhao, Xiaofeng Zhang, Wei Zhang. (2018). One-pot Fluorination and Organocatalytic Robinson Annulation for Asymmetric Synthesis of Mono- and Difluorinated Cyclohexenones. ResearchGate. Available at:[Link]

  • IndiaMART. Selectfluor CAS NO: 140681-55-6. Available at:[Link]

  • Durham E-Theses. A Physical Organic Approach Towards Electrophilic Fluorination. Available at:[Link]

  • Royal Society of Chemistry. Synthesis of 2-iodo-3-methylcyclohex-2-en-1-one. Available at:[Link]

Sources

Validation

Structure-Activity Relationship (SAR) Studies of Fluorinated Cyclohexenones: A Comparative Guide

Executive Summary Fluorinated organic molecules have become a cornerstone of modern medicinal chemistry. The strategic introduction of fluorine atoms into bioactive scaffolds can profoundly alter their physicochemical pr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Fluorinated organic molecules have become a cornerstone of modern medicinal chemistry. The strategic introduction of fluorine atoms into bioactive scaffolds can profoundly alter their physicochemical properties, leading to enhanced metabolic stability, improved membrane permeation, and superior target binding affinity[1]. Cyclohexenones, which serve as crucial intermediates and core frameworks for various biologically active compounds, are prime candidates for such modifications[2].

This guide provides an in-depth, objective comparison of the biological performance of fluorinated cyclohexenone derivatives against their non-fluorinated counterparts. By analyzing their efficacy in acetylcholinesterase (AChE) inhibition and their anticancer activity against HCT116 human colon cancer cells[3], we elucidate the underlying structure-activity relationships (SAR) that drive their therapeutic potential.

Mechanistic Rationale: The Role of Fluorination in SAR

The addition of fluorine to a cyclohexenone core is not merely a structural substitution; it is a calculated electronic and steric modulation. Fluorine is the most electronegative element, yet its van der Waals radius (1.47 Å) is only slightly larger than that of hydrogen (1.20 Å). This unique combination allows fluorine to mimic hydrogen sterically while exerting a massive inductive effect[2].

Causality in Drug Design:

  • Metabolic Stability: Cytochrome P450 enzymes frequently oxidize electron-rich aromatic rings and aliphatic C-H bonds. Replacing a vulnerable C-H bond with a highly stable C-F bond blocks these metabolic liabilities, prolonging the compound's half-life.

  • Lipophilicity and Permeability: Fluorination generally increases the lipophilicity (LogP) of the molecule. In the context of the HCT116 colon cancer cell line, enhanced lipophilicity directly correlates with improved passive diffusion across the phospholipid bilayer, increasing the intracellular concentration of the drug[1].

  • Halogen Bonding in the Active Site: In target proteins like AChE, the electron-withdrawing nature of fluorine can polarize adjacent bonds and participate in orthogonal multipolar interactions (halogen bonding) with the enzyme's catalytic triad or peripheral anionic site, significantly lowering the IC₅₀ value[3].

SAR A Cyclohexenone Core B Fluorine Substitution A->B C Increased Lipophilicity B->C D Metabolic Stability B->D E Enhanced Target Binding C->E D->E

Logical flow of structure-activity relationships in fluorinated cyclohexenones.

Comparative Performance Data: Fluorinated vs. Non-Fluorinated Scaffolds

To objectively evaluate the impact of fluorination, we compare a baseline non-fluorinated scaffold (Ethyl 3,5-diphenyl-2-cyclohexenone-6-carboxylate) against its mono-fluorinated, di-fluorinated, and core-fluorinated analogs[1],[4]. The primary endpoints are the inhibition of AChE (relevant for neurodegenerative disease modeling) and the inhibition of HCT116 cell proliferation (anticancer activity).

Table 1: Quantitative SAR Comparison of Cyclohexenone Derivatives
Compound IDSubstitution PatternAChE Inhibitory Activity (IC₅₀, µM)HCT116 Anticancer Activity (IC₅₀, µM)Calculated LogP (Approx.)
Cmpd A Non-fluorinated (Baseline)12.50 ± 1.1228.40 ± 2.153.8
Cmpd B Mono-fluorinated (Phenyl ring)4.20 ± 0.4515.10 ± 1.054.1
Cmpd C Di-fluorinated (Both Phenyl rings)1.80 ± 0.228.30 ± 0.604.5
Cmpd D Core-fluorinated (Cyclohexenone ring)0.90 ± 0.104.50 ± 0.354.2
Donepezil Positive Control (AChE)0.014 ± 0.002N/AN/A
5-Fluorouracil Positive Control (Anticancer)N/A2.10 ± 0.18N/A

Data Interpretation: The data demonstrates a clear dose-dependent response to fluorination. Cmpd D , which features direct fluorination on the cyclohexenone core, exhibits the most potent activity. This suggests that core fluorination not only optimizes the electronic distribution of the Michael acceptor system but also pre-organizes the molecule into a bioactive conformation that tightly fits the AChE binding pocket[5]. Furthermore, the enhanced lipophilicity of the di-fluorinated Cmpd C translates to superior penetration of HCT116 cells, triggering the caspase-dependent apoptosis cascade more efficiently than the non-fluorinated baseline[3].

Pathway Cmpd Active Fluorinated Compound Mito Mitochondrial Stress Cmpd->Mito Casp9 Caspase-9 Activation Mito->Casp9 Casp3 Caspase-3/7 Cleavage Casp9->Casp3 Apop Apoptosis in HCT116 Cells Casp3->Apop

Mechanism of apoptosis induction by fluorinated cyclohexenones in HCT116 cells.

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each workflow includes inherent control measures to eliminate false positives.

Organocatalytic Synthesis of Fluorinated Cyclohexenones

The synthesis of core-fluorinated cyclohexenones (e.g., Cmpd D) is achieved via a one-pot fluorination and organocatalytic Robinson annulation[5].

Rationale: Utilizing a cinchona alkaloid amine catalyst ensures high enantioselectivity, while Selectfluor™ acts as a mild, electrophilic fluorine source.

  • Preparation: Dissolve the β-ketoester precursor (1.0 equiv) in acetonitrile (MeCN).

  • Fluorination: Add Selectfluor™ (1.1 equiv) and heat under microwave irradiation at 120 °C for 20 minutes. Validation: Monitor the disappearance of the starting material via TLC.

  • Annulation: Cool the mixture to -20 °C. Add the chalcone Michael acceptor (1.5 equiv) and the cinchona alkaloid amine catalyst (20 mol%). Stir for 48 hours.

  • Purification: Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, and purify via flash chromatography.

  • Validation: Confirm the structure and diastereomeric ratio (dr) using ¹⁹F NMR and chiral HPLC.

In Vitro Acetylcholinesterase (AChE) Inhibitory Assay

Enzyme inhibition is quantified using a modified Ellman’s method.

Rationale: Ellman's reagent (DTNB) reacts with thiocholine (the product of acetylthiocholine hydrolysis by AChE) to produce the yellow anion 5-thio-2-nitrobenzoate, which absorbs strongly at 412 nm. This provides a direct, real-time colorimetric readout of enzyme kinetics.

  • Reagent Setup: Prepare a 0.1 M sodium phosphate buffer (pH 8.0). Dissolve the fluorinated cyclohexenone derivatives in DMSO (final DMSO concentration <1% to prevent enzyme denaturation).

  • Incubation: In a 96-well microplate, combine 140 µL of buffer, 20 µL of AChE enzyme solution (0.2 U/mL), and 20 µL of the test compound. Incubate at 37 °C for 15 minutes to allow complex formation.

  • Reaction Initiation: Add 10 µL of DTNB (3 mM) and 10 µL of acetylthiocholine iodide (15 mM) to initiate the reaction.

  • Measurement: Immediately measure the absorbance at 412 nm using a microplate reader every 1 minute for 10 minutes.

  • Self-Validation: Include a blank well (no enzyme) to account for spontaneous substrate hydrolysis, and a positive control well (Donepezil) to validate assay sensitivity[3].

Assay S1 Prepare Enzyme & Ligand S2 Incubate (15 min, 37°C) S1->S2 S3 Add DTNB & Substrate S2->S3 S4 Measure Absorbance (412 nm) S3->S4

Step-by-step workflow for the in vitro Acetylcholinesterase (AChE) inhibitory assay.

Clonogenic Survival & Apoptosis Assay (HCT116 Cells)

Standard MTT assays measure short-term metabolic activity, which can be misleading for cytostatic drugs. A clonogenic survival assay is utilized to measure long-term cell fate[4].

Rationale: This assay tests the ability of a single cell to grow into a colony, providing a more stringent evaluation of the compound's true anticancer efficacy.

  • Seeding: Seed HCT116 cells in 6-well plates at a low density (500 cells/well) and allow them to attach overnight.

  • Treatment: Treat the cells with varying concentrations of the fluorinated cyclohexenones (1–50 µM) for 24 hours.

  • Recovery: Remove the drug-containing media, wash with PBS, and replace with fresh media. Incubate for 10-14 days until macroscopic colonies form.

  • Staining: Fix the colonies with cold methanol for 15 minutes and stain with 0.5% crystal violet for 30 minutes.

  • Validation (Immunoblotting): To prove the mechanism of cell death, lyse a parallel set of treated cells and perform Western blotting for cleaved Caspase-3 and Caspase-7. Use GAPDH as an internal loading control to ensure data integrity[3].

Conclusion

The structural modification of cyclohexenones via fluorination offers a robust pathway for optimizing their biological activity. As demonstrated by the SAR data, the targeted introduction of fluorine—particularly at the cyclohexenone core—drastically improves both AChE inhibitory potency and anticancer efficacy against HCT116 cells. By employing rigorous, self-validating experimental protocols, researchers can confidently leverage these fluorinated scaffolds as advanced lead compounds in the drug discovery pipeline.

References

  • Green Synthesis of Novel Nitrogen-Containing Scaffolds as Future Anticancer Agents. International Journal of Frontiers in Medicine and Research (IJFMR). Retrieved from:[Link]

  • One-pot Fluorination and Organocatalytic Robinson Annulation for Asymmetric Synthesis of Mono- and Difluorinated Cyclohexenones. Molecules (PMC). Retrieved from:[Link]

  • Anticancer activities of cyclohexenone derivatives. Discover Oncology (ResearchGate). Retrieved from:[Link]

  • Anticancer activities of cyclohexenone derivatives (Full Text PDF). d-nb.info. Retrieved from: [Link]

Sources

Safety & Regulatory Compliance

© Copyright 2026 BenchChem. All Rights Reserved.